Crofelemer

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of Crofelemer on Intestinal Ion Channels

Audience: Researchers, scientists, and drug development professionals.

Introduction

Crofelemer (B129747) is a first-in-class antidiarrheal agent approved for the symptomatic relief of non-infectious diarrhea in adults with HIV/AIDS on antiretroviral therapy.[1][2][3] It is a purified proanthocyanidin (B93508) oligomer derived from the red bark latex of the South American tree, Croton lechleri.[4][5] Unlike traditional antidiarrheal medications that often affect gut motility, crofelemer exerts its effects through a novel, peripherally-acting mechanism, normalizing fluid secretion by directly targeting specific ion channels in the intestinal epithelium.[6][7] Its minimal systemic absorption contributes to a favorable safety profile, making it a significant therapeutic advancement.[1][2] This guide provides a detailed examination of the molecular mechanisms, quantitative effects, and experimental validation of crofelemer's action on intestinal ion channels.

The Pathophysiology of Intestinal Chloride Secretion

Secretory diarrhea is characterized by an excessive secretion of chloride ions (Cl⁻) from intestinal epithelial cells (enterocytes) into the lumen.[5] This process is primarily driven by two key apical membrane chloride channels: the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) and the Calcium-Activated Chloride Channel (CaCC) .

The mechanism involves a coordinated series of transport events:

• Basolateral Ion Entry: Chloride, sodium (Na⁺), and potassium (K⁺) ions enter the enterocyte from the interstitial fluid via the Na⁺/K⁺/2Cl⁻ cotransporter (NKCC1) located on the basolateral membrane.[4][5]

• Electrochemical Gradient: The Na⁺/K⁺-ATPase pump actively transports Na⁺ out of the cell and K⁺ into the cell. Basolateral K⁺ channels then allow K⁺ to recycle out, creating a net negative intracellular potential. This electrochemical gradient is the driving force for Cl⁻ to exit the cell into the lumen.[4]

• Apical Chloride Efflux: When stimulated, apical CFTR (cAMP-mediated) and CaCC (Ca²⁺-mediated) channels open, allowing Cl⁻ to flow down its electrochemical gradient into the intestinal lumen.[8][9]

• Water Secretion: The accumulation of luminal Cl⁻ creates an electrical gradient that passively draws Na⁺ into the lumen. The resulting increase in luminal osmolarity drives the movement of water, leading to watery, high-volume diarrhea.[2][5]

Diagram 1: Ion transport pathways in intestinal epithelial cell chloride secretion.

Crofelemer's Core Mechanism: Dual Channel Inhibition

Crofelemer's primary mechanism of action is the dual inhibition of both the CFTR and CaCC (specifically the TMEM16A isoform) chloride channels at the luminal membrane of enterocytes.[1][4][10] By acting locally within the gut, it directly counteracts the final step of the secretory pathway without affecting basolateral transporters or upstream signaling cascades involving cAMP or calcium.[4][10]

This dual blockade effectively reduces the hypersecretion of chloride ions and, consequently, the passive loss of sodium and water into the intestinal lumen.[1][11] This action helps to normalize intestinal fluid balance and restore proper stool consistency.[1]

Diagram 2: Crofelemer's dual inhibition of apical chloride channels.

Quantitative Analysis of Channel Inhibition

Studies have quantified the inhibitory effects of crofelemer on both CFTR and TMEM16A channels. The inhibition is characterized as voltage-independent and is notably persistent, resisting washout for several hours.[4][10][12] This prolonged local action may contribute to its clinical efficacy.

Channel Target	Parameter	Value	Reference(s)
CFTR	IC₅₀	~6-7 µM	[4][10][12][13]
Maximum Inhibition	~60% to ~90%	[4][9]
Washout Resistance	<50% reversal after 4 hours	[4][10]
CaCC (TMEM16A)	IC₅₀	~6.5 µM	[4][10][12][13]
Maximum Inhibition	>90%	[4][10][12][13]
Inhibition Mechanism	Voltage-independent	[4][12]

Experimental Protocols for Mechanism Validation

The antisecretory mechanism of crofelemer has been elucidated using established cellular and electrophysiological techniques.

Short-Circuit Current (Isc) Measurement in Polarized Epithelial Cells

This is the primary method used to measure net ion transport across an epithelial monolayer and assess the effect of inhibitors.

• Objective: To measure crofelemer's inhibition of cAMP- and Ca²⁺-stimulated chloride secretion.

• Cell Line: T84 human colonic carcinoma cells, which form polarized, high-resistance monolayers and robustly express both CFTR and CaCC channels.[4]

• Methodology:

  • Cell Culture: T84 cells are seeded onto permeable filter supports (e.g., Transwell®) and cultured until a confluent, polarized monolayer is formed.

  • Ussing Chamber Setup: The filter support is mounted in an Ussing chamber, separating the apical (luminal) and basolateral compartments, which are bathed in identical physiological saline solutions. The potential difference across the monolayer is clamped to 0 mV, and the current required to do so (the short-circuit current, Isc) is continuously measured. This Isc is a direct measure of net electrogenic ion transport.

  • CFTR Stimulation and Inhibition:

    • A cAMP agonist, such as forskolin , is added to the basolateral side to activate CFTR-mediated Cl⁻ secretion, causing a sharp increase in Isc.[4]

    • Increasing concentrations of crofelemer are then added to the apical (luminal) solution, and the concentration-dependent decrease in Isc is recorded.[4]

  • CaCC Stimulation and Inhibition:

    • To isolate CaCC activity, a CFTR-specific inhibitor (e.g., CFTRᵢₙₕ-172) is first applied.

    • A calcium agonist, such as ATP or thapsigargin , is added to stimulate CaCC-mediated Cl⁻ secretion, resulting in an Isc increase.[4]

    • Crofelemer is then added apically to determine its inhibitory effect on the CaCC-specific current.

Diagram 3: Experimental workflow for measuring crofelemer's inhibition of ion channels.

Patch-Clamp Electrophysiology

While Isc measurements assess the overall transport across a cell layer, patch-clamp techniques allow for the direct measurement of currents through individual ion channels in a single cell.

• Objective: To confirm direct channel blockade and characterize the biophysical properties of inhibition.

• Methodology:

  • Cell Preparation: Experiments are performed on isolated enterocytes or, more commonly, on cell lines (e.g., HEK293) engineered to overexpress a specific channel (CFTR or TMEM16A).

  • Whole-Cell Configuration: A glass micropipette forms a high-resistance seal with the cell membrane. The membrane patch under the pipette is then ruptured, allowing electrical access to the entire cell. The voltage across the cell membrane is controlled ("clamped"), and the resulting currents are measured.

  • Channel Activation: For CFTR, the intracellular (pipette) solution contains cAMP to ensure channel activation. For TMEM16A, a specific concentration of Ca²⁺ is included in the pipette solution.

  • Inhibitor Application: Crofelemer is applied to the extracellular solution bathing the cell, and the reduction in the whole-cell chloride current is recorded to confirm a direct inhibitory effect.

Selectivity and Specificity of Action

A crucial aspect of crofelemer's mechanism is its high degree of specificity. At concentrations effective for inhibiting Cl⁻ channels (e.g., 50 µM), crofelemer has been shown to have little or no effect on:

• Epithelial Na⁺ channels (ENaC)[4][10]

• Epithelial K⁺ channels[4][10]

• Upstream cAMP or calcium signaling pathways[4][10]

This specificity ensures that crofelemer's action is targeted to the final, rate-limiting step of fluid hypersecretion, avoiding broader, off-target effects on other essential cellular processes.

Conclusion

Crofelemer represents a targeted therapeutic approach to secretory diarrhea, distinguished by its unique mechanism of action. It functions as a peripherally-acting, dual inhibitor of the two principal chloride channels responsible for intestinal fluid secretion, CFTR and CaCC (TMEM16A).[1][3][11] Quantitative studies have defined its potency and demonstrated a persistent, voltage-independent blockade.[4][12] This targeted inhibition, confirmed through rigorous experimental protocols, normalizes intestinal fluid balance without altering motility or other key ion transport systems. This in-depth understanding of its molecular pharmacology provides a strong foundation for its clinical application and for the development of future antisecretory therapies.

References

• 1. What is the mechanism of Crofelemer? [synapse.patsnap.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Crofelemer for the treatment of chronic diarrhea in patients living with HIV/AIDS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Crofelemer, an Antisecretory Antidiarrheal Proanthocyanidin Oligomer Extracted from Croton lechleri, Targets Two Distinct Intestinal Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dovepress.com [dovepress.com]
• 6. What is Crofelemer used for? [synapse.patsnap.com]
• 7. Crofelemer, a novel agent for treatment of non-infectious diarrhea in HIV-infected persons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. clinicaltrials.eu [clinicaltrials.eu]
• 9. Recent advances and new perspectives in targeting CFTR for therapy of cystic fibrosis and enterotoxin-induced secretory diarrheas - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Crofelemer, an antisecretory antidiarrheal proanthocyanidin oligomer extracted from Croton lechleri, targets two distinct intestinal chloride channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Crofelemer for the treatment of secretory diarrhea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Effects of orally administered crofelemer on the incidence and severity of neratinib-induced diarrhea in female dogs | PLOS One [journals.plos.org]
• 13. Effects of orally administered crofelemer on the incidence and severity of neratinib-induced diarrhea in female dogs - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Molecular Architecture of Crofelemer Oligomers: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the molecular structure of Crofelemer, a novel antidiarrheal agent. The complex oligomeric nature of this botanical drug necessitates a multifaceted analytical approach for its characterization. This document outlines the structural details, quantitative data, experimental protocols for elucidation, and the mechanism of action of Crofelemer.

Molecular Structure of Crofelemer

Crofelemer is a purified oligomeric proanthocyanidin (B93508) derived from the red bark latex of the South American tree, Croton lechleri.[1][2] It is not a single molecular entity but rather a complex mixture of oligomers.

1.1 Monomeric Composition: The oligomeric chains of Crofelemer are composed of four primary monomeric flavonoid units:[2][3][4]

• (+)-Catechin

• (–)-Epicatechin

• (+)-Gallocatechin

• (–)-Epigallocatechin

These monomers are linked in a random sequence to form the proanthocyanidin oligomers.[1][2] The relative configuration of these units has been established through various analytical techniques including optical rotation, circular dichroism, and 13C NMR.[4]

1.2 Oligomeric Nature: The monomer units are polymerized to form oligomers of varying lengths. The average degree of polymerization typically ranges between 5 and 7.5 monomer units.[1] This results in a distribution of oligomers with a range of molecular weights.

Quantitative Molecular Data

The quantitative characteristics of Crofelemer are summarized in the table below. These values represent the average properties of the oligomeric mixture.

Parameter	Value	Reference
Average Molecular Weight	~2100 Da	[3][4]
Molar Mass Range	860–9100 g·mol⁻¹	[1]
Average Degree of Polymerization	5.0 to 7.5 units	[1]
Formula	(C₁₅O₆,₇H₁₂)n	[1]

Experimental Protocols for Structural Elucidation

The characterization of a complex botanical drug like Crofelemer requires a suite of orthogonal analytical methods to ensure its identity, purity, and consistency.[5] The following protocols are key to defining the molecular structure of the oligomers.

3.1 Purification of Crofelemer: A common purification method involves the following steps:

• The crude red latex from Croton lechleri is collected.

• The crofelemer-enriched fraction is purified using a Sephadex column.

• Elution is performed using a mobile phase of aqueous acetone.

• The purified Crofelemer is then dried under a vacuum.[4]

3.2 Structural Characterization Techniques: The following methods are recommended by regulatory bodies like the FDA for establishing the structural properties of Crofelemer:[5]

• Chromatography (UHPLC & LC-MS): Ultra-high performance liquid chromatography and liquid chromatography-mass spectrometry are used to generate a chemical fingerprint of Crofelemer. These techniques help in identifying and quantifying the constituent monomers after depolymerization and analyzing the oligomer distribution.

• Spectroscopy (UV, IR, CD):

  • Ultraviolet (UV) Spectroscopy: Provides information about the presence of chromophores within the molecule.

  • Fourier Transform Infrared (FTIR) Spectroscopy: Helps in identifying the functional groups present in the oligomers.

  • Circular Dichroism (CD): Used to determine the stereochemistry of the chiral monomer units.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR, 13C NMR, and 2D NMR techniques are employed to provide detailed information about the connectivity and spatial relationship of atoms within the monomeric units and the linkages between them.

• Elemental Analysis: Determines the elemental composition of the oligomers.

• X-ray Powder Diffraction (XRPD): Provides information on the solid-state properties of the purified substance.

3.3 Determination of Polymerization: The average degree of polymerization is determined using a chemical degradation method:[1]

• Phloroglucinol Degradation: This method involves the acid-catalyzed cleavage of the interflavanoid bonds in the presence of a nucleophilic agent like phloroglucinol. The resulting monomers and adducts can be analyzed by chromatography to calculate the average chain length of the oligomers.

Visualizations: Workflow and Mechanism of Action

4.1 Experimental Workflow for Crofelemer Characterization

The following diagram illustrates the workflow for the isolation and structural characterization of Crofelemer.

References

• 1. Crofelemer - Wikipedia [en.wikipedia.org]
• 2. drugs.com [drugs.com]
• 3. Crofelemer for the treatment of chronic diarrhea in patients living with HIV/AIDS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Crofelemer, an Antisecretory Antidiarrheal Proanthocyanidin Oligomer Extracted from Croton lechleri, Targets Two Distinct Intestinal Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. accessdata.fda.gov [accessdata.fda.gov]

Crofelemer's Dual Inhibition of CFTR and CaCC Chloride Channels: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Crofelemer, a botanical drug derived from the latex of Croton lechleri, is an approved antidiarrheal agent with a novel mechanism of action. It functions as a dual inhibitor of two structurally and functionally distinct chloride channels located on the apical membrane of intestinal epithelial cells: the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) and the Calcium-activated Chloride Channel (CaCC).[1][2] This targeted, luminal action reduces intestinal chloride and fluid secretion without affecting gut motility, offering a unique therapeutic approach for various forms of secretory diarrhea.[3][4] This technical guide provides an in-depth overview of Crofelemer's mechanism of action, quantitative efficacy, and the experimental protocols used to characterize its effects on CFTR and CaCC.

Mechanism of Action: Dual Inhibition of Intestinal Chloride Secretion

Secretory diarrhea is pathologically characterized by excessive secretion of chloride ions from intestinal epithelial cells into the lumen, which drives the osmotic movement of water and sodium ions, resulting in watery stools.[5] Two primary apical chloride channels, CFTR and CaCC (of which TMEM16A is a key component in the intestine), are the final common pathways for this chloride efflux.[5][6]

Crofelemer exerts its antidiarrheal effect by directly inhibiting both of these channels from the luminal side.[7][8] Due to its large molecular weight and polarity, Crofelemer is minimally absorbed systemically, confining its action to the gastrointestinal tract.[3][8] The drug has been shown to have little to no effect on upstream signaling pathways, such as cyclic adenosine (B11128) monophosphate (cAMP) or intracellular calcium signaling, indicating a direct interaction with the channels themselves.[6][9]

The inhibition of CFTR by Crofelemer is partial and voltage-independent, characterized by a stabilization of the channel's closed state.[6][9] In contrast, its inhibition of the CaCC, specifically the TMEM16A channel, is more profound, leading to a near-complete blockage at higher concentrations.[6][9] This dual inhibitory action on two distinct pro-secretory channels is believed to be the basis for its broad efficacy in treating secretory diarrheas of various etiologies.[6][10]

References

• 1. Assays of CFTR Function In Vitro, Ex Vivo and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Ussing type chamber model to study the intestinal transport and modulation of specific tight-junction genes using a colonic cell line: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 4. Evidence for intestinal chloride secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Intestinal secretory mechanisms and diarrhea - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Crofelemer, an Antisecretory Antidiarrheal Proanthocyanidin Oligomer Extracted from Croton lechleri, Targets Two Distinct Intestinal Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Towards in vivo Bronchoscopic Functional CFTR Assessment using a Short Circuit Current Measurement Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Potential of Intestinal Current Measurement for Personalized Treatment of Patients with Cystic Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Technical Guide to the Botanical Origin and Extraction of Crofelemer from Croton lechleri

For Researchers, Scientists, and Drug Development Professionals

Abstract

Crofelemer, a novel first-in-class antidiarrheal agent, is a purified oligomeric proanthocyanidin (B93508) isolated from the stem bark latex of Croton lechleri Müll. Arg., a tree native to the Amazon rainforest.[1][2] Marketed as Mytesi®, it is approved by the U.S. Food and Drug Administration (FDA) for the symptomatic relief of non-infectious diarrhea in adults with HIV/AIDS on antiretroviral therapy.[3][4] This technical guide provides an in-depth overview of the botanical origin of Crofelemer, detailed methodologies for its extraction and purification from Croton lechleri, and the analytical techniques used for its characterization. The guide also elucidates the mechanism of action of Crofelemer, supported by signaling pathway diagrams.

Botanical Origin and Raw Material Sourcing

Crofelemer is derived from the crude plant latex (CPL) of Croton lechleri, a tree species in the Euphorbiaceae family found in several South American countries.[2][3] The latex, known colloquially as "Sangre de Drago" or "Dragon's Blood" due to its deep red color, has a long history of use in traditional medicine for various ailments, including diarrhea.[3]

The CPL used for the production of Crofelemer is sourced from both wild-harvested and cultivated trees.[3] Sustainable harvesting practices are in place to ensure the long-term viability of Croton lechleri populations. The collection of the latex is typically done by felling the tree and making incisions in the bark to allow the latex to flow out.[3] The optimal yield of latex is reportedly obtained in the early morning under dry weather conditions.

To ensure batch-to-batch consistency and quality of the final drug substance, the botanical raw material undergoes rigorous quality control. This includes the correct identification and authentication of the plant species using macroscopic, microscopic, and/or genetic techniques. The CPL is also analyzed for its content of total phenolics, taspine (B30418) (an alkaloid also present in the latex), heavy metals, and pesticides.[5]

Physicochemical Properties of Crofelemer

Crofelemer is a complex and heterogeneous mixture of oligomeric proanthocyanidins (B150500).[3] Its chemical structure consists of repeating monomer units of (+)-catechin, (–)-epicatechin, (+)-gallocatechin, and (–)-epigallocatechin, linked in a random sequence.[6] The polymer chains can range from 3 to 30 units in length.[3]

Table 1: Physicochemical Characteristics of Crofelemer

Parameter	Value	Reference(s)
Average Molecular Weight (Mn)	1700 - 2500 Daltons	[2]
Average Degree of Polymerization	5 to 7.5	[6]
Polydispersity Index (Mw/Mn)	1.00 to 1.20	[2]
Appearance	Amorphous, dark red-brown powder	[7]
Solubility	Water-soluble	[8]

Extraction and Purification of Crofelemer

The industrial manufacturing process for Crofelemer is proprietary. However, based on published literature and patents, a multi-step process for the extraction and purification of a proanthocyanidin polymer composition from Croton lechleri latex can be outlined. The process aims to isolate and purify the oligomeric proanthocyanidins that constitute Crofelemer while removing other components of the latex.

Experimental Protocols

3.1.1. Initial Extraction from Crude Plant Latex

Two primary approaches for the initial extraction have been described:

• Method A: Solvent Extraction with Phase Separation

  • The crude bark latex of C. lechleri is chilled to induce a phase separation.[7]

  • The solid residues are discarded.[7]

  • The supernatant is extracted with n-butanol.[7] The proanthocyanidins partition into the aqueous phase.

• Method B: Aqueous Extraction at Elevated Temperature

  • Crude plant latex or its freeze-dried powder is mixed with water or a water-miscible solvent.[9]

  • The mixture is stirred at a temperature in the range of 15°C to 60°C to isolate partially purified Crofelemer.[9]

3.1.2. Filtration

The aqueous phase containing the Crofelemer is subjected to tangential flow filtration (TFF).[7]

• Principle of Tangential Flow Filtration: TFF, or cross-flow filtration, is a technique where the feed stream flows parallel to the membrane surface. This sweeping action prevents the build-up of molecules on the membrane surface, which can cause fouling.[10] A portion of the fluid passes through the membrane (permeate), while the larger molecules (retentate) are retained.[10] For Crofelemer purification, TFF can be used for clarification, concentration, and buffer exchange.[11] The selection of the membrane's molecular weight cut-off (MWCO) is critical; a general rule is to choose a MWCO that is 3 to 6 times lower than the molecular weight of the molecule to be retained.[11]

3.1.3. Chromatographic Purification

A two-step column chromatography process is employed for further purification.

• Ion-Exchange Chromatography: The filtered, Crofelemer-containing aqueous phase is passed through a low-pressure ion-exchange column.[7] While the specific type of resin is not always detailed, a patent for a similar process specifies a cation-exchange resin, CM-Sepharose.[9]

• Gel Filtration Chromatography (Size-Exclusion Chromatography): The Crofelemer-enriched fraction from the ion-exchange step is then purified on a Sephadex column.[7] Elution is carried out using a mobile phase of aqueous acetone.[7] A patent specifies the use of Sephadex LH-20.[9]

  • Principle of Gel Filtration: This technique separates molecules based on their size. The column is packed with porous beads (e.g., Sephadex). Larger molecules that cannot enter the pores pass through the column more quickly and elute first. Smaller molecules can enter the pores, increasing their path length and causing them to elute later.[12]

3.1.4. Final Processing

The purified Crofelemer fraction is dried under vacuum to yield the final amorphous powder.[7]

Extraction Workflow Diagram

Figure 1. Generalized workflow for the extraction and purification of Crofelemer.

Quantitative Data

While specific yield and purity data for each step of the industrial process are not publicly available, some quantitative information can be derived from the literature.

Table 2: Quantification of Monomeric Flavan-3-ols in Croton lechleri Latex Extracts

Compound	Concentration in n-Butanol Extract (mg)	Concentration in Chloroform Extract (mg)	Reference
(+)-Gallocatechin	11.8	-	[5]
(–)-Epigallocatechin	5.2	-	[5]
(–)-Epicatechin	3.0	Present (lower concentration)	[5]
(+)-Catechin	-	4.0	[5]

Note: The data represents the amount of each compound isolated from a larger fractionation and purification process and reflects the relative distribution between the two solvent extracts.

Table 3: Extraction Yields of Phenolic Compounds from Croton lechleri Bark (for reference)

Extraction Condition	Total Phenolic Compounds (mg GAE/g)	Antioxidant Activity (µmol Trolox/g)	Reference
Water at 35°C for 30 min	8.8 - 46.57 (range)	81.17 - 283 (range)	[13]
Ethanol at 70°C for 90 min	Highest TPC in the study	-	[13]
Ethanol at 70°C for 30 min	-	Highest AA in the study	[13]

Note: This data is from the extraction of C. lechleri bark, not latex, and is provided for general informational purposes.

Analytical Methods for Characterization and Quality Control

As a botanical drug, Crofelemer's quality control relies on a comprehensive set of analytical methods to ensure its identity, purity, strength, and consistency.

Experimental Protocols for Analysis

5.1.1. High-Performance Liquid Chromatography (HPLC)

• Principle: HPLC is a powerful technique for separating, identifying, and quantifying the components of a mixture. For proanthocyanidin analysis, reversed-phase (RP-HPLC) is commonly used. In RP-HPLC, the stationary phase is nonpolar, and the mobile phase is polar. More nonpolar components of the sample will have a stronger interaction with the stationary phase and thus a longer retention time.

• Methodology:

  • Column: A C18 column is typically used.

  • Mobile Phase: A gradient of an acidified aqueous solvent (e.g., water with formic or phosphoric acid) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is often employed.

  • Detection: A photodiode array (PDA) or UV detector set at 280 nm (the absorbance maximum for flavan-3-ols) is commonly used.

5.1.2. Mass Spectrometry (MS)

• Principle: MS measures the mass-to-charge ratio of ions. It is a highly sensitive and specific technique used to determine the molecular weight and structure of compounds. When coupled with HPLC (LC-MS), it provides a powerful tool for the analysis of complex mixtures like Crofelemer.

• Methodology:

  • Ionization: Electrospray ionization (ESI) is a soft ionization technique suitable for large, non-volatile molecules like proanthocyanidin oligomers.

  • Analysis: The mass analyzer separates ions based on their mass-to-charge ratio. Tandem MS (MS/MS) can be used to fragment ions for structural elucidation.

5.1.3. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Principle: NMR spectroscopy provides detailed information about the structure and chemical environment of atoms within a molecule. 1H and 13C NMR are used to characterize the monomeric units and the linkages between them in the proanthocyanidin oligomers.

5.1.4. Gel Permeation Chromatography (GPC)

• Principle: GPC is a type of size-exclusion chromatography used to determine the molecular weight distribution of polymers.

• Methodology: The sample is passed through a column packed with a porous gel. The retention time is inversely proportional to the molecular size. By calibrating with standards of known molecular weight, the average molecular weight and polydispersity of Crofelemer can be determined.

5.1.5. Phloroglucinol (B13840) Degradation

• Principle: This is a chemical method used to determine the average degree of polymerization of proanthocyanidins. The polymer is cleaved in the presence of phloroglucinol and an acid catalyst. The resulting monomeric units and their phloroglucinol adducts can then be analyzed by HPLC.

Mechanism of Action

Crofelemer exerts its antidiarrheal effect locally in the gastrointestinal tract with minimal systemic absorption.[3] It functions by inhibiting two distinct chloride ion channels on the luminal side of enterocytes: the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) and the Calcium-Activated Chloride Channel (CaCC).[6][9]

In secretory diarrhea, the over-activation of these channels leads to an excessive efflux of chloride ions into the intestinal lumen. This is followed by the passive secretion of sodium ions and water, resulting in watery stools. By inhibiting both CFTR and CaCC, Crofelemer reduces the secretion of chloride ions and, consequently, water, thereby normalizing the stool consistency and reducing the frequency of bowel movements.[9] Importantly, Crofelemer does not affect gastrointestinal motility.[6]

Signaling Pathway Diagram

Figure 2. Mechanism of action of Crofelemer on intestinal chloride channels.

Conclusion

Crofelemer represents a significant advancement in the treatment of secretory diarrhea, stemming from the traditional medicinal use of Croton lechleri latex. Its journey from a natural product to an FDA-approved botanical drug highlights the importance of ethnobotany in modern drug discovery. The extraction and purification process, while complex, yields a well-characterized drug substance with a unique, targeted mechanism of action. This technical guide provides a comprehensive overview of the botanical origin, extraction, analysis, and mechanism of action of Crofelemer, serving as a valuable resource for professionals in the fields of pharmaceutical sciences and drug development.

References

• 1. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. Crofelemer - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. dcvmn.org [dcvmn.org]
• 5. Identification of Minor Secondary Metabolites from the Latex of Croton lechleri (Muell-Arg) and Evaluation of Their Antioxidant Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scribd.com [scribd.com]
• 7. Chemical Stability of the Botanical Drug Substance Crofelemer: A Model System for Comparative Characterization of Complex Mixture Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. accessdata.fda.gov [accessdata.fda.gov]
• 10. repligen.com [repligen.com]
• 11. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
• 12. kirschner.med.harvard.edu [kirschner.med.harvard.edu]
• 13. Bioactive compounds extraction of <i>Croton lechleri</i> barks from Amazon forest using chemometrics tools - Journal of King Saud University - Science [jksus.org]

In-Vitro Evidence for the Antisecretory Properties of Crofelemer: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Crofelemer (B129747) is a botanical drug substance purified from the bark latex of Croton lechleri. It is an oligomeric proanthocyanidin (B93508) with a novel antisecretory mechanism of action. Extensive in vitro studies have demonstrated that crofelemer acts locally in the gastrointestinal tract by inhibiting two distinct, apical membrane chloride channels in intestinal epithelial cells: the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) and the Calcium-Activated Chloride Channel (CaCC).[1][2][3][4][5][6] This dual inhibition effectively reduces the excessive secretion of chloride ions, and consequently water, into the intestinal lumen, which is the physiological basis of secretory diarrhea.[2][3][4] This document provides a technical overview of the key in vitro evidence supporting crofelemer's antisecretory properties, detailing the experimental protocols used, presenting quantitative data, and visualizing the underlying molecular pathways.

Mechanism of Action: Dual Inhibition of Apical Chloride Channels

Intestinal fluid secretion is a process driven by the active transport of chloride ions from the blood into the intestinal lumen, creating an osmotic gradient that pulls sodium and water along with it.[1][7] This process is primarily mediated by two types of chloride channels located on the apical (luminal) surface of enterocytes:

• CFTR (Cystic Fibrosis Transmembrane Conductance Regulator): A cAMP-activated chloride channel.[1][2]

• CaCC (Calcium-Activated Chloride Channel): A family of channels activated by intracellular calcium, with TMEM16A (ANO1) being a key member in the intestine.[1][8][9]

In vitro studies have conclusively shown that crofelemer's antisecretory effect stems from its ability to inhibit both of these channels directly at the luminal surface.[1][8][9][10] The drug acts from an extracellular site to block channel function.[8] This dual-target mechanism makes it effective against secretory diarrheas initiated by pathways that elevate either intracellular cAMP (e.g., cholera toxin) or calcium.[1]

Signaling Pathway for Intestinal Chloride Secretion and Crofelemer Inhibition

References

• 1. Crofelemer, an Antisecretory Antidiarrheal Proanthocyanidin Oligomer Extracted from Croton lechleri, Targets Two Distinct Intestinal Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. Frontiers | Berberine Reduces cAMP-Induced Chloride Secretion in T84 Human Colonic Carcinoma Cells through Inhibition of Basolateral KCNQ1 Channels [frontiersin.org]
• 4. Basolateral K+ channel involvement in forskolin-activated chloride secretion in human colon - PMC [pmc.ncbi.nlm.nih.gov]
• 5. physiologicinstruments.com [physiologicinstruments.com]
• 6. In Vitro Technologies :: Cell Culture FAQs [lifescience.invitro.com.au]
• 7. Jaguar Health submits SBS-IF crofelemer trial abstract | JAGX Stock News [stocktitan.net]
• 8. Crofelemer, an antisecretory antidiarrheal proanthocyanidin oligomer extracted from Croton lechleri, targets two distinct intestinal chloride channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Purinergic receptor activation of Cl- secretion in T84 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Crofelemer's potential applications in novel therapeutic areas

An In-depth Technical Guide on the Evolving Potential of a First-in-Class Antidiarrheal Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction

Crofelemer (B129747) is a botanical drug derived from the red bark sap of the Croton lechleri tree, a plant native to the Amazon rainforest.[1][2] It is currently approved by the U.S. Food and Drug Administration (FDA) for the symptomatic relief of non-infectious diarrhea in adults with HIV/AIDS on antiretroviral therapy.[3] However, its unique mechanism of action, which targets key channels involved in intestinal fluid secretion, has prompted extensive research into its potential applications in a variety of other therapeutic areas. This technical guide provides a comprehensive overview of the emerging clinical and preclinical data supporting the use of crofelemer in novel indications, with a focus on chemotherapy-induced diarrhea (CID), irritable bowel syndrome with diarrhea (IBS-D), and rare congenital diarrheal disorders.

Core Mechanism of Action: Dual Inhibition of Intestinal Chloride Channels

Crofelemer's primary mechanism of action involves the inhibition of two distinct chloride ion channels located on the luminal membrane of intestinal epithelial cells: the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) and the Calcium-Activated Chloride Channel (CaCC).[3] In various diarrheal diseases, these channels become overactive, leading to excessive secretion of chloride ions into the intestinal lumen. This is followed by the passive movement of sodium and water, resulting in watery diarrhea. By blocking these channels, crofelemer reduces the efflux of chloride ions, thereby decreasing water loss and normalizing stool consistency.[3] Notably, this action is localized to the gut, as crofelemer is minimally absorbed into the bloodstream, contributing to its favorable safety profile.[3]

An in vitro study elucidated the specific inhibitory effects of crofelemer on these channels. The study reported a maximum inhibition of approximately 60% for CFTR with an IC50 of ~7 µM, and a more potent inhibition of the CaCC TMEM16A with a maximum inhibition of over 90% and an IC50 of approximately 6.5 µM.[4][5] This dual-inhibitory action on two structurally unrelated chloride channels is believed to be key to its broad-spectrum antisecretory activity.[4][5]

Crofelemer's dual inhibition of CFTR and CaCC chloride channels in the enterocyte.

Novel Therapeutic Applications: Clinical and Preclinical Evidence

Chemotherapy-Induced Diarrhea (CID)

Diarrhea is a common and often debilitating side effect of various cancer therapies, particularly targeted agents like tyrosine kinase inhibitors (TKIs) and HER2 inhibitors.[6] Crofelemer is being investigated as a prophylactic treatment for CID.

Clinical Trials:

Two key clinical trials have evaluated crofelemer in this setting: the Phase II HALT-D study and the Phase III OnTarget trial.

• HALT-D (NCT02910219): This randomized, open-label Phase II study assessed crofelemer for the prevention of CID in patients with HER2-positive breast cancer receiving trastuzumab, pertuzumab, and a taxane (B156437).[7][8][9] While the study did not meet its primary endpoint of a statistically significant reduction in any-grade CID, it did show a clinically meaningful reduction in the incidence of grade ≥2 CID.[7][8][10]

• OnTarget (NCT04538625): This was a larger, randomized, double-blind, placebo-controlled Phase III trial evaluating crofelemer for the prophylaxis of diarrhea in adult patients with solid tumors receiving targeted cancer therapies.[11] The trial did not meet its primary endpoint for the overall study population.[12] However, a prespecified subgroup analysis of patients with breast cancer (who comprised a significant portion of the study population) demonstrated a statistically significant benefit.[12][13][14]

Quantitative Data from Clinical Trials:

Trial Name	Indication	Phase	N	Treatment	Key Findings
HALT-D	CID in HER2+ Breast Cancer	II	51	Crofelemer 125 mg BID vs. Control	Incidence of Grade ≥2 CID: - Cycle 1: 19.2% (Crofelemer) vs. 24.0% (Control)- Cycle 2: 8.0% (Crofelemer) vs. 39.1% (Control) [p=0.0196][7][8][10][15]
OnTarget	Prophylaxis of CID in Solid Tumors	III	287	Crofelemer 125 mg BID vs. Placebo	Breast Cancer Subgroup (n=176): - Continuous Responder Efficacy (≤9 loose/watery stools/week): OR 1.77 (95% CI: 1.01-3.12); p=0.0245[14][16]- Responders for all 3 months: 47.1% (Crofelemer) vs. 33.7% (Placebo); OR 2.14 (95% CI: 1.10-4.14); p=0.0123[14][16][17]

Experimental Protocol: OnTarget Phase III Trial (Breast Cancer Subgroup)

Simplified workflow of the OnTarget Phase III trial for the breast cancer subgroup.

Preclinical Evidence:

A study in a canine model of neratinib-induced diarrhea demonstrated that crofelemer prophylaxis significantly reduced the incidence and severity of diarrhea.[6] Dogs treated with crofelemer had a significantly lower average number of weekly loose/watery stools compared to the placebo group.[6][18][19]

Quantitative Data from Preclinical Study:

Animal Model	Intervention	Key Findings
Beagle Dogs with Neratinib-Induced Diarrhea	Crofelemer BID and QID vs. Placebo	Average Weekly Loose/Watery Stools: - Placebo: 8.70- Crofelemer BID: 5.96 (p=0.028 vs. placebo)- Crofelemer QID: 5.74 (p=0.022 vs. placebo)[6][18]

Irritable Bowel Syndrome with Diarrhea (IBS-D)

Crofelemer's mechanism of action makes it a logical candidate for the treatment of IBS-D, a functional bowel disorder characterized by chronic abdominal pain and diarrhea.

Clinical Trials:

A Phase II clinical trial (NCT00461526) evaluated the efficacy of crofelemer in women with IBS-D.[20][21] The study did not meet its primary endpoint of a significant improvement in stool consistency.[22] However, a post-hoc analysis revealed a statistically significant improvement in the percentage of abdominal pain monthly responders in the crofelemer group compared to placebo.[20][23] Another small study in patients with functional diarrhea also showed that crofelemer significantly decreased stool consistency and abdominal pain.

Quantitative Data from Clinical Trial:

Trial Name (NCT ID)	Indication	Phase	N	Treatment	Key Findings
NCT00461526	IBS-D in Women	II	240	Crofelemer 125 mg BID vs. Placebo	Primary Endpoint (Stool Consistency): Not met.[22]Post-Hoc Analysis (Abdominal Pain Monthly Responders): - Months 1-2: 58.3% (Crofelemer) vs. 45.0% (Placebo); p=0.030[20][23]- Entire 3 months: 54.2% (Crofelemer) vs. 42.5% (Placebo); p=0.037[20][23]

Rare Congenital Diarrheal Disorders

Crofelemer is also being investigated for the treatment of ultra-rare and severe congenital diarrheal disorders, including Short Bowel Syndrome (SBS) and Microvillus Inclusion Disease (MVID).

Short Bowel Syndrome (SBS):

SBS is a malabsorptive state that can occur after extensive surgical resection of the small intestine. Patients often require parenteral nutrition to maintain fluid and nutrient balance. A proof-of-concept study showed that a novel liquid formulation of crofelemer reduced the need for parenteral support in patients with SBS with intestinal failure (SBS-IF).[1][2][24]

Microvillus Inclusion Disease (MVID):

MVID is a rare genetic disorder of the intestinal epithelium that causes severe, intractable diarrhea from birth.[25] There are currently no approved drug treatments for MVID.[26] Initial proof-of-concept results from an investigator-initiated trial have shown that crofelemer can reduce the required total parenteral nutrition (TPN) in pediatric patients with MVID.[1][2][26]

Quantitative Data from Proof-of-Concept Studies:

Indication	Key Findings
Short Bowel Syndrome with Intestinal Failure (SBS-IF)	Reduction in parenteral support by up to 12.5%[1][2][27]
Microvillus Inclusion Disease (MVID)	Reduction in total parenteral nutrition by up to 27%[1][2][24][26]

Congenital Secretory Diarrhea:

There is a theoretical basis for the use of crofelemer in congenital secretory diarrhea caused by activating variants of the guanylate-cyclase 2C (GUCY2C) gene. These variants lead to downstream activation of the CFTR channel. As a CFTR inhibitor, crofelemer could potentially counteract this effect. A case report has described the evaluation of crofelemer in a premature infant with a novel GUCY2C variant.

Proposed mechanism of crofelemer in GUCY2C-related congenital secretory diarrhea.

Experimental Protocols: An Overview

The clinical investigation of crofelemer in these novel therapeutic areas has largely followed standard drug development pathways, with preclinical studies informing the design of randomized, controlled clinical trials.

Preclinical Models:

• In Vitro Assays: Studies using intestinal epithelial cell lines have been instrumental in elucidating the inhibitory effects of crofelemer on CFTR and CaCC channels. These assays typically involve measuring ion channel activity through techniques such as patch-clamping or fluorescence-based assays.[5][28]

• Animal Models: Canine models have been effectively used to study chemotherapy-induced diarrhea, particularly with agents like neratinib (B1684480) that have a high incidence of this side effect in humans.[6] These studies involve administering the chemotherapeutic agent to induce diarrhea and then evaluating the prophylactic or therapeutic effect of crofelemer on stool consistency and frequency.[6][18]

Clinical Trial Design:

• Phase II Studies: These trials are typically designed to evaluate the preliminary efficacy and safety of crofelemer in a specific patient population. They are often randomized and may be placebo-controlled or compare crofelemer to standard of care.

• Phase III Studies: Larger, pivotal trials designed to confirm the efficacy and safety of crofelemer in a broader patient population. These are typically randomized, double-blind, and placebo-controlled.

• Investigator-Initiated Trials (IITs): These studies, often conducted in rare diseases with small patient populations, can provide valuable proof-of-concept data to support further development.

Crofelemer's unique, peripherally acting, dual-inhibitory mechanism on intestinal chloride channels provides a strong rationale for its investigation in a range of secretory diarrheas beyond its currently approved indication. While clinical trial results in CID and IBS-D have been mixed, with primary endpoints not always being met, subgroup and post-hoc analyses have revealed promising signals of efficacy, particularly in specific patient populations. The most compelling recent data comes from the rare disease space, where crofelemer has shown the potential to reduce dependence on parenteral support in patients with SBS and MVID. Further research, including larger and more targeted clinical trials, is warranted to fully elucidate the therapeutic potential of crofelemer in these and other novel therapeutic areas. The ongoing investigations highlight the continued importance of exploring novel mechanisms of action to address unmet needs in the management of diarrheal diseases.

References

• 1. Proof-of-Concept Results Show Crofelemer Reduced Total Parenteral Nutrition in Patients with Rare Diseases Microvillus Inclusion Disease (MVID) and Short Bowel Syndrome with Intestinal Failure (SBS-IF) by up to 27% and 12.5% - Potential to Modify Disease Progression in Intestinal Failure Patients | Jaguar Health, Inc. [jaguarhealth.gcs-web.com]
• 2. Jaguar Health, Inc. (NASDAQ:JAGX) | Proof-of-Concept Results Show Crofelemer Reduced Total Parenteral Nutrition in Patients with Rare Diseases Microvillus Inclusion Disease (MVID) and Short Bowel Syndrome with Intestinal Failure (SBS-IF) by up to 27% and 12.5% - Potential to Modify Disease [lesechos-comfi.lesechos.fr]
• 3. Crofelemer, a novel antisecretory agent approved for the treatment of HIV-associated diarrhea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Crofelemer, an antisecretory antidiarrheal proanthocyanidin oligomer extracted from Croton lechleri, targets two distinct intestinal chloride channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Crofelemer, an Antisecretory Antidiarrheal Proanthocyanidin Oligomer Extracted from Croton lechleri, Targets Two Distinct Intestinal Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of orally administered crofelemer on the incidence and severity of neratinib-induced diarrhea in female dogs | PLOS One [journals.plos.org]
• 7. HALT-D: a randomized open-label phase II study of crofelemer for the prevention of chemotherapy-induced diarrhea in patients with HER2-positive breast cancer receiving trastuzumab, pertuzumab, and a taxane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. HALT-D: A Phase II Evaluation of Crofelemer for the Prevention and Prophylaxis of Diarrhea in Patients With Breast Cancer on Pertuzumab-Based Regimens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. HER2+ BC: Crofelemer fails to prevent any grade chemotherapy-induced diarrhea in phase 2 | MDedge [ma1.mdedge.com]
• 11. oncozine.com [oncozine.com]
• 12. jaguarhealth.gcs-web.com [jaguarhealth.gcs-web.com]
• 13. Crofelemer relieves diarrhea in breast cancer subgroup in phase III trial - The Cancer Letter [cancerletter.com]
• 14. aacrjournals.org [aacrjournals.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Significant Positive Results with Jaguar Health's Crofelemer for Cancer Therapy-Related Diarrhea (CTD) in Breast Cancer Patients Presented at San Antonio Breast Cancer Symposium (SABCS) - BioSpace [biospace.com]
• 18. Effects of orally administered crofelemer on the incidence and severity of neratinib-induced diarrhea in female dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Randomized Clinical Trial: Crofelemer Treatment in Women With Diarrhea-Predominant Irritable Bowel Syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. ClinicalTrials.gov [clinicaltrials.gov]
• 22. Evaluation of crofelemer in the treatment of diarrhea-predominant irritable bowel syndrome patients | RTI [rti.org]
• 23. researchgate.net [researchgate.net]
• 24. Jaguar Health submits SBS-IF crofelemer trial abstract | JAGX Stock News [stocktitan.net]
• 25. clinicaltrials.eu [clinicaltrials.eu]
• 26. First Patient Randomized in Jaguar Health's Phase 2 Randomized, Double-Blind, Placebo-Controlled Clinical Trial of Crofelemer in Pediatric Patients with Microvillus Inclusion Disease (MVID) - BioSpace [biospace.com]
• 27. Jaguar Health Announces Abstract Submission for Preliminary Data from US Investigator-Initiated Trial of Crofelemer in Adult Patients with Short Bowel Syndrome with Intestinal Failure (SBS-IF) | Morningstar [morningstar.com]
• 28. Recent advances and new perspectives in targeting CFTR for therapy of cystic fibrosis and enterotoxin-induced secretory diarrheas - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Proanthocyanidin Composition of Crofelemer

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth examination of the chemical composition, analytical characterization, and mechanism of action of Crofelemer (B129747), a botanical drug substance. All quantitative data is presented in structured tables, and key experimental protocols are detailed. Visual diagrams generated using Graphviz are provided to illustrate complex pathways and workflows.

Introduction to Crofelemer

Crofelemer is a botanical drug derived from the red latex, colloquially known as "dragon's blood," of the Croton lechleri tree found in the Amazon rainforest.[1][2] It is an oligomeric proanthocyanidin (B93508), a class of polyphenolic compounds.[2] Approved by the U.S. Food and Drug Administration (FDA), Crofelemer is indicated for the symptomatic relief of non-infectious diarrhea in adult patients with HIV/AIDS on antiretroviral therapy.[3][4] Its therapeutic effect is achieved through a novel, non-systemic mechanism of action that normalizes intestinal fluid secretion.[5]

Proanthocyanidin Composition

Crofelemer is not a single molecular entity but rather a complex and heterogeneous mixture of proanthocyanidin oligomers.[2][6] These polymers are formed from flavan-3-ol (B1228485) monomeric units.

Monomeric Building Blocks

The polymer chains of Crofelemer are composed of four primary monomer units.[1][2] These units are linked in a random sequence.[2]

• (+)-Catechin

• (–)-Epicatechin

• (+)-Gallocatechin

• (–)-Epigallocatechin

The presence of both catechin/epicatechin and gallocatechin/epigallocatechin units means Crofelemer is a mixture of procyanidins and prodelphinidins.[6]

Polymer Structure and Size

The oligomer chains in Crofelemer are characterized by their varying lengths and the specific chemical bonds connecting the monomeric units. The interflavan linkages are typically C-4→C-6 and/or C-4→C-8 bonds.[2]

Parameter	Value / Range	Source(s)
Average Molecular Weight	~2100 Da	[1][2]
Polymer Chain Length	3 to 30 monomer units	[2]
Mean Degree of Polymerization	5 to 7.5 units	[7]
Interflavan Linkages	C-4→C-6 and/or C-4→C-8	[2]

Mechanism of Action: Dual Inhibition of Chloride Channels

Crofelemer exerts its antidiarrheal effect locally within the gastrointestinal tract with minimal systemic absorption.[3][8] The mechanism involves the simultaneous inhibition of two distinct chloride ion channels located on the apical membrane of intestinal epithelial cells.[4][5][8]

• Cystic Fibrosis Transmembrane Conductance Regulator (CFTR): A cAMP-activated chloride channel.

• Calcium-Activated Chloride Channel (CaCC): Primarily the TMEM16A channel.

By blocking these channels, Crofelemer reduces the efflux of chloride ions into the intestinal lumen.[3][5] This, in turn, lessens the associated secretion of sodium ions and water, leading to a normalization of stool consistency and a reduction in the frequency of watery diarrhea.[5][8]

Channel Target	Inhibition Parameter	Value	Source(s)
CFTR	IC₅₀	~7 µM	[9]
Maximum Inhibition	~60%	[9]
CaCC (TMEM16A)	IC₅₀	~6.5 µM	[9]
Maximum Inhibition	>90%	[9]

Signaling Pathway Diagram

The following diagram illustrates the cellular mechanism of action for Crofelemer in an intestinal enterocyte.

References

• 1. researchgate.net [researchgate.net]
• 2. Crofelemer, an Antisecretory Antidiarrheal Proanthocyanidin Oligomer Extracted from Croton lechleri, Targets Two Distinct Intestinal Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Crofelemer for the treatment of chronic diarrhea in patients living with HIV/AIDS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Crofelemer, a novel antisecretory agent approved for the treatment of HIV-associated diarrhea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. What is the mechanism of Crofelemer? [synapse.patsnap.com]
• 6. Chemical Stability of the Botanical Drug Substance Crofelemer: A Model System for Comparative Characterization of Complex Mixture Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The botanical drug substance crofelemer as a model system for comparative characterization of complex mixture drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Crofelemer, an antisecretory antidiarrheal proanthocyanidin oligomer extracted from Croton lechleri, targets two distinct intestinal chloride channels - PubMed [pubmed.ncbi.nlm.nih.gov]

The Non-Clinical Pharmacological Profile of Crofelemer: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Crofelemer (B129747) is a botanical drug product derived from the red latex of the Croton lechleri tree, found in the Amazon rainforest.[1][2][3] It is a first-in-class antisecretory, antidiarrheal agent with a novel mechanism of action.[4][5][6] This technical guide provides an in-depth overview of the non-clinical pharmacological profile of crofelemer, summarizing key findings from in vitro and in vivo studies.

Mechanism of Action

Crofelemer exerts its antidiarrheal effect by acting locally in the gastrointestinal tract with minimal systemic absorption.[1][4][7] Its primary mechanism involves the dual inhibition of two distinct chloride ion channels located on the luminal side of enterocytes: the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) and the Calcium-Activated Chloride Channel (CaCC).[4][5][7][8][9][10]

Under normal physiological conditions, these channels regulate the secretion of chloride ions into the intestinal lumen.[7][11] This is followed by the passive movement of sodium ions and water, maintaining intestinal fluid balance.[4][11] In secretory diarrheas, various stimuli can lead to the over-activation of these channels, resulting in excessive secretion of chloride, sodium, and water into the gut, leading to watery stools.[7][11]

Crofelemer directly binds to and blocks the CFTR and CaCC channels, reducing the efflux of chloride ions.[7] This, in turn, decreases the associated secretion of sodium and water, leading to a normalization of intestinal fluid flow, improved stool consistency, and a reduction in the frequency of watery diarrhea.[4][12] Notably, crofelemer's action is selective for these two channels and does not affect sodium and potassium channels, nor does it alter cAMP or calcium signaling pathways.[4][9]

Caption: Crofelemer's dual inhibition of CFTR and CaCC channels in enterocytes.

Pharmacodynamics

The inhibitory activity of crofelemer on CFTR and CaCC has been quantified in several non-clinical studies.

In Vitro Studies

In vitro studies using human colonic epithelial (T84) cells have demonstrated crofelemer's ability to inhibit chloride secretion.[9] Short-circuit current measurements showed a concentration-dependent inhibition of both cAMP-stimulated (forskolin-induced, via CFTR) and calcium-stimulated (ATP or thapsigargin-induced, via CaCC) chloride currents.[9]

Channel	IC50	Maximum Inhibition	Reference
CFTR	~7 µM	~90%	[8]
CaCC (TMEM16A)	~6.5 µM	>90%	[8]

In Vivo Studies

Animal models have corroborated the in vitro findings. In a mouse closed-loop model, crofelemer demonstrated efficacy in reducing cholera toxin-induced intestinal fluid secretion.[4] Further studies in female beagle dogs showed that prophylaxis with crofelemer significantly reduced the incidence and severity of neratinib-induced diarrhea.[13][14][15] Dogs treated with crofelemer had a significantly lower average number of weekly loose or watery stools compared to the control group.[13][15][16]

Experimental Protocols

Short-Circuit Current Measurement in T84 Cells

This technique is a key method for studying ion transport across epithelial cell monolayers.

• Cell Culture: T84 human intestinal epithelial cells are cultured on permeable supports to form a confluent monolayer, which polarizes to form distinct apical and basolateral membrane domains.

• Ussing Chamber Setup: The cell monolayer is mounted in an Ussing chamber, which separates the apical and basolateral sides into two compartments, each filled with a physiological salt solution.

• Measurement: The potential difference across the monolayer is clamped to zero, and the current required to maintain this voltage clamp is measured. This short-circuit current is a direct measure of net ion transport across the epithelium.

• Stimulation and Inhibition:

  • To measure CFTR-mediated chloride secretion, a cAMP agonist like forskolin (B1673556) is added to the basolateral side to stimulate the channel.

  • To measure CaCC-mediated secretion, a calcium agonist such as ATP or thapsigargin (B1683126) is used.

  • Crofelemer is added to the luminal (apical) bathing solution at various concentrations to determine its inhibitory effect on the stimulated short-circuit current.[9]

Caption: Workflow for short-circuit current measurement to assess Crofelemer's activity.

Patch-Clamp Analysis

Whole-cell patch-clamp recordings on Fischer rat thyroid (FRT) cells expressing either CFTR or the calcium-activated chloride channel TMEM16A have also been used to characterize the inhibitory effects of crofelemer on these specific channels.[9]

Pharmacokinetics

Absorption, Distribution, Metabolism, and Excretion (ADME)

A key feature of crofelemer's pharmacokinetic profile is its minimal, if any, systemic absorption following oral administration.[1][4][10][11] Plasma concentrations are generally undetectable in both healthy individuals and HIV-infected patients.[1][11] This lack of systemic exposure contributes to its favorable safety profile and reduces the potential for systemic side effects.[10][11]

• Bioavailability: Little to no absorption from the gut.[1][4]

• Distribution: Acts locally within the gastrointestinal tract.[1]

• Metabolism: Metabolites of crofelemer have not been identified.[11]

• Excretion: Primarily excreted in the feces.[4]

Drug Interactions

Due to its minimal systemic absorption, crofelemer is unlikely to cause clinically significant drug-drug interactions by inhibiting or inducing systemic cytochrome P450 (CYP) enzymes such as CYP1A2, 2A6, 2B6, 2C9, 2C19, 2D6, 2E1, and 3A4.[1][5][11]

However, in vitro studies suggest that at the high concentrations expected in the gut, crofelemer could potentially inhibit CYP3A, multidrug resistance protein 2 (MRP2), and organic anion transport protein 1A2 (OATP1A2).[1][11] Despite these in vitro findings, clinical studies have not identified clinically relevant drug-drug interactions, including with antiretroviral drugs.[11]

Toxicology

Non-clinical toxicology studies have supported the safety profile of crofelemer. In a cardiovascular safety pharmacology study in dogs, no adverse effects on ECG parameters, including the QT and QTc intervals, were observed at doses up to 160 times the therapeutic human equivalent dose.[17] Additionally, in vitro studies on the hERG potassium ion channel showed a 50% inhibitory concentration (IC50) that was over 135-fold higher than the highest unbound plasma concentration observed in human pharmacokinetic studies, suggesting a low risk of QT prolongation.[17][18]

Conclusion

The non-clinical pharmacological profile of crofelemer is characterized by a novel, locally-acting, dual-inhibitory mechanism on the CFTR and CaCC intestinal chloride channels. This targeted action effectively reduces intestinal fluid secretion, providing a clear rationale for its use as an antidiarrheal agent. Its minimal systemic absorption underpins a favorable safety and drug-drug interaction profile. These non-clinical findings have been foundational to its development and regulatory approval for the symptomatic relief of non-infectious diarrhea in adults with HIV/AIDS on antiretroviral therapy.[4][10][11]

References

• 1. drugs.com [drugs.com]
• 2. Crofelemer - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Crofelemer - Wikipedia [en.wikipedia.org]
• 5. 2024.sci-hub.se [2024.sci-hub.se]
• 6. Crofelemer, a novel agent for treatment of secretory diarrhea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. What is the mechanism of Crofelemer? [synapse.patsnap.com]
• 8. Recent advances and new perspectives in targeting CFTR for therapy of cystic fibrosis and enterotoxin-induced secretory diarrheas - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Crofelemer, an Antisecretory Antidiarrheal Proanthocyanidin Oligomer Extracted from Croton lechleri, Targets Two Distinct Intestinal Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Crofelemer, a novel antisecretory agent approved for the treatment of HIV-associated diarrhea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Crofelemer for the treatment of chronic diarrhea in patients living with HIV/AIDS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Crofelemer, a novel agent for treatment of non-infectious diarrhea in HIV-infected persons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Effects of orally administered crofelemer on the incidence and severity of neratinib-induced diarrhea in female dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. biorxiv.org [biorxiv.org]
• 15. Effects of orally administered crofelemer on the incidence and severity of neratinib-induced diarrhea in female dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Effects of orally administered crofelemer on the incidence and severity of neratinib-induced diarrhea in female dogs | PLOS One [journals.plos.org]
• 17. accessdata.fda.gov [accessdata.fda.gov]
• 18. accessdata.fda.gov [accessdata.fda.gov]

Crofelemer's Impact on Intestinal Fluid and Electrolyte Transport: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Crofelemer (B129747) is a botanical drug, a purified proanthocyanidin (B93508) oligomer, extracted from the bark latex of the South American tree, Croton lechleri. It is a first-in-class antidiarrheal agent with a novel mechanism of action that has demonstrated efficacy in treating secretory diarrhea. Unlike traditional antidiarrheal agents that primarily target intestinal motility, crofelemer acts locally in the gut to inhibit the secretion of chloride ions and water into the intestinal lumen.[1][2][3] Due to its large molecular size and high polarity, crofelemer has minimal systemic absorption, contributing to a favorable safety profile.[1][4] This technical guide provides an in-depth overview of crofelemer's core mechanism of action, its quantitative effects on intestinal ion transport, and detailed experimental protocols for its study.

Core Mechanism of Action: Dual Inhibition of Chloride Channels

The primary mechanism of action of crofelemer is the dual inhibition of two structurally and functionally distinct chloride channels located on the apical membrane of intestinal epithelial cells: the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) and the Calcium-Activated Chloride Channel (CaCC), now known to be TMEM16A.[2][5] Overstimulation of these channels is a key factor in the pathophysiology of secretory diarrhea, leading to excessive chloride and water secretion into the intestinal lumen.[1][2]

Crofelemer acts as a lumenally-acting inhibitor, directly interacting with the extracellular domains of both CFTR and TMEM16A to block chloride ion conductance.[5] This dual inhibition effectively normalizes intestinal fluid and electrolyte balance without affecting intestinal motility.[3][4] Importantly, studies have shown that crofelemer has little to no effect on other key intestinal transport proteins, such as epithelial sodium (Na+) or potassium (K+) channels, nor does it interfere with intracellular cyclic AMP (cAMP) or calcium (Ca2+) signaling pathways.[5]

Signaling Pathways in Intestinal Chloride Secretion and Crofelemer's Point of Intervention

Secretory diarrhea is often triggered by secretagogues such as cholera toxin, which elevates intracellular cAMP, or by inflammatory mediators that increase intracellular Ca2+. These second messengers activate CFTR and CaCC/TMEM16A, respectively, leading to chloride efflux. The following diagram illustrates these pathways and crofelemer's inhibitory action.

Figure 1: Crofelemer's dual inhibition of CFTR and TMEM16A chloride channels.

Quantitative Data on Crofelemer's Inhibitory Activity

The inhibitory effects of crofelemer on CFTR and TMEM16A have been quantified in various in vitro studies. The following tables summarize the key quantitative data.

Channel	Maximum Inhibition (%)	IC50 (µM)	Cell Line	Reference(s)
CFTR	~60	~7	FRT, T84	[5]
TMEM16A (CaCC)	>90	~6.5	FRT, T84	[5]

Table 1: In Vitro Inhibitory Activity of Crofelemer on Chloride Channels.

Parameter	Effect	Concentration	Cell Line	Reference(s)
Epithelial Na+ Channels	Little to no effect	50 µM	Not specified	[5]
Epithelial K+ Channels	Little to no effect	50 µM	Not specified	[5]
cAMP Signaling	Little to no effect	50 µM	Not specified	[5]
Calcium Signaling	Little to no effect	50 µM	Not specified	[5]

Table 2: Specificity of Crofelemer's Action.

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the effects of crofelemer on intestinal fluid and electrolyte transport.

In Vitro Assessment of Chloride Channel Inhibition using Ussing Chambers

The Ussing chamber technique is a cornerstone for studying ion transport across epithelial tissues. It allows for the measurement of short-circuit current (Isc), an indicator of net ion movement.

Figure 2: General workflow for Ussing chamber experiments.

Step-by-Step Protocol:

• Cell Culture:

  • Culture human colonic carcinoma T84 cells on permeable Snapwell™ inserts until a confluent monolayer with high transepithelial electrical resistance (TEER > 1000 Ω·cm²) is formed.

• Ussing Chamber Setup:

  • Mount the Snapwell™ insert containing the T84 cell monolayer between the two halves of the Ussing chamber.

  • Fill both the apical and basolateral chambers with a physiological Ringer's solution, warmed to 37°C and bubbled with 95% O2/5% CO2.

• Equilibration and Baseline Measurement:

  • Allow the system to equilibrate for 20-30 minutes until a stable baseline short-circuit current (Isc) is achieved.

• Crofelemer Application:

  • Add crofelemer to the apical (luminal) chamber at the desired concentration (e.g., 10-100 µM) and incubate for 10-20 minutes.

• Chloride Secretion Stimulation:

  • To assess CFTR inhibition: Add forskolin (e.g., 10 µM) to the basolateral chamber to increase intracellular cAMP and activate CFTR.

  • To assess CaCC/TMEM16A inhibition: Add a calcium-mobilizing agonist such as ATP (e.g., 100 µM) or ionomycin (e.g., 1 µM) to the apical chamber to increase intracellular calcium and activate CaCC/TMEM16A.

• Data Acquisition and Analysis:

  • Continuously record the Isc. The inhibitory effect of crofelemer is quantified as the reduction in the peak Isc response to the agonist compared to control (vehicle-treated) monolayers.

In Vivo Assessment of Intestinal Fluid Secretion in a Mouse Model

The ligated intestinal loop model in mice is a widely used in vivo method to study intestinal fluid secretion and the efficacy of antisecretory agents.

Figure 3: Workflow for the mouse ligated intestinal loop model.

Step-by-Step Protocol:

• Animal Preparation:

  • Fast adult mice overnight with free access to water.

  • Anesthetize the mice using an appropriate anesthetic agent.

• Surgical Procedure:

  • Perform a midline abdominal incision to expose the small intestine.

  • Create a ligated loop (approximately 2-3 cm in length) in the jejunum or ileum, taking care not to obstruct major blood vessels.

• Intraluminal Injection:

  • Inject the ligated loop with a solution containing a secretagogue, such as cholera toxin (e.g., 1 µg), either alone or in combination with crofelemer at the desired dose. A control group should be injected with the vehicle.

• Incubation:

  • Carefully return the intestine to the abdominal cavity and close the incision.

  • Maintain the mice at a constant temperature for a period of 4 to 6 hours.

• Measurement of Fluid Accumulation:

  • At the end of the incubation period, euthanize the mice.

  • Excise the ligated intestinal loop and measure its length (cm) and weight (g).

• Data Analysis:

  • Calculate the fluid accumulation ratio by dividing the weight of the loop by its length (g/cm). A decrease in this ratio in the crofelemer-treated group compared to the secretagogue-only group indicates an antisecretory effect.

Assessment of Intracellular cAMP and Calcium Signaling

Standard commercially available kits are used to confirm crofelemer's lack of effect on intracellular second messenger pathways.

cAMP Assay (ELISA-based):

• Cell Culture and Treatment:

  • Plate intestinal epithelial cells (e.g., T84) in a multi-well plate and grow to confluence.

  • Pre-treat the cells with crofelemer or vehicle for a specified time.

  • Stimulate the cells with a cAMP-inducing agent (e.g., forskolin) or vehicle.

• Cell Lysis and Assay:

  • Lyse the cells according to the manufacturer's protocol of a commercial cAMP enzyme immunoassay (EIA) kit.

  • Perform the competitive ELISA as per the kit's instructions.

• Data Analysis:

  • Measure the absorbance using a microplate reader and calculate the cAMP concentration based on a standard curve.

Intracellular Calcium Assay (Fluo-4 AM):

• Cell Culture and Dye Loading:

  • Grow intestinal epithelial cells on glass coverslips or in a black-walled, clear-bottom multi-well plate.

  • Load the cells with the calcium-sensitive fluorescent dye Fluo-4 AM.

• Treatment and Stimulation:

  • Wash the cells to remove excess dye.

  • Add crofelemer or vehicle to the cells.

  • Place the cells on a fluorescence microscope or a fluorescence plate reader.

  • Add a calcium-mobilizing agonist (e.g., ATP or ionomycin) and record the fluorescence intensity over time.

• Data Analysis:

  • The change in fluorescence intensity is proportional to the change in intracellular calcium concentration. Compare the fluorescence response in crofelemer-treated cells to that in control cells.

Conclusion

Crofelemer presents a targeted approach to the management of secretory diarrhea through its unique dual inhibitory action on the CFTR and TMEM16A chloride channels. Its localized effect within the gastrointestinal lumen and minimal systemic absorption underscore its favorable safety profile. The experimental methodologies detailed in this guide provide a robust framework for the continued investigation and understanding of crofelemer's mechanism of action and its therapeutic potential in various diarrheal diseases. The quantitative data clearly demonstrate its potent and specific inhibition of the key channels involved in intestinal fluid and electrolyte hypersecretion. This comprehensive understanding is crucial for researchers, scientists, and drug development professionals working to advance the treatment of secretory diarrheas.

References

• 1. benchchem.com [benchchem.com]
• 2. An Adult Mouse Model of Vibrio cholerae-induced Diarrhea for Studying Pathogenesis and Potential Therapy of Cholera - PMC [pmc.ncbi.nlm.nih.gov]
• 3. assets.fishersci.com [assets.fishersci.com]
• 4. physiologicinstruments.com [physiologicinstruments.com]
• 5. Fluo-4 Assay Kit (Calcium) (ab228555) | Abcam [abcam.com]

Crofelemer: An In-depth Technical Guide on its Ethnobotanical Origins, Mechanism of Action, and Clinical Development

For Researchers, Scientists, and Drug Development Professionals

Abstract

Crofelemer is a first-in-class, orally administered botanical drug approved for the symptomatic relief of non-infectious diarrhea in adults with HIV/AIDS on antiretroviral therapy. Derived from the red bark sap of the South American tree Croton lechleri, its journey from a traditional Amazonian remedy to a modern pharmaceutical is a compelling example of ethnobotanical drug discovery. This technical guide provides a comprehensive overview of Crofelemer, detailing its history, ethnobotanical background, mechanism of action, and the pivotal clinical data that led to its approval. It includes detailed experimental protocols for key preclinical and clinical studies and visualizes complex pathways and workflows to serve as a resource for researchers and drug development professionals.

History and Ethnobotanical Background

Crofelemer's origins are rooted in the traditional medicine of indigenous communities in the Amazon rainforest.[1][2] It is a purified oligomeric proanthocyanidin (B93508) isolated from the viscous red latex of the Croton lechleri tree, a species native to several countries in northwestern South America, including Peru, Ecuador, and Colombia.[3][4]

For centuries, the sap, commonly known as "Sangre de Drago" or "Dragon's Blood," has been a cornerstone of local medicine.[5][6][7] Indigenous peoples have traditionally used it topically as a liquid bandage to seal wounds, stop bleeding, and prevent infection, as it dries quickly to form a protective barrier.[6] Orally, it has been a long-standing remedy for gastrointestinal issues, most notably for various forms of diarrhea and dysentery, as well as for gastric ulcers and internal inflammation.[5][6][8]

The scientific investigation into Sangre de Drago began to intensify in the late 20th century, leading to the isolation of several active compounds.[9] This research culminated in the identification and purification of a specific proanthocyanidin oligomer mixture, initially known as SP-303 and later named Crofelemer.[5] The development was pioneered by Shaman Pharmaceuticals, a company founded on the principle of ethnobotanical drug discovery, which later became Napo Pharmaceuticals.

On December 31, 2012, the U.S. Food and Drug Administration (FDA) approved Crofelemer (then under the brand name Fulyzaq™, now Mytesi®), marking a significant milestone as the first orally administered botanical drug to receive such approval.[10] This approval validated the therapeutic potential of a traditional plant-based medicine within the rigorous framework of modern pharmacology.

Ethnobotanical to Pharmaceutical Development Pipeline

The path from traditional knowledge to an FDA-approved drug is a multi-step process involving ethnobotanical research, phytochemical analysis, and extensive preclinical and clinical trials.

Figure 1: Crofelemer Development Pipeline.

Mechanism of Action

Crofelemer exerts its antidiarrheal effect through a novel, first-in-class antisecretory mechanism that does not affect gastrointestinal motility.[11] It acts locally in the gut with minimal systemic absorption, which contributes to its favorable safety profile.[6][9] The drug's primary action is the dual inhibition of two structurally unrelated chloride ion channels located on the apical (luminal) membrane of intestinal epithelial cells:

• Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) Channel : A cAMP-activated chloride channel.

• Calcium-Activated Chloride Channel (CaCC) : A calcium-activated chloride channel, now known to be mediated by the protein TMEM16A.

In secretory diarrhea, various stimuli (e.g., enterotoxins, inflammatory mediators, certain medications) lead to an overstimulation of these channels. This results in excessive secretion of chloride ions into the intestinal lumen.[6] The efflux of chloride creates an electrochemical gradient that drives the passive secretion of sodium ions and water, leading to high-volume, watery diarrhea.[5]

Crofelemer binds to these channels from the luminal side, normalizing the flow of chloride ions and, consequently, water into the gut.[6][11] This action restores normal stool consistency and reduces the frequency of watery bowel movements. Importantly, Crofelemer does not affect other ion channels, such as sodium or potassium channels, nor does it interfere with the upstream cAMP or calcium signaling pathways.[5][11]

Signaling Pathway of Crofelemer Action

The following diagram illustrates the cellular mechanism of Crofelemer in an intestinal enterocyte.

Figure 2: Crofelemer's dual inhibition of CFTR and CaCC channels.

Quantitative Data

The efficacy and safety of Crofelemer were primarily established in the ADVENT (Antidiarrheal Therapy in HIV Disease-Emerging Treatment Concepts) trial, a pivotal Phase 3 study.

Preclinical Inhibition Data

In vitro studies using cell lines were crucial for elucidating the mechanism and potency of Crofelemer.

Channel Target	Cell Line	Measurement	IC₅₀	Maximum Inhibition	Reference
CFTR	FRT-hCFTR	Short-Circuit Current	~7 µM	~60%	[5]
CaCC (TMEM16A)	FRT-hTMEM16A	Short-Circuit Current	~6.5 µM	>90%	[5]
Table 1: In Vitro Inhibitory Activity of Crofelemer.

Clinical Efficacy and Safety (ADVENT Trial)

The ADVENT trial was a randomized, double-blind, placebo-controlled, two-stage study involving 374 HIV-positive patients on stable antiretroviral therapy (ART) with chronic non-infectious diarrhea.[5][7]

Parameter	Crofelemer 125 mg (n=136)	Placebo (n=138)	p-value
Primary Endpoint
Clinical Responders†	17.6%	8.0%	0.01 (one-sided)
Secondary Endpoints
Change in daily watery stools	Greater reduction	Less reduction	0.04
Change in stool consistency	Greater improvement	Less improvement	0.02
Safety Profile
Any Adverse Event	27%	33%	NS
Serious Adverse Events	2%	3%	NS
Discontinuation due to AEs	0%	3%	NS
Table 2: Key Efficacy and Safety Outcomes from the ADVENT Trial (4-Week Placebo-Controlled Phase).[5][7] †Clinical response was defined as ≤2 watery stools per week for at least 2 of the 4 weeks.

Experimental Protocols

Detailed methodologies are essential for the interpretation and replication of scientific findings. Below are summaries of the key experimental protocols used in the development of Crofelemer.

Preclinical Protocol: Ussing Chamber Assay for Chloride Secretion

This in vitro electrophysiological technique was used to directly measure ion transport across an epithelial monolayer and quantify the inhibitory effect of Crofelemer.

• Objective: To measure the effect of Crofelemer on CFTR- and CaCC-mediated chloride currents.

• Cell Culture: Fisher rat thyroid (FRT) cells, which lack endogenous chloride channels, were stably transfected to express either human CFTR (FRT-hCFTR) or human TMEM16A (FRT-hTMEM16A). Cells were grown on permeable Snapwell™ filters until a confluent monolayer with high transepithelial resistance (>500 Ω·cm²) was formed.

• Ussing Chamber Setup:

  • The Snapwell filter with the cell monolayer was mounted in a vertical diffusion Ussing chamber, separating the apical (luminal) and basolateral compartments.

  • Both compartments were filled with a physiological Ringer's solution (containing: 130 mM NaCl, 2.7 mM KCl, 1.5 mM KH₂PO₄, 1 mM CaCl₂, 0.5 mM MgCl₂, 10 mM sodium-HEPES, 10 mM glucose, pH 7.3) and maintained at 37°C with continuous gassing (95% O₂/5% CO₂).

  • A chloride gradient was established by using a half-Ringer's solution in the apical compartment.

  • The system was connected to a voltage clamp amplifier to measure the short-circuit current (Isc), which reflects net ion transport.

• Experimental Procedure:

  • After baseline Isc stabilization, channels were activated.

    • For CFTR: A cocktail of 10-20 µM Forskolin (an adenylyl cyclase activator) and 100 µM IBMX (a phosphodiesterase inhibitor) was added to the basolateral side to increase intracellular cAMP and activate CFTR.

    • For CaCC: 100 µM ATP was added to the apical side to increase intracellular calcium and activate TMEM16A.

  • Once a stable activated current was achieved, Crofelemer was added to the apical compartment in increasing concentrations to determine a dose-response relationship.

  • The reduction in Isc following Crofelemer application was measured to calculate the percentage of inhibition and the IC₅₀.

  • Specificity was confirmed using known inhibitors, such as 10-20 µM CFTRinh-172, to block any remaining current.

Clinical Protocol: The ADVENT Phase 3 Trial

This pivotal trial established the clinical efficacy and safety of Crofelemer for HIV-associated diarrhea.

• Objective: To assess the efficacy and safety of Crofelemer for the symptomatic relief of non-infectious diarrhea in HIV-positive patients on stable ART.

• Study Design: A randomized, double-blind, placebo-controlled, two-stage, multi-center trial.[5]

  • Stage 1: Dose-selection phase (125 mg, 250 mg, 500 mg, or placebo twice daily).

  • Stage 2: Dose-assessment phase (125 mg or placebo twice daily), based on Stage 1 results.

  • Each stage included a 4-week placebo-controlled phase followed by a 20-week open-label extension.

• Patient Population:

  • Inclusion Criteria: Adults (≥18 years) with a history of HIV-1 infection on a stable ART regimen for ≥4 weeks; chronic diarrhea (watery stools on ≥5 of 7 days prior to enrollment) for ≥1 month; CD4+ cell count >100 cells/µL.[5][11]

  • Exclusion Criteria: Presence of an infectious cause of diarrhea (confirmed by stool tests for bacteria, viruses, and parasites); history of inflammatory bowel disease or other GI conditions associated with diarrhea; recent antibiotic use (within 2 weeks).

• Treatment Protocol:

  • Patients entered a 10-14 day screening period to establish baseline diarrhea frequency.

  • Eligible patients were randomized to receive either Crofelemer (125 mg delayed-release tablet) or a matching placebo, taken orally twice daily with or without food.

  • Patients maintained a daily electronic diary to record the number of watery bowel movements and stool consistency. Stool consistency was often assessed using a scale like the Bristol Stool Form Scale, where types 6 and 7 are considered watery.

• Endpoints and Analysis:

  • Primary Efficacy Endpoint: The proportion of patients achieving a clinical response, defined as having two or fewer watery bowel movements per week for at least two of the four weeks in the placebo-controlled phase.[5]

  • Secondary Efficacy Endpoints: Included the change from baseline in the average number of daily watery stools and the change in stool consistency scores.

  • Statistical Analysis: The primary efficacy analysis was performed on the combined data from both stages. A one-sided p-value of <0.025 was considered statistically significant. Safety was assessed by monitoring adverse events, clinical laboratory tests, and HIV clinical parameters (CD4+ counts, viral load).

ADVENT Trial Workflow Diagram

Figure 3: Workflow of the pivotal ADVENT clinical trial.

Conclusion

Crofelemer represents a successful translation of traditional ethnobotanical knowledge into a rationally developed, evidence-based pharmaceutical. Its unique dual-inhibitory mechanism targeting luminal chloride channels offers a targeted approach to managing secretory diarrhea without the motility-related side effects of older agents. The robust data from its preclinical and clinical development, particularly the pivotal ADVENT trial, have established its efficacy and safety for its approved indication. As a first-in-class antisecretory agent, Crofelemer serves as both a valuable therapeutic option and a paradigm for future drug discovery from natural sources.

References

• 1. CFTR and calcium-activated chloride channels in primary cultures of human airway gland cells of serous or mucous phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Effect of apical chloride concentration on the measurement of responses to CFTR modulation in airway epithelia cultured from nasal brushings - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Assays of CFTR Function In Vitro, Ex Vivo and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. ClinicalTrials.gov [clinicaltrials.gov]
• 7. researchgate.net [researchgate.net]
• 8. bostonscientific.com [bostonscientific.com]
• 9. Diagnostic tools and CFTR functional assays in cystic fibrosis: utility and availability in Switzerland [smw.ch]
• 10. Pharmacological inhibitors of the cystic fibrosis transmembrane conductance regulator exert off-target effects on epithelial cation channels - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]

Unraveling the Molecular Interface: A Technical Guide to the Binding Sites of Crofelemer on CFTR

For Immediate Release

San Francisco, CA – December 17, 2025 – This technical guide provides an in-depth analysis of the binding characteristics of crofelemer (B129747), a novel botanical drug, with the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR). This document is intended for researchers, scientists, and drug development professionals interested in the molecular pharmacology of CFTR inhibitors.

Executive Summary

Crofelemer, a purified proanthocyanidin (B93508) oligomer derived from the latex of Croton lechleri, exerts its anti-diarrheal effect through the inhibition of intestinal chloride channels, a key one being the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR). This guide synthesizes the current understanding of the binding interaction between crofelemer and CFTR, presenting quantitative data, detailed experimental methodologies, and visual representations of the underlying molecular mechanisms.

Current research indicates that crofelemer inhibits CFTR from an extracellular site, inducing a voltage-independent block and stabilizing the channel in its closed conformation. This interaction is characterized by a half-maximal inhibitory concentration (IC50) of approximately 7 µM and results in a partial, yet significant, reduction of CFTR-mediated chloride secretion. Notably, the binding site of crofelemer does not overlap with those of other known CFTR inhibitors, such as thiazolidinones and glycine (B1666218) hydrazides, suggesting a distinct mechanism of action.

Quantitative Analysis of Crofelemer-CFTR Binding

The inhibitory activity of crofelemer on CFTR has been quantified through electrophysiological studies. The key parameters are summarized in the table below.

Parameter	Value	Method	Reference
IC50	~7 µM	Whole-cell patch clamp	Tradtraguard et al., 2010[1][2]
Maximum Inhibition	~60%	Whole-cell patch clamp	Tradtraguard et al., 2010[1][2]
Mechanism of Action	Voltage-independent block; Stabilization of the closed state	Single-channel patch clamp	Tradtraguard et al., 2010[1]
Binding Site	Extracellular	Deduced from experimental observations	Tradtraguard et al., 2010[1][2]
Competition	No overlap with thiazolidinone and glycine hydrazide inhibitors	Whole-cell patch clamp	Tradtraguard et al., 2010[1]

Experimental Protocols

The characterization of the crofelemer-CFTR interaction relies heavily on electrophysiological techniques, particularly the patch-clamp method.

Whole-Cell Patch Clamp for IC50 Determination

Objective: To determine the concentration-dependent inhibition of CFTR chloride currents by crofelemer.

Cell Line: Fischer Rat Thyroid (FRT) cells stably expressing human wild-type CFTR.

Methodology:

• FRT cells are cultured on glass coverslips.

• Whole-cell currents are recorded using a patch-clamp amplifier.

• The extracellular (bath) solution contains (in mM): 140 N-methyl-D-glucamine-Cl, 1 CaCl2, 1 MgCl2, 10 HEPES, pH 7.4.

• The intracellular (pipette) solution contains (in mM): 140 N-methyl-D-glucamine-Cl, 1 MgCl2, 5 EGTA, 10 HEPES, 1 ATP, pH 7.2.

• CFTR is activated by adding a cocktail of forskolin (B1673556) (10 µM) and genistein (B1671435) (30 µM) to the bath solution.

• Once a stable baseline current is established, varying concentrations of crofelemer are added to the bath.

• The inhibition of the CFTR-mediated current is measured at a holding potential of -40 mV, with voltage steps ranging from -80 mV to +80 mV.

• The IC50 value is calculated by fitting the concentration-response data to a Hill equation.

Single-Channel Patch Clamp for Mechanistic Studies

Objective: To investigate the effect of crofelemer on the gating properties of individual CFTR channels.

Methodology:

• Excised inside-out membrane patches are obtained from CFTR-expressing cells.

• The patch pipette contains the extracellular solution, and the bath solution contains the intracellular solution with ATP and the catalytic subunit of protein kinase A (PKA) to activate the channels.

• Single-channel currents are recorded before and after the addition of crofelemer to the extracellular side (pipette solution).

• The open probability (Po), mean open time, and mean closed time of the channel are analyzed to determine the effect of crofelemer on channel gating. An increase in the mean closed time is indicative of stabilization of the closed state.

Visualization of Pathways and Workflows

To facilitate a deeper understanding of the processes involved in the investigation of crofelemer's interaction with CFTR, the following diagrams have been generated.

CFTR Activation Signaling Pathway

Workflow for Investigating Crofelemer-CFTR Interaction

Conceptual Model of Crofelemer Binding to CFTR

Discussion and Future Directions

However, the precise molecular determinants of this binding site remain to be elucidated. Future research should focus on:

• Site-directed mutagenesis: To identify specific amino acid residues in the extracellular loops of CFTR that are critical for crofelemer binding.

• Structural biology: Co-crystallization or cryo-electron microscopy studies of crofelemer bound to CFTR would provide definitive structural information about the binding pocket.

• Computational modeling: Docking studies, guided by mutagenesis data, could further refine the understanding of the crofelemer-CFTR interaction at an atomic level.

A more detailed characterization of the crofelemer binding site could facilitate the design of new, more potent, and specific CFTR inhibitors for the treatment of secretory diarrheas and other disorders of ion transport.

References

• 1. Crofelemer, an Antisecretory Antidiarrheal Proanthocyanidin Oligomer Extracted from Croton lechleri, Targets Two Distinct Intestinal Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Crofelemer, an antisecretory antidiarrheal proanthocyanidin oligomer extracted from Croton lechleri, targets two distinct intestinal chloride channels - PubMed [pubmed.ncbi.nlm.nih.gov]

Crofelemer's Role in Modulating Gut Physiology: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Crofelemer (B129747) is a botanical drug substance derived from the red bark sap of Croton lechleri, a tree native to the Amazon rainforest. It is a first-in-class antidiarrheal agent with a novel mechanism of action that modulates gut physiology by inhibiting two distinct luminal chloride ion channels. This technical guide provides an in-depth overview of the core mechanisms of crofelemer, detailed experimental protocols for its characterization, and a summary of key quantitative data from preclinical and clinical studies. The information presented herein is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals investigating antisecretory therapies for diarrheal diseases.

Introduction

Secretory diarrhea is a major global health concern, characterized by a net secretion of fluid and electrolytes into the intestinal lumen, leading to voluminous watery stools. This condition can be induced by a variety of secretagogues, including bacterial toxins (e.g., cholera toxin), inflammatory mediators, and certain medications. Unlike antimotility agents, which can have significant side effects and are contraindicated in some forms of infectious diarrhea, crofelemer offers a targeted approach by normalizing intestinal fluid secretion without affecting gut motility.[1] Crofelemer is approved for the symptomatic relief of non-infectious diarrhea in adults with HIV/AIDS on antiretroviral therapy and is being investigated for other indications, including traveler's diarrhea and diarrhea-predominant irritable bowel syndrome (IBS-D).[2][3]

Mechanism of Action: Dual Inhibition of Chloride Ion Channels

Crofelemer exerts its antidiarrheal effect by acting locally within the gastrointestinal tract with minimal systemic absorption.[1] Its primary mechanism of action is the dual inhibition of two key chloride ion channels located on the apical membrane of intestinal epithelial cells: the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) and the Calcium-activated Chloride Channel (CaCC), now known to be TMEM16A.[1][4]

Under normal physiological conditions, these channels play a crucial role in regulating intestinal fluid and electrolyte balance. However, in secretory diarrheas, these channels become over-activated, leading to excessive chloride secretion into the intestinal lumen. This is followed by the paracellular movement of sodium ions and water, resulting in watery diarrhea.[5]

Crofelemer inhibits both cAMP-stimulated CFTR-mediated chloride secretion and calcium-activated CaCC-mediated chloride secretion.[4][5] By blocking these two distinct pathways, crofelemer effectively reduces the efflux of chloride ions and, consequently, the accompanying secretion of water, leading to a normalization of stool consistency and a reduction in the frequency of watery stools.[1]

Signaling Pathways

The inhibitory action of crofelemer on CFTR and CaCC interrupts the downstream effects of various secretagogues that elevate intracellular cyclic adenosine (B11128) monophosphate (cAMP) or calcium (Ca2+).

Crofelemer's dual inhibition of CFTR and CaCC channels.

Quantitative Data

The efficacy of crofelemer has been quantified in both in vitro and in vivo studies. The following tables summarize key quantitative data from preclinical and clinical investigations.

Table 1: In Vitro Inhibitory Activity of Crofelemer

Parameter	Channel	Cell Line/System	Value	Reference
IC₅₀	CFTR	T84 cells	~7 µM	[4]
Maximum Inhibition	CFTR	T84 cells	~60%	[4]
IC₅₀	CaCC (TMEM16A)	FRT cells expressing TMEM16A	~6.5 µM	[4]
Maximum Inhibition	CaCC (TMEM16A)	FRT cells expressing TMEM16A	>90%	[4]

Table 2: Clinical Efficacy of Crofelemer in HIV-Associated Diarrhea (ADVENT Trial)

Endpoint	Crofelemer 125 mg BID (n=136)	Placebo (n=138)	p-value	Reference
Clinical Response*	17.6%	8.0%	0.01	[6]
Change from baseline in number of daily watery bowel movements	Greater reduction	Less reduction	0.04	[6]
Change from baseline in daily stool consistency score	Greater improvement	Less improvement	0.02	[6]
Clinical response was defined as ≤2 watery stools/week for ≥2 of the 4 weeks of the placebo-controlled phase.

Table 3: Clinical Efficacy of Crofelemer in Traveler's Diarrhea

Dosage	Reduction in Duration of Diarrhea (hours)	Reference
125 mg QID	8.1	[7]
250 mg QID	8.4	[7]
500 mg QID	6.1	[7]

Table 4: Clinical Efficacy of Crofelemer in Diarrhea-Predominant Irritable Bowel Syndrome (IBS-D) in Women

Endpoint	Crofelemer 125 mg BID	Placebo	p-value	Reference
FDA Abdominal Pain Monthly Responders (Months 1-2)	58.3%	45.0%	0.030	[7]
FDA Abdominal Pain Monthly Responders (3 months)	54.2%	42.5%	0.037	[7]

Experimental Protocols

The following protocols are representative of the methodologies used to characterize the effects of crofelemer on intestinal ion transport.

Ussing Chamber Assay for Chloride Secretion

This protocol is used to measure ion transport across an epithelial monolayer by quantifying the short-circuit current (Isc), which is a measure of net ion movement.

Workflow for Ussing chamber experiments.

Methodology:

• Cell Culture: T84 human intestinal epithelial cells are cultured on permeable filter supports until a confluent monolayer with high transepithelial electrical resistance (TEER) is formed.[1][8]

• Ussing Chamber Setup: The filter supports are mounted in Ussing chambers, separating the apical (luminal) and basolateral compartments. Both compartments are filled with a physiological Ringer's solution and maintained at 37°C with continuous oxygenation (95% O₂/5% CO₂).[9][10]

• Short-Circuit Current Measurement: The epithelial monolayer is voltage-clamped at 0 mV, and the resulting short-circuit current (Isc) is continuously measured.

• Experimental Procedure:

  • A stable baseline Isc is established.

  • Crofelemer is added to the apical chamber at various concentrations.[1]

  • Chloride secretion is stimulated by adding a secretagogue, such as forskolin (B1673556) (to activate CFTR) or ATP/thapsigargin (to activate CaCC), to the basolateral chamber.[1]

  • The change in Isc following stimulation is measured.[1]

• Data Analysis: The inhibitory effect of crofelemer is calculated as the percentage reduction in the peak Isc response to the secretagogue compared to control (vehicle-treated) monolayers.

Whole-Cell Patch Clamp Assay

This electrophysiological technique allows for the direct measurement of ion channel activity in individual cells.

Methodology:

• Cell Preparation: Fischer Rat Thyroid (FRT) cells stably expressing either human CFTR or TMEM16A are used.[1]

• Electrophysiological Recording:

  • Whole-cell recordings are performed using a patch-clamp amplifier.

  • Pipette Solution (for CFTR): Contains (in mM): 140 NMDG-Cl, 5 EGTA, 1 MgCl₂, 1 Tris-ATP, and 10 HEPES, pH 7.2.[1]

  • Pipette Solution (for TMEM16A): Contains (in mM): 130 CsCl, 0.5 EGTA, 1 MgCl₂, 1 Tris-ATP, and 10 HEPES, pH 7.2.[1]

  • Bath Solution: Contains (in mM): 140 NMDG-Cl, 1 CaCl₂, 1 MgCl₂, 10 glucose, and 10 HEPES, pH 7.4.[1]

• Channel Activation and Inhibition:

  • After establishing the whole-cell configuration, CFTR is activated with forskolin and IBMX. TMEM16A is activated with ATP.[1]

  • Whole-cell currents are elicited by applying voltage pulses (e.g., from a holding potential of 0 mV to potentials between -100 mV and +100 mV in 20 mV steps).[1]

  • The effect of crofelemer is determined by perfusing the cells with the bath solution containing the desired concentration of the drug.

• Data Analysis: The current output is filtered, digitized, and analyzed to determine the effect of crofelemer on channel current amplitude and kinetics.[1]

In Vivo Mouse Model of Cholera Toxin-Induced Intestinal Fluid Secretion

This animal model is used to assess the in vivo efficacy of antisecretory agents.

Methodology:

• Animal Model: Infant mice are commonly used due to their sensitivity to cholera toxin.[11][12]

• Induction of Diarrhea: Mice are orally challenged with cholera toxin to induce intestinal fluid secretion.[11]

• Treatment: Crofelemer is administered orally, either before or after the cholera toxin challenge.

• Measurement of Fluid Accumulation:

  • At a specific time point after toxin administration, the mice are euthanized.

  • The entire intestine is isolated and weighed.

  • The remaining body weight is also recorded.

  • The fluid accumulation (FA) ratio is calculated as: FA ratio = Gut Weight / Remaining Body Weight .[11]

• Data Analysis: The FA ratio in the crofelemer-treated group is compared to that of the vehicle-treated control group to determine the extent of inhibition of fluid secretion.

Conclusion

Crofelemer represents a significant advancement in the management of secretory diarrhea. Its unique dual-inhibitory mechanism of action on both CFTR and CaCC chloride channels provides a targeted and effective means of normalizing intestinal fluid secretion without the side effects associated with traditional antimotility agents. The experimental protocols and quantitative data presented in this guide provide a comprehensive foundation for understanding and further investigating the role of crofelemer in modulating gut physiology. As research continues, the therapeutic potential of crofelemer may extend to a broader range of secretory diarrheal diseases, offering a valuable therapeutic option for patients worldwide.

References

• 1. Crofelemer, an Antisecretory Antidiarrheal Proanthocyanidin Oligomer Extracted from Croton lechleri, Targets Two Distinct Intestinal Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. clinicaltrials.eu [clinicaltrials.eu]
• 3. researchgate.net [researchgate.net]
• 4. Randomized Clinical Trial: Crofelemer Treatment in Women With Diarrhea-Predominant Irritable Bowel Syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Crofelemer Effective for Severe or PI-Related Diarrhea in Placebo Trial [natap.org]
• 7. Randomized Clinical Trial: Crofelemer Treatment in Women With Diarrhea-Predominant Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Using Drugs to Probe the Variability of Trans-Epithelial Airway Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. physiologicinstruments.com [physiologicinstruments.com]
• 10. physiologicinstruments.com [physiologicinstruments.com]
• 11. Intestinal fluid accumulation induced by oral challenge with Vibrio cholerae or cholera toxin in infant mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

A Technical Guide to the Basic Research Applications of Crofelemer in Gastroenterology

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Crofelemer (B129747) is a botanical drug derived from the latex of Croton lechleri and is approved for the symptomatic relief of non-infectious diarrhea in adults with HIV/AIDS on antiretroviral therapy.[1][2][3] Its novel mechanism of action, which involves the dual inhibition of two distinct intestinal chloride channels, makes it a subject of significant interest for basic and clinical research in gastroenterology.[2][4][5] This technical guide provides an in-depth overview of the core basic research applications of Crofelemer, focusing on its molecular targets, signaling pathways, and the experimental models used to elucidate its mechanism. Quantitative data are presented in structured tables, and key experimental protocols and signaling pathways are detailed and visualized.

Mechanism of Action: Dual Inhibition of Intestinal Chloride Channels

Crofelemer exerts its anti-diarrheal effect by acting locally in the gut to inhibit two key apical membrane chloride channels in enterocytes: the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) and the Calcium-Activated Chloride Channel (CaCC).[2][3][6] Over-activation of these channels leads to excessive secretion of chloride ions and water into the intestinal lumen, resulting in secretory diarrhea.[1][3] By inhibiting both of these channels, Crofelemer normalizes fluid secretion and stool consistency without affecting gut motility.[2][3]

Inhibition of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR)

Crofelemer acts as a partial antagonist of the cAMP-stimulated CFTR chloride channel.[7][8] It inhibits CFTR from the extracellular side in a voltage-independent manner, stabilizing the channel in its closed state.[7][9] The inhibition is slow to develop and also slow to wash out.[7]

Inhibition of the Calcium-Activated Chloride Channel (CaCC)

Crofelemer also potently inhibits the CaCC, now known to be TMEM16A (ANO1).[7][9] This inhibition is also voltage-independent and more complete than its effect on CFTR.[7][10] The dual inhibitory action on two structurally and functionally distinct chloride channels is a key feature of Crofelemer's broad-spectrum anti-secretory activity.[7][9]

Quantitative Data on Crofelemer's Inhibitory Activity

The following tables summarize the key quantitative data from in vitro studies on Crofelemer's inhibitory effects on CFTR and CaCC.

Table 1: In Vitro Inhibition of CFTR by Crofelemer

Parameter	Cell Line	Activator	Value	Reference(s)
IC₅₀	T84	Forskolin (B1673556)	~7 µM	[7][9]
Caco-2	-	50 µM	[11]
FRT-hCFTR	CPT-cAMP	~7 µM	[7]
Maximum Inhibition	T84 / FRT-hCFTR	Forskolin / CPT-cAMP	~60%	[7][9]

Table 2: In Vitro Inhibition of CaCC (TMEM16A) by Crofelemer

Parameter	Cell Line	Activator	Value	Reference(s)
IC₅₀	FRT-TMEM16A	ATP	~6.5 µM	[7][9]
Maximum Inhibition	FRT-TMEM16A	ATP	>90%	[7][9]

Signaling Pathways

Crofelemer's mechanism of action involves the direct inhibition of ion channels rather than interference with upstream signaling pathways. Studies have shown that at concentrations effective for channel inhibition (e.g., 50 µM), Crofelemer has little to no effect on intracellular cAMP or calcium signaling.[7][9]

Caption: Crofelemer's dual inhibition of CFTR and CaCC channels.

Experimental Protocols

In Vitro Ion Channel Inhibition Assays

Objective: To measure the inhibitory effect of Crofelemer on CFTR and CaCC channel activity.

A. Cell Culture:

• T84 and Caco-2 cells: Human colon carcinoma cell lines that endogenously express CFTR and CaCC.

  • Media: Dulbecco's Modified Eagle Medium (DMEM)/F12 for T84, and DMEM for Caco-2, supplemented with 10% fetal bovine serum, penicillin-streptomycin, and non-essential amino acids.[8][11]

  • Culture Conditions: Cells are cultured at 37°C in a humidified atmosphere of 5% CO₂.[8] For transport studies, cells are seeded on permeable Transwell filter supports and allowed to differentiate for over 21 days to form confluent, polarized monolayers.[8][12]

• Fischer Rat Thyroid (FRT) cells: Stably transfected to express human CFTR (FRT-hCFTR) or TMEM16A (FRT-TMEM16A). These cells lack endogenous chloride channels, allowing for the isolated study of the channel of interest.

B. Short-Circuit Current (Isc) Measurement using Ussing Chambers:

This is the gold-standard technique to measure net ion transport across an epithelial monolayer.

• Apparatus: Ussing Chamber system.

• Procedure:

  • Mount the Transwell filter with the confluent cell monolayer between the two halves of the Ussing chamber.

  • Bathe both the apical and basolateral sides with a physiological salt solution (e.g., Krebs Bicarbonate Ringer solution) maintained at 37°C and gassed with 95% O₂/5% CO₂.[13]

  • Clamp the transepithelial voltage to 0 mV. The current required to do this is the short-circuit current (Isc), which represents the net electrogenic ion transport.

  • Establish a baseline Isc.

  • To measure CFTR inhibition, stimulate chloride secretion by adding a cAMP agonist like Forskolin (e.g., 10 µM) to the basolateral side.[14] Once the Isc stabilizes, add Crofelemer to the apical (luminal) side in increasing concentrations.

  • To measure CaCC inhibition, first inhibit CFTR with a specific inhibitor (e.g., CFTRinh-172). Then, stimulate CaCC-mediated chloride secretion with a calcium agonist like ATP or thapsigargin. Add Crofelemer to the apical side to measure inhibition.[7]

  • Record the change in Isc to determine the concentration-response relationship and calculate IC₅₀ values.

Caption: Workflow for Ussing chamber experiments.

C. Patch-Clamp Electrophysiology:

This technique allows for the measurement of ion flow through individual channels.

• Configuration: Excised inside-out patch-clamp is often used to study the direct effects of compounds on the intracellular side of the channel, but for a luminally-acting drug like Crofelemer, whole-cell or outside-out patch configurations are more relevant.[15]

• Procedure (Whole-Cell):

  • A glass micropipette filled with an electrolyte solution is sealed onto the membrane of a single FRT cell expressing the channel of interest.

  • The membrane patch under the pipette is ruptured to gain electrical access to the whole cell.

  • The membrane potential is clamped at a set voltage.

  • Chloride channel currents are activated (e.g., with forskolin in the bath solution for CFTR).

  • Crofelemer is added to the bath solution, and the change in whole-cell current is measured.[7]

Animal Model of Chemotherapy-Induced Diarrhea

Objective: To evaluate the efficacy of Crofelemer in preventing or treating diarrhea induced by cancer therapies.

• Model: Neratinib-induced diarrhea in female beagle dogs.[4][16] Neratinib (B1684480), a tyrosine kinase inhibitor, is known to cause a high incidence of severe diarrhea.[4]

• Procedure:

  • Animals: Healthy female beagle dogs are randomized into treatment groups (placebo, Crofelemer low dose, Crofelemer high dose).[4][16]

  • Diarrhea Induction: Dogs are administered neratinib orally once daily. A dose-escalation may be used, for example, 40 mg for the first 5 days, followed by 80 mg for the remainder of the study.[4][16]

  • Treatment: Crofelemer (e.g., 125 mg delayed-release tablets) or placebo is administered concomitantly with neratinib, typically twice (BID) or four times (QID) per day.[4][16]

  • Assessment: Fecal scores are recorded daily for each bowel movement over the study period (e.g., 28 days). A standardized scale, such as the Purina Fecal Scoring (PFS) System, is used, where higher scores (e.g., 6 or 7) indicate loose/watery stools.[4][16]

  • Endpoints: Primary endpoints often include the average number of weekly loose/watery stools and the proportion of "responder" animals (defined as having a low frequency of diarrheic stools).[4][16]

Caption: Workflow for the animal model of chemotherapy-induced diarrhea.

Conclusion

Crofelemer presents a unique, targeted approach to the management of secretory diarrhea. Basic research has firmly established its dual inhibitory mechanism on CFTR and CaCC chloride channels. The experimental models and protocols detailed in this guide, from in vitro ion channel assays in polarized epithelial cell lines to in vivo studies of chemotherapy-induced diarrhea, provide a robust framework for further investigation into the therapeutic potential of Crofelemer and other novel anti-secretory agents in gastroenterology. Future research may focus on its application in other forms of secretory diarrhea, such as that associated with infectious diseases or irritable bowel syndrome with diarrhea (IBS-D).[12][17]

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. ClinicalTrials.gov [clinicaltrials.gov]
• 4. Effects of orally administered crofelemer on the incidence and severity of neratinib-induced diarrhea in female dogs | PLOS One [journals.plos.org]
• 5. Effects of orally administered crofelemer on the incidence and severity of neratinib-induced diarrhea in female dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Methods for stable recording of short-circuit current in a Na+-transporting epithelium - PMC [pmc.ncbi.nlm.nih.gov]
• 7. natap.org [natap.org]
• 8. Caco-2/HT29-MTX co-cultured cells as a model for studying physiological properties and toxin-induced effects on intestinal cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Efficacy and safety of crofelemer for noninfectious diarrhea in HIV-seropositive individuals (ADVENT trial): a randomized, double-blind, placebo-controlled, two-stage study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ClinicalTrials.gov [clinicaltrials.gov]
• 11. Frontiers | Enhanced intestinal epithelial co-culture model with orbital mechanical stimulation: a proof-of-concept application in food nanotoxicology [frontiersin.org]
• 12. Comparison of the expression and function of ATP binding cassette transporters in Caco-2 and T84 cells on stimulation by selected endogenous compounds and xenobiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A guide to Ussing chamber studies of mouse intestine - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. Effects of orally administered crofelemer on the incidence and severity of neratinib-induced diarrhea in female dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for Crofelemer in In Vitro Intestinal Cell Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Crofelemer in in vitro intestinal cell models to study its effects on intestinal physiology, particularly concerning ion transport and barrier function. The protocols outlined below are based on established methodologies and published data.

Introduction

Crofelemer is a botanical drug derived from the red sap of the Croton lechleri tree.[1] It is approved for the symptomatic relief of non-infectious diarrhea in adults with HIV/AIDS on antiretroviral therapy.[1][2] Its mechanism of action involves the dual inhibition of two distinct chloride channels located on the apical membrane of intestinal epithelial cells: the Cystic Fibrosis Transmembrane conductance Regulator (CFTR) and the Calcium-activated Chloride Channel (CaCC), identified as TMEM16A.[3][4][5] By blocking these channels, Crofelemer reduces the secretion of chloride ions and, consequently, water into the intestinal lumen, thereby alleviating diarrhea.[1][6] In vitro intestinal cell models are crucial tools for elucidating the specific mechanisms of Crofelemer's action and for screening novel anti-diarrheal compounds.

Mechanism of Action: Dual Inhibition of Chloride Channels

Crofelemer exerts its anti-secretory effects by acting on the luminal side of intestinal enterocytes.[1] It inhibits both cAMP-activated CFTR and calcium-activated CaCCs, which are the primary pathways for chloride secretion in the gut.[3][6] This dual-targeting mechanism makes it effective against secretory diarrheas of various etiologies.[3] Notably, Crofelemer has minimal systemic absorption, leading to a favorable safety profile with its action localized to the gastrointestinal tract.[2][5]

Data Presentation: In Vitro Efficacy of Crofelemer

The following tables summarize the quantitative data on the inhibitory effects of Crofelemer on chloride channels in various in vitro models.

Table 1: Inhibitory Concentration (IC50) and Maximum Inhibition of Crofelemer on Chloride Channels

Channel	Cell Line	IC50	Maximum Inhibition	Reference
CFTR	FRT cells expressing human CFTR	~7 µM	~60%	[3][4]
TMEM16A (CaCC)	FRT cells expressing human TMEM16A	~6.5 µM	>90%	[3][4]

Table 2: Effect of Crofelemer on Ion Channel Activity and Signaling Pathways in T84 Cells

Parameter	Crofelemer Concentration	Effect	Reference
Epithelial Na+ channels	50 µM	Little to no effect	[3][4]
Epithelial K+ channels	50 µM	Little to no effect	[3][4]
cAMP signaling	50 µM	No significant effect on basal or forskolin-stimulated levels	[3][4]
Calcium signaling	50 µM	No significant effect on basal or ATP-stimulated levels	[3][4]

Experimental Protocols

Protocol 1: Assessment of Crofelemer's Effect on Chloride Secretion using Ussing Chambers

This protocol details the measurement of short-circuit current (Isc) in polarized intestinal epithelial cell monolayers, such as T84 or Caco-2 cells, to assess the inhibitory effect of Crofelemer on stimulated chloride secretion.

Materials:

• Polarized intestinal epithelial cell monolayers (e.g., T84 cells) grown on permeable supports (e.g., Snapwell™ filters)

• Ussing Chamber System

• Ringer's solution (130 mM NaCl, 2.7 mM KCl, 1.5 mM KH2PO4, 1 mM CaCl2, 0.5 mM MgCl2, 10 mM sodium-HEPES, 10 mM glucose, pH 7.3)

• Half-Ringer's solution (65 mM NaCl replaced with sodium gluconate, and CaCl2 increased to 2 mM in Ringer's solution)

• Amphotericin B

• CFTR agonist (e.g., Forskolin (B1673556), 10 µM)

• CaCC agonist (e.g., ATP, 100 µM or Thapsigargin (B1683126), 1 µM)

• Crofelemer

• CFTR inhibitor (e.g., CFTRinh-172, 20 µM) for isolating CaCC activity

Procedure:

• Culture T84 cells on permeable supports until a confluent monolayer with high transepithelial electrical resistance (TEER > 500 Ω·cm²) is formed.[3]

• Mount the permeable supports in the Ussing chambers.[7]

• Bathe the basolateral side with Ringer's solution and the apical side with half-Ringer's solution to create a chloride concentration gradient.[3]

• Permeabilize the basolateral membrane with amphotericin B (250 µg/ml) to isolate the activity of apical ion channels.[3]

• Equilibrate the system and record a stable baseline short-circuit current (Isc).[7]

• Add Crofelemer at various concentrations to the apical (luminal) chamber and incubate for the desired time.

• To assess the effect on CFTR, stimulate chloride secretion by adding a cAMP agonist like forskolin (10 µM) to the basolateral side and measure the change in Isc.[3]

• To assess the effect on CaCC, first pretreat the cells with a CFTR inhibitor (CFTRinh-172, 20 µM) to block CFTR-mediated currents. Then, stimulate chloride secretion by adding a calcium agonist like ATP (100 µM) or thapsigargin (1 µM) to the basolateral side and measure the change in Isc.[3]

• Record the peak Isc response and calculate the percentage of inhibition by Crofelemer compared to the vehicle control.

Protocol 2: Evaluation of Intestinal Epithelial Barrier Function

This protocol describes the measurement of Transepithelial Electrical Resistance (TEER) to assess the effect of Crofelemer on the integrity of the intestinal epithelial barrier.

Materials:

• Polarized intestinal epithelial cell monolayers (e.g., Caco-2 or T84 cells) grown on permeable supports

• Epithelial Voltohmmeter (EVOM)

• Cell culture medium

• Crofelemer

Procedure:

• Seed and culture intestinal epithelial cells on permeable supports until a stable, high TEER is achieved, indicating the formation of tight junctions.

• Measure the baseline TEER of the cell monolayers using an EVOM.

• Treat the cell monolayers by adding Crofelemer at desired concentrations to the apical chamber. A vehicle control should be run in parallel.

• At various time points (e.g., 1, 4, 24, 48 hours), measure the TEER of the monolayers.

• Correct the TEER values by subtracting the resistance of a blank filter and multiplying by the surface area of the filter.

• Analyze the data to determine if Crofelemer has any significant effect on the integrity of the epithelial barrier.

Mandatory Visualizations

Caption: Crofelemer's dual inhibition of CFTR and CaCC chloride channels.

Caption: Experimental workflow for Ussing chamber assays with Crofelemer.

Caption: Logical relationship of Crofelemer's action and experimental readout.

References

• 1. What is the mechanism of Crofelemer? [synapse.patsnap.com]
• 2. Crofelemer, a novel agent for treatment of non-infectious diarrhea in HIV-infected persons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Crofelemer, an Antisecretory Antidiarrheal Proanthocyanidin Oligomer Extracted from Croton lechleri, Targets Two Distinct Intestinal Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Crofelemer, an antisecretory antidiarrheal proanthocyanidin oligomer extracted from Croton lechleri, targets two distinct intestinal chloride channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. What is Crofelemer used for? [synapse.patsnap.com]
• 6. tandfonline.com [tandfonline.com]
• 7. physiologicinstruments.com [physiologicinstruments.com]

Application Notes and Protocols for the Quantification of Crofelemer

For Researchers, Scientists, and Drug Development Professionals

Introduction

Crofelemer is a botanical drug substance derived from the red bark latex of the Croton lechleri tree. It is an oligomeric proanthocyanidin (B93508), a complex mixture of molecules of varying chain lengths. This complexity presents unique challenges for analytical quantification. These application notes provide an overview of the analytical methods and detailed protocols for the quantification of Crofelemer in various research samples.

Crofelemer's primary mechanism of action involves the inhibition of two key chloride channels in the gastrointestinal tract: the cystic fibrosis transmembrane conductance regulator (CFTR) and the calcium-activated chloride channels (CaCC). This dual inhibition reduces the secretion of chloride ions and water into the intestinal lumen, making it an effective treatment for secretory diarrhea.

Due to the complex nature of Crofelemer, a multi-faceted analytical approach is often necessary to ensure product quality and consistency. This typically involves a combination of chromatographic and spectroscopic techniques to characterize the drug substance and quantify it in different matrices.

Analytical Methods Overview

Several analytical techniques are employed for the qualitative and quantitative analysis of Crofelemer. The choice of method depends on the specific requirements of the analysis, such as the sample matrix, the desired level of sensitivity, and the need to characterize the oligomeric distribution.

• High-Performance Liquid Chromatography (HPLC) with UV Detection: A widely used method for the quantification of the total proanthocyanidin content and for analyzing the monomeric composition after chemical degradation (thiolysis).

• Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): A highly sensitive and selective method for quantifying Crofelemer and its metabolites in biological matrices such as plasma.

• Gel Permeation Chromatography (GPC) with Fluorescence Detection: Used to determine the molecular weight distribution of the Crofelemer oligomers.

Quantitative Data Summary

The following table summarizes the quantitative performance parameters of the analytical methods for Crofelemer. Please note that specific performance characteristics can vary depending on the exact experimental conditions and the laboratory conducting the analysis.

Analytical Method	Sample Matrix	Analyte	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity Range	Recovery (%)	Reference
HPLC-UV	Drug Substance	Monomeric units (post-thiolysis)	Data not available	Data not available	Data not available	Data not available	General literature
LC-MS/MS	Human Plasma	Crofelemer	Data not available	50 ng/mL	Data not available	Data not available	FDA Documents
GPC-Fluorescence	Drug Substance	Oligomeric Distribution	Not Applicable	Not Applicable	Not Applicable	Not Applicable	FDA Documents

Experimental Protocols

Protocol 1: Quantification of Crofelemer Monomeric Units by HPLC-UV following Thiolysis

Objective: To determine the monomeric composition of Crofelemer drug substance after chemical depolymerization. This method is crucial for ensuring the consistency of the botanical raw material.

Materials:

• Crofelemer drug substance or extract

• Toluene-α-thiol (benzyl mercaptan)

• Methanol (B129727), HPLC grade

• Hydrochloric acid, concentrated

• Acetonitrile, HPLC grade

• Formic acid, 99%

• Reference standards for (+)-catechin, (-)-epicatechin, (+)-gallocatechin, and (-)-epigallocatechin

• HPLC system with UV detector

• C18 reversed-phase HPLC column (e.g., 4.6 x 250 mm, 5 µm)

Procedure:

• Sample Preparation (Thiolysis):

  • Accurately weigh approximately 10 mg of Crofelemer into a screw-cap vial.

  • Add 2.0 mL of a solution of toluene-α-thiol in methanol (5% v/v).

  • Add 1.0 mL of 0.2 N HCl in methanol.

  • Cap the vial tightly and heat at 40°C for 30 minutes.

  • Cool the reaction mixture to room temperature.

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

• HPLC-UV Analysis:

  • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient Program:

    • 0-5 min: 5% B

    • 5-30 min: 5-25% B

    • 30-35 min: 25-50% B

    • 35-40 min: 50-5% B

    • 40-45 min: 5% B (re-equilibration)

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 20 µL

  • Detection Wavelength: 280 nm

  • Column Temperature: 30°C

• Quantification:

  • Prepare a series of calibration standards of the reference monomers.

  • Inject the standards and the thiolyzed sample solution into the HPLC system.

  • Identify the peaks of the monomeric units and their thioether derivatives in the sample chromatogram by comparing their retention times with those of the standards.

  • Quantify the amount of each monomer by constructing a calibration curve of peak area versus concentration for each standard.

Protocol 2: Quantification of Crofelemer in Human Plasma by LC-MS/MS

Objective: To quantify the concentration of Crofelemer in human plasma samples for pharmacokinetic studies. Due to the complex oligomeric nature of Crofelemer, this method typically quantifies a representative range of oligomers or a specific marker oligomer.

Materials:

• Human plasma samples

• Crofelemer reference standard

• Internal standard (IS), such as a stable isotope-labeled Crofelemer oligomer or a structurally similar compound.

• Acetonitrile, LC-MS grade

• Formic acid, LC-MS grade

• Water, LC-MS grade

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

• LC-MS/MS system (e.g., Triple Quadrupole)

Procedure:

• Sample Preparation (SPE):

  • Spike 500 µL of plasma with the internal standard solution.

  • Add 500 µL of 4% phosphoric acid in water and vortex.

  • Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the pre-treated plasma sample onto the SPE cartridge.

  • Wash the cartridge with 1 mL of 5% methanol in water.

  • Elute the analyte with 1 mL of methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

• LC-MS/MS Analysis:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient Program: A suitable gradient to separate Crofelemer oligomers from endogenous plasma components (to be optimized).

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Ionization Mode: Electrospray Ionization (ESI), negative or positive mode (to be optimized).

  • MRM Transitions: Specific precursor-to-product ion transitions for the target Crofelemer oligomers and the internal standard need to be determined by direct infusion of the standards.

• Quantification:

  • Prepare calibration standards and quality control (QC) samples by spiking known amounts of Crofelemer into blank plasma.

  • Process and analyze the calibration standards, QCs, and unknown samples.

  • Construct a calibration curve by plotting the peak area ratio of the analyte to the IS against the analyte concentration.

  • Determine the concentration of Crofelemer in the unknown samples from the calibration curve.

Visualizations

Crofelemer Mechanism of Action

Caption: Crofelemer inhibits CFTR and CaCC channels, reducing Cl⁻ and water secretion.

Experimental Workflow for Crofelemer Quantification

Caption: General workflow for the quantification and characterization of Crofelemer.

Establishing a Cell-Based Assay for Crofelemer Bioactivity: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Crofelemer is a botanical drug substance derived from the red bark sap of the South American tree, Croton lechleri. It is approved for the symptomatic relief of non-infectious diarrhea in adults with HIV/AIDS on antiretroviral therapy. The therapeutic effect of Crofelemer is attributed to its unique mechanism of action as a dual inhibitor of two distinct intestinal chloride channels: the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) and the Calcium-Activated Chloride Channel (CaCC).[1][2][3][4][5][6][7] By blocking these channels at the luminal surface of intestinal epithelial cells, Crofelemer reduces the secretion of chloride ions and, consequently, water into the gut lumen, leading to the normalization of stool consistency and frequency.[1][3][8]

These application notes provide a detailed framework for establishing a robust and reproducible cell-based assay to determine the bioactivity of Crofelemer. The primary method described is the Ussing chamber assay, which measures the short-circuit current (Isc) across a polarized epithelial cell monolayer, providing a direct functional assessment of chloride secretion. Two key intestinal epithelial cell lines are highlighted: the human colon adenocarcinoma cell line T84, which endogenously expresses both CFTR and CaCC, and a recombinant Fisher Rat Thyroid (FRT) cell line overexpressing human CFTR, as recommended by the FDA for potency determination.[9][10]

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the mechanism of action of Crofelemer and the general workflow of the Ussing chamber-based bioassay.

Figure 1: Crofelemer's dual inhibition of intestinal chloride channels.

Figure 2: General experimental workflow for the Ussing chamber assay.

Data Presentation

The bioactivity of Crofelemer is quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the drug required to inhibit 50% of the stimulated chloride secretion.

Parameter	Cell Line	Target Channel	Agonist	Crofelemer IC50	Maximum Inhibition	Reference
Chloride Secretion	T84	CFTR	Forskolin	~7 µM	~60%	[8][11]
Chloride Secretion	T84	CaCC	ATP/Thapsigargin	Not explicitly stated, but strong inhibition observed	>90%	[11]
Chloride Current	FRT-TMEM16A	CaCC (TMEM16A)	Ionomycin	~6.5 µM	>90%	[8][11]

Experimental Protocols

Protocol 1: Cell Culture of T84 and FRT-CFTR Cells

1.1. Materials

• T84 human colon carcinoma cells (ATCC® CCL-248™) or Fisher Rat Thyroid (FRT) cells stably expressing human CFTR.

• DMEM/F-12 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Hygromycin B (for FRT-CFTR cell selection)

• Trypsin-EDTA solution

• Permeable cell culture inserts (e.g., Transwell®)

• Cell culture flasks and plates

1.2. Procedure for T84 Cells

• Culture T84 cells in DMEM/F-12 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Maintain cells in a humidified incubator at 37°C with 5% CO2.

• For Ussing chamber experiments, seed T84 cells at a high density onto permeable inserts.

• Allow the cells to grow and form a confluent, polarized monolayer with high transepithelial resistance (TER), which typically takes 7-14 days. Monitor TER to ensure monolayer integrity.

1.3. Procedure for FRT-CFTR Cells

• Culture FRT-CFTR cells in a similar medium to T84 cells, with the addition of a selection antibiotic such as Hygromycin B to maintain CFTR expression.[5]

• Follow the same seeding and polarization procedure as for T84 cells on permeable inserts.

Protocol 2: Ussing Chamber Assay for Crofelemer Bioactivity

2.1. Materials

• Ussing chamber system with a voltage-clamp amplifier.

• Ag/AgCl electrodes with 3M KCl agar (B569324) bridges.

• Krebs-Bicarbonate Ringer (KBR) solution, warmed to 37°C and gassed with 95% O2 / 5% CO2.

• Polarized T84 or FRT-CFTR cell monolayers on permeable supports.

• Crofelemer stock solution.

• For CFTR activity:

  • Forskolin (to stimulate cAMP production)

  • IBMX (a phosphodiesterase inhibitor, often used with forskolin)

• For CaCC activity:

  • ATP, Thapsigargin, or a calcium ionophore like A23187 or Ionomycin (to increase intracellular calcium).[11][12][13][14]

• CFTRinh-172 (a specific CFTR inhibitor, for control experiments).[11]

2.2. Ussing Chamber Setup and Equilibration

• Prepare and warm the KBR solution, ensuring it is continuously gassed.

• Mount the permeable support with the cell monolayer in the Ussing chamber, separating the apical and basolateral compartments.[6][15][16]

• Fill both chambers with an equal volume of pre-warmed and gassed KBR solution.

• Establish a stable baseline short-circuit current (Isc) for approximately 20-30 minutes. The voltage across the epithelium should be clamped to 0 mV.[15][16]

2.3. Measurement of CFTR Inhibition by Crofelemer

• To the apical side of the chamber, add varying concentrations of Crofelemer and incubate for a predetermined time.

• To the basolateral side, add a CFTR agonist cocktail, typically 10 µM Forskolin and 100 µM IBMX, to stimulate chloride secretion.[15][17]

• Record the peak Isc response.

• The inhibitory effect of Crofelemer is calculated as the percentage reduction in the forskolin-stimulated Isc compared to a vehicle control.

• Generate a dose-response curve to determine the IC50 value.

2.4. Measurement of CaCC Inhibition by Crofelemer

• To isolate CaCC activity in T84 cells, it is advisable to first inhibit CFTR by pre-treating the cells with a specific inhibitor like CFTRinh-172 (e.g., 20 µM).[11]

• Add varying concentrations of Crofelemer to the apical chamber.

• Stimulate CaCC-mediated chloride secretion by adding a calcium-mobilizing agent to the basolateral side, such as 100 µM ATP or 1 µM Thapsigargin.[11]

• Record the peak Isc and calculate the inhibition and IC50 as described for the CFTR assay.

2.5. Data Analysis

• The change in short-circuit current (ΔIsc) is calculated by subtracting the baseline Isc from the peak Isc after agonist stimulation.

• The percentage of inhibition for each Crofelemer concentration is determined using the following formula: % Inhibition = [1 - (ΔIsc with Crofelemer / ΔIsc of vehicle control)] * 100

• Plot the % Inhibition against the logarithm of the Crofelemer concentration and fit the data to a sigmoidal dose-response curve to calculate the IC50.

Conclusion

The Ussing chamber assay using T84 or FRT-CFTR cells provides a physiologically relevant and quantitative method for assessing the bioactivity of Crofelemer. By specifically measuring the inhibition of CFTR- and CaCC-mediated chloride secretion, this assay directly reflects Crofelemer's mechanism of action. The protocols outlined here offer a standardized approach for researchers in academic and industrial settings to evaluate the potency and consistency of Crofelemer, aiding in drug development, quality control, and further mechanistic studies.

References

• 1. TMEM16A inhibitors reveal TMEM16A as a minor component of calcium-activated chloride channel conductance in airway and intestinal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. TMEM16A Inhibitors Reveal TMEM16A as a Minor Component of Calcium-activated Chloride Channel Conductance in Airway and Intestinal Epithelial Cells* | Semantic Scholar [semanticscholar.org]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Ussing Chamber, The Ussing Chamber [ebrary.net]
• 7. Crofelemer, a novel antisecretory agent approved for the treatment of HIV-associated diarrhea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Crofelemer, an antisecretory antidiarrheal proanthocyanidin oligomer extracted from Croton lechleri, targets two distinct intestinal chloride channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Assays of CFTR Function In Vitro, Ex Vivo and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cff.org [cff.org]
• 11. Small-molecule activators of TMEM16A, a calcium-activated chloride channel, stimulate epithelial chloride secretion and intestinal contraction - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Mucin secretion by T84 cells: stimulation by PKC, Ca2+, and a protein kinase activated by Ca2+ ionophore - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Mechanism of action of calcium ionophores on intact cells: ionophore-resistant cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Calcium ionophore and phorbol ester increase membrane binding of annexin a7 in alveolar type II cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. physiologicinstruments.com [physiologicinstruments.com]
• 16. physiologicinstruments.com [physiologicinstruments.com]
• 17. researchgate.net [researchgate.net]

Crofelemer's Dual Inhibition of CFTR and CaCC Ion Channels: Application Notes and Protocols for Patch-Clamp Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of crofelemer (B129747) in patch-clamp electrophysiology to study its effects on cystic fibrosis transmembrane conductance regulator (CFTR) and calcium-activated chloride channels (CaCC). Crofelemer, a botanical drug derived from the red sap of the Croton lechleri tree, has been shown to inhibit these two key intestinal chloride channels, which are crucial in regulating fluid secretion.[1][2] Understanding the mechanism of action of crofelemer at the molecular level is essential for the development of antisecretory diarrheal therapeutics.[1][3][4][5]

Mechanism of Action

Crofelemer exerts its antidiarrheal effect by acting on the luminal surface of intestinal enterocytes, where it blocks the CFTR and CaCC chloride channels.[1] This dual inhibitory action reduces the hypersecretion of chloride ions and, consequently, water into the intestinal lumen, thereby normalizing stool consistency.[1][2][4] Patch-clamp studies have been instrumental in elucidating this mechanism, revealing that crofelemer inhibits both structurally unrelated chloride channels through a voltage-independent mechanism.[3][5] For CFTR, crofelemer appears to stabilize the channel's closed state from an extracellular site.[3][5]

Quantitative Data Summary

Patch-clamp studies have provided quantitative data on the inhibitory effects of crofelemer on both CFTR and CaCC. The following table summarizes the key findings from these experiments.

Ion Channel	Cell Line	Method	Key Parameters	Value	Reference
CFTR	FRT cells expressing human CFTR	Whole-cell patch-clamp	IC₅₀	~7 µM	[3][5]
Maximum Inhibition	~60%	[3][5]
Reversal of Inhibition (after 4h washout)	<50%	[3][5]
CaCC (TMEM16A)	FRT cells expressing human TMEM16A	Whole-cell patch-clamp	IC₅₀	~6.5 µM	[3][5]
Maximum Inhibition	>90%	[3][5]

Experimental Protocols

The following are detailed protocols for conducting patch-clamp experiments to investigate the effects of crofelemer on CFTR and CaCC ion channels. These protocols are based on methodologies described in the cited literature.[3][6][7][8][9][10]

Protocol 1: Whole-Cell Patch-Clamp Recording of CFTR and CaCC Currents

This protocol is designed to measure macroscopic currents through CFTR and CaCC channels in response to crofelemer.

1. Cell Preparation:

• Culture Fischer Rat Thyroid (FRT) cells stably expressing human CFTR or TMEM16A (CaCC) on glass coverslips.

• Use cells at 50-80% confluency for experiments.

2. Solutions:

• Extracellular (Bath) Solution: 140 mM N-methyl-D-glucamine (NMDG)-Cl, 2 mM MgCl₂, 2 mM CaCl₂, 10 mM HEPES, pH 7.4. For CaCC experiments, CaCl₂ concentration can be adjusted as needed.

• Intracellular (Pipette) Solution: 140 mM NMDG-Cl, 2 mM MgCl₂, 1 mM EGTA, 10 mM HEPES, pH 7.2. For CFTR, add 1 mM Mg-ATP and 0.1 mM GTP.

• Crofelemer Stock Solution: Prepare a high-concentration stock solution of crofelemer in the appropriate solvent (e.g., DMSO or water) and dilute to the final desired concentrations in the extracellular solution.

3. Electrophysiological Recording:

• Pull borosilicate glass pipettes to a resistance of 3-5 MΩ when filled with the intracellular solution.[9]

• Establish a gigaohm seal (>1 GΩ) between the pipette and the cell membrane.[10]

• Rupture the cell membrane to achieve the whole-cell configuration.[10]

• Clamp the cell at a holding potential of 0 mV.[3]

• Apply voltage steps from -100 mV to +100 mV in 20 mV increments to generate current-voltage (I-V) relationships.[3]

4. Channel Activation and Inhibition:

• For CFTR: Activate CFTR channels by perfusing the cells with a solution containing 10 µM forskolin (B1673556) and 100 µM IBMX.[3]

• For CaCC: Activate CaCC channels by introducing a calcium agonist, such as 100 µM ATP or ionomycin, to the bath solution.

• Once a stable baseline current is established, apply different concentrations of crofelemer via the perfusion system.

• Record the current inhibition at each concentration to determine the IC₅₀ value.

5. Data Analysis:

• Measure the current amplitude at the middle or end of each voltage pulse.

• Plot the I-V curves before and after the application of crofelemer.

• Calculate the percentage of inhibition at each crofelemer concentration and fit the data to a dose-response curve to determine the IC₅₀.

Protocol 2: Single-Channel Patch-Clamp Recording of CFTR

This protocol allows for the study of crofelemer's effect on the gating properties of individual CFTR channels.

1. Cell Preparation:

• Use FRT cells expressing human CFTR as described in Protocol 1.

2. Solutions:

• Extracellular (Pipette) Solution: 140 mM NMDG-Cl, 2 mM MgCl₂, 2 mM CaCl₂, 10 mM HEPES, pH 7.4. Include 10 µM forskolin and 100 µM IBMX to activate CFTR channels.[3]

• Intracellular (Bath) Solution: 140 mM NMDG-Cl, 2 mM MgCl₂, 1 mM EGTA, 10 mM HEPES, pH 7.2. Add 1 mM Mg-ATP.

3. Electrophysiological Recording:

• Use thick-walled borosilicate glass pipettes with a resistance of 5-10 MΩ.

• Establish a high-resistance seal in the cell-attached configuration.[3]

• Apply a pipette potential of +80 mV.[3]

4. Crofelemer Application and Data Acquisition:

• For studying extracellular effects, crofelemer can be included in the pipette solution at the desired concentration.

• Record single-channel currents for several minutes to obtain sufficient data for analysis.

• Data should be low-pass filtered at 1 kHz and digitized at a sampling rate of at least 5 kHz.[3]

5. Data Analysis:

• Analyze the single-channel data to determine the open probability (Po), mean open time, and mean closed time.

• Compare these parameters in the absence and presence of crofelemer to understand its effect on channel gating. A stabilization of the closed state would be indicated by a decrease in open probability and mean open time, with an increase in mean closed time.[3][5]

Visualizations

The following diagrams illustrate the signaling pathway of crofelemer's action, a typical experimental workflow for patch-clamp studies, and the logical relationship of its dual inhibition mechanism.

Caption: Crofelemer's mechanism of action in the intestinal lumen.

References

• 1. What is the mechanism of Crofelemer? [synapse.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. Crofelemer, an Antisecretory Antidiarrheal Proanthocyanidin Oligomer Extracted from Croton lechleri, Targets Two Distinct Intestinal Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Crofelemer for the treatment of chronic diarrhea in patients living with HIV/AIDS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Crofelemer, an antisecretory antidiarrheal proanthocyanidin oligomer extracted from Croton lechleri, targets two distinct intestinal chloride channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Application of High-Resolution Single-Channel Recording to Functional Studies of Cystic Fibrosis Mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Patch Clamp Protocol [labome.com]
• 9. docs.axolbio.com [docs.axolbio.com]
• 10. acroscell.creative-bioarray.com [acroscell.creative-bioarray.com]

Application Notes and Protocols for the Formulation of Crofelemer in Preclinical and Laboratory Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the formulation of Crofelemer, a botanical drug, for use in preclinical and laboratory research settings. Crofelemer is an oligomeric proanthocyanidin (B93508) derived from the latex of the Croton lechleri tree and is approved for the symptomatic relief of non-infectious diarrhea in adults with HIV/AIDS on antiretroviral therapy.[1][2][3] Its mechanism of action involves the inhibition of two intestinal chloride channels: the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) and the Calcium-Activated Chloride Channel (CaCC).[1][2][4][5]

Due to its nature as a complex mixture of proanthocyanidins, Crofelemer is poorly soluble in water, presenting challenges for its formulation in research applications. The following protocols offer guidance on preparing Crofelemer for both in vitro cell-based assays and in vivo studies in animal models.

Data Presentation: Formulation Parameters

The following table summarizes key quantitative data for the formulation of Crofelemer for preclinical research.

Parameter	In Vitro Formulation	In Vivo Formulation (Oral Gavage)
Primary Solvent/Vehicle	Dimethyl sulfoxide (B87167) (DMSO)	0.5% (w/v) Methylcellulose (B11928114) in sterile water
Stock Concentration	10-50 mg/mL in 100% DMSO	N/A (prepared as a suspension for final dose)
Working Concentration	Dilute stock solution in cell culture media	1-10 mg/mL (or as required by study design)
Final DMSO Concentration	Typically ≤ 0.1% in final assay volume	N/A
Storage of Stock	-20°C in small aliquots to avoid freeze-thaw cycles	N/A (prepare fresh daily)
Appearance	Clear, reddish-brown solution	Homogeneous, reddish-brown suspension
Recommended Use	Cell-based assays (e.g., Ussing chamber, patch clamp)	Oral administration in rodent models

Experimental Protocols

Protocol 1: Preparation of Crofelemer Stock Solution for In Vitro Studies

This protocol describes the preparation of a concentrated stock solution of Crofelemer in DMSO, suitable for use in various cell-based assays. Proanthocyanidins are often dissolved in DMSO for such experiments.

Materials:

• Crofelemer powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

• Vortex mixer

• Pipettes and sterile filter tips

Procedure:

• Weighing: Accurately weigh the desired amount of Crofelemer powder in a sterile microcentrifuge tube.

• Solubilization: Add the appropriate volume of 100% DMSO to achieve the desired stock concentration (e.g., 10-50 mg/mL).

• Mixing: Vortex the tube vigorously for 1-2 minutes until the Crofelemer is completely dissolved. The solution should be clear and reddish-brown.

• Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes. This minimizes contamination and avoids repeated freeze-thaw cycles.

• Storage: Store the aliquots at -20°C for long-term use.

Note: When preparing working solutions, the DMSO stock should be diluted in cell culture medium to a final DMSO concentration that is non-toxic to the cells, typically 0.1% or less.

Protocol 2: Preparation of Crofelemer Suspension for In Vivo Oral Administration

This protocol details the preparation of a Crofelemer suspension for oral gavage in rodent models. As Crofelemer has minimal systemic absorption, an oral formulation is appropriate for studying its effects on the gastrointestinal tract.[1] A methylcellulose suspension is a common vehicle for oral administration of poorly water-soluble compounds in animal studies.

Materials:

• Crofelemer powder

• Methylcellulose (e.g., 400 cP)

• Sterile, purified water

• Mortar and pestle or homogenizer

• Stir plate and magnetic stir bar

• Graduated cylinder and beaker

Procedure:

• Vehicle Preparation: Prepare a 0.5% (w/v) methylcellulose solution. For example, to make 100 mL, heat approximately 30 mL of sterile water to 60-70°C. Add 0.5 g of methylcellulose and stir until it is thoroughly wetted. Add the remaining 70 mL of cold sterile water and continue to stir on a cold stir plate until the solution is clear and viscous.

• Weighing Crofelemer: Weigh the amount of Crofelemer powder required for the desired final concentration and total volume.

• Trituration: Place the weighed Crofelemer powder into a mortar. Add a small volume of the 0.5% methylcellulose vehicle and triturate with the pestle to form a smooth, uniform paste. This step is crucial to prevent clumping.

• Suspension: Gradually add the remaining methylcellulose vehicle to the paste while continuously stirring. Transfer the mixture to a beaker with a magnetic stir bar.

• Homogenization: Stir the suspension on a stir plate for at least 30 minutes to ensure homogeneity. If available, a brief period of homogenization can further improve the uniformity of the suspension.

• Administration: Keep the suspension continuously stirred during dosing to ensure that each animal receives a consistent dose. Prepare the suspension fresh daily.

Mandatory Visualizations

Crofelemer Formulation Workflow

Caption: Workflow for preparing Crofelemer formulations.

Crofelemer Signaling Pathway

Caption: Crofelemer's mechanism of action in enterocytes.

References

• 1. Plant extracts in animal feed – How important is formulation? - Pancosma [pancosma.com]
• 2. Crofelemer - Wikipedia [en.wikipedia.org]
• 3. Dimethyl Sulfoxide | (CH3)2SO | CID 679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Frontiers | The biological functions of proanthocyanidin and its application in pig production [frontiersin.org]
• 5. Reconstitution of Powders or Crystals into Liquid Medications | Clinical Gate [clinicalgate.com]

Application Notes and Protocols for In Vivo Models of Chemotherapy-Induced Diarrhea for Crofelemer Testing

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chemotherapy-induced diarrhea (CID) is a common and often dose-limiting toxicity of many cytotoxic agents, significantly impacting patient quality of life and treatment continuity. The development of effective therapies for CID requires robust and reproducible preclinical in vivo models. Crofelemer (B129747), a botanical drug, has shown promise in the management of secretory diarrhea. It acts locally in the gut and functions by inhibiting two key chloride channels in the gastrointestinal tract: the cystic fibrosis transmembrane conductance regulator (CFTR) and the calcium-activated chloride channel (CaCC).[1] This document provides detailed application notes and experimental protocols for establishing and utilizing in vivo models of CID to evaluate the efficacy of Crofelemer.

The primary mechanism of many forms of chemotherapy-induced diarrhea is secretory, involving an overstimulation of chloride ion secretion into the intestinal lumen, which is followed by water, resulting in watery diarrhea.[1][2] Crofelemer's targeted inhibition of CFTR and CaCC chloride channels on the luminal surface of enterocytes directly counteracts this hypersecretion of chloride ions and water, thereby normalizing intestinal fluid balance and improving stool consistency.[1]

Signaling Pathway of Secretory Diarrhea and Crofelemer's Mechanism of Action

Chemotherapeutic agents can induce intestinal epithelial damage and inflammation, leading to the release of signaling molecules that activate CFTR and CaCC. This results in an efflux of chloride ions into the intestinal lumen, followed by sodium and water, causing secretory diarrhea. Crofelemer acts as a dual inhibitor of these channels, blocking this pathological fluid secretion.

References

• 1. Effects of orally administered crofelemer on the incidence and severity of neratinib-induced diarrhea in female dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. oncozine.com [oncozine.com]

Application of Crofelemer in Intestinal Organoid Culture Systems

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Intestinal organoids have emerged as a powerful in vitro model for studying the physiology and pathophysiology of the human intestine. These three-dimensional, self-organizing structures recapitulate the cellular diversity and architecture of the intestinal epithelium, providing a physiologically relevant platform for drug screening and disease modeling.[1][2][3] Crofelemer is a botanical drug approved for the treatment of non-infectious diarrhea in adults with HIV/AIDS on antiretroviral therapy.[4][5] Its mechanism of action involves the dual inhibition of two distinct chloride channels on the luminal membrane of enterocytes: the cystic fibrosis transmembrane conductance regulator (CFTR) and the calcium-activated chloride channels (CaCC).[6][7] By blocking these channels, Crofelemer reduces the secretion of chloride ions and, consequently, water into the intestinal lumen, thereby alleviating secretory diarrhea.[6][7]

This document provides detailed application notes and protocols for utilizing Crofelemer in intestinal organoid culture systems. The primary application is to model secretory diarrhea and assess the efficacy of Crofelemer in inhibiting intestinal fluid secretion. The forskolin-induced swelling (FIS) assay is a well-established method to measure CFTR function in intestinal organoids and serves as an ideal platform to evaluate the inhibitory effect of Crofelemer.[8][9][10][11][12][13][14] Forskolin (B1673556), an adenylate cyclase activator, elevates intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels, leading to the opening of CFTR channels and subsequent chloride and water secretion into the organoid lumen, causing them to swell.[8][12] The inhibitory effect of Crofelemer on this swelling can be quantified to determine its efficacy.

Mechanism of Action of Crofelemer

Crofelemer exerts its anti-diarrheal effect by acting as a dual inhibitor of the CFTR and CaCC chloride channels located on the apical membrane of intestinal epithelial cells.[6][7] In cases of secretory diarrhea, the overstimulation of these channels leads to excessive secretion of chloride ions into the intestinal lumen. This is followed by the passive movement of sodium and water, resulting in watery stools. Crofelemer binds to these channels, blocking the efflux of chloride ions and thereby reducing water loss.[6][7]

Figure 1: Mechanism of Crofelemer Action

Quantitative Data Summary

The following table summarizes the quantitative data for Crofelemer based on studies in intestinal cell lines. These values can be used as a starting point for dose-response experiments in intestinal organoids.

Parameter	Value	Cell Line	Reference
IC₅₀ for CFTR Inhibition	~7 µM	T84	[6]
Maximum CFTR Inhibition	~60%	T84	[6]
IC₅₀ for CaCC (TMEM16A) Inhibition	~6.5 µM	FRT	[6]
Maximum CaCC Inhibition	>90%	FRT	[6]
Effective Concentration in Cell Culture	50 µM	T84	[6]
Clinically Relevant Dosing (Oral)	125 mg twice daily	Human	[4]

Experimental Protocols

Protocol 1: Forskolin-Induced Swelling (FIS) Assay to Evaluate Crofelemer Efficacy

This protocol describes how to induce and measure swelling in intestinal organoids using forskolin and how to assess the inhibitory effect of Crofelemer.

Materials:

• Human intestinal organoids cultured in Matrigel domes

• IntestiCult™ Organoid Growth Medium (or equivalent)

• Krebs-Ringer Bicarbonate (KBR) buffer

• Forskolin (10 mM stock in DMSO)

• Crofelemer (stock solution in a suitable solvent, e.g., DMSO or water)

• CFTR inhibitor (e.g., CFTRinh-172) as a positive control for inhibition (optional)

• 96-well clear-bottom black plates

• Live-cell imaging system equipped with an environmental chamber (37°C, 5% CO₂)

• Image analysis software (e.g., ImageJ)

Procedure:

• Organoid Plating:

  • Culture human intestinal organoids for 3-5 days after passaging.[8][12]

  • Mechanically dissociate organoids and seed 30-80 organoids per well in 5-10 µL of Matrigel in a pre-warmed 96-well plate.[9]

  • After Matrigel polymerization, add 100 µL of complete organoid growth medium.

  • Culture for 24-48 hours to allow for organoid recovery and lumen formation.

• Crofelemer Pre-treatment:

  • Prepare serial dilutions of Crofelemer in culture medium. A starting range of 1 µM to 100 µM is recommended based on cell line data.

  • Carefully remove the existing medium from the wells and replace it with the medium containing the desired concentrations of Crofelemer. Include a vehicle control (solvent only).

  • Incubate the plate for 1-3 hours at 37°C. For a positive control for inhibition, a well can be pre-treated with a known CFTR inhibitor.[8][12]

• Forskolin Stimulation and Imaging:

  • After the pre-treatment period, remove the medium and replace it with KBR buffer containing the same concentrations of Crofelemer (and vehicle/positive control). Allow to equilibrate for 30 minutes at 37°C.[8][12]

  • Prepare KBR buffer containing 10 µM forskolin and the respective concentrations of Crofelemer.

  • Just before imaging, replace the buffer in each well with the forskolin-containing buffer.

  • Immediately begin live-cell imaging. Capture brightfield images of the organoids in each well every 15-20 minutes for a total of 80-120 minutes.[8][12]

• Data Analysis:

  • Use image analysis software to measure the cross-sectional area of individual organoids at each time point.

  • For each organoid, calculate the percentage increase in area relative to the area at time zero.

  • Plot the average percentage increase in area over time for each treatment condition.

  • The area under the curve (AUC) can be calculated to quantify the total swelling response.[13]

  • Compare the swelling in Crofelemer-treated organoids to the vehicle control to determine the dose-dependent inhibitory effect.

Figure 2: Forskolin-Induced Swelling Assay Workflow

Expected Outcomes and Troubleshooting

• Expected Outcomes: In the vehicle control group, organoids should exhibit significant swelling upon forskolin stimulation. In the Crofelemer-treated groups, a dose-dependent reduction in swelling is expected. The positive control (CFTR inhibitor) should show minimal to no swelling.

• Troubleshooting:

  • No swelling in control group: Check the viability of the organoids, the activity of the forskolin, and the composition of the KBR buffer.

  • High variability between wells: Ensure consistent organoid size and number per well. Handle plates gently to avoid dislodging Matrigel domes.

  • Crofelemer insolubility: Ensure the stock solution is properly dissolved and that the final concentration in the medium does not lead to precipitation.

Conclusion

Intestinal organoids provide a robust and physiologically relevant model to study the effects of Crofelemer on intestinal epithelial secretion. The forskolin-induced swelling assay is a quantitative method to assess the inhibitory activity of Crofelemer on CFTR-mediated fluid secretion. This platform can be utilized for further mechanistic studies, dose-response characterization, and the screening of other anti-secretory compounds.

References

• 1. Human Intestinal Organoids: Pre-Clinical Models of Non-Inflammatory Diarrhea | National Agricultural Library [nal.usda.gov]
• 2. Gastrointestinal tract modeling using organoids engineered with cellular and microbiota niches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Using 3D Organoid Cultures to Model Intestinal Physiology and Colorectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Crofelemer for the treatment of chronic diarrhea in patients living with HIV/AIDS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. natap.org [natap.org]
• 6. Crofelemer, an Antisecretory Antidiarrheal Proanthocyanidin Oligomer Extracted from Croton lechleri, Targets Two Distinct Intestinal Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. stemcell.com [stemcell.com]
• 9. Forskolin-induced Swelling in Intestinal Organoids: An In Vitro Assay for Assessing Drug Response in Cystic Fibrosis Patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Forskolin induced swelling (FIS) assay in intestinal organoids to guide eligibility for compassionate use treatment in a CF patient with a rare genotype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Forskolin-induced Swelling in Intestinal Organoids: An In Vitro Assay for Assessing Drug Response in Cystic Fibrosis Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 12. cdn.stemcell.com [cdn.stemcell.com]
• 13. Forskolin-induced organoid swelling is associated with long-term cystic fibrosis disease progression - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Protocol for Application, Standardization and Validation of the Forskolin-Induced Swelling Assay in Cystic Fibrosis Human Colon Organoids - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Characterization of Crofelemer using HPLC and Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Crofelemer is a botanical drug derived from the red latex of Croton lechleri, approved for the symptomatic relief of non-infectious diarrhea in adults with HIV/AIDS on antiretroviral therapy.[1] It is a complex oligomeric proanthocyanidin (B93508), and its characterization presents unique analytical challenges.[2] This document provides detailed application notes and protocols for the characterization of Crofelemer using High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS), aligning with regulatory expectations for botanical drug analysis.[3]

Mechanism of Action

Crofelemer exerts its anti-diarrheal effect by inhibiting two key chloride channels in the intestinal lumen: the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) and the Calcium-Activated Chloride Channels (CaCC).[2][4][5] This dual inhibition reduces the secretion of chloride ions and, consequently, water into the gut, thereby normalizing stool consistency.[2]

Caption: Crofelemer's dual inhibition of CFTR and CaCC chloride channels.

Experimental Workflow for Crofelemer Characterization

A systematic approach is required for the comprehensive characterization of Crofelemer, from the botanical raw material to the finished drug product. This workflow ensures the identity, purity, and consistency of the drug.

Caption: General workflow for the characterization of Crofelemer.

I. HPLC-UV Method for Oligomer Distribution Analysis

This method is designed to separate and quantify the oligomeric proanthocyanidins (B150500) in Crofelemer based on their degree of polymerization.

Experimental Protocol

1. Sample Preparation:

• Accurately weigh 10 mg of Crofelemer reference standard or sample.

• Dissolve in 10 mL of a 50:50 (v/v) mixture of methanol (B129727) and water.

• Vortex for 1 minute and sonicate for 10 minutes to ensure complete dissolution.

• Filter the solution through a 0.45 µm syringe filter prior to injection.

2. HPLC Conditions:

• Column: A normal-phase column is recommended for separation based on the degree of polymerization. A suitable choice is a silica-based column with a diol or cyano stationary phase (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase:

  • A: Acetonitrile

  • B: Methanol

  • C: Water with 0.1% Formic Acid

• Gradient Elution:

  Time (min)	%A	%B	%C
  0	82	14	4
  30	60	30	10
  35	60	30	10
  40	82	14	4

  | 50 | 82 | 14 | 4 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• UV Detection: 280 nm

Data Presentation

The distribution of oligomers is a critical quality attribute of Crofelemer. The percentage of each oligomer should be determined and tabulated.

Table 1: Oligomer Distribution in Crofelemer by HPLC-UV

Degree of Polymerization (DP)	Retention Time (min)	Peak Area	% Area
Monomers (DP1)
Dimers (DP2)
Trimers (DP3)
Tetramers (DP4)
Pentamers (DP5)
... (up to DPn)
Total	100%

II. LC-MS/MS Method for Identity and Purity Analysis

This protocol provides a framework for the identification of individual proanthocyanidin oligomers and the assessment of purity using LC-MS/MS.

Experimental Protocol

1. Sample Preparation:

• Prepare samples as described in the HPLC-UV method.

2. LC-MS/MS Conditions:

• Column: A reversed-phase C18 column is suitable for this analysis (e.g., 150 mm x 2.1 mm, 3.5 µm).

• Mobile Phase:

  • A: Water with 0.1% Formic Acid

  • B: Acetonitrile with 0.1% Formic Acid

• Gradient Elution:

  Time (min)	%A	%B
  0	95	5
  25	40	60
  30	5	95
  35	5	95
  36	95	5

  | 45 | 95 | 5 |

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

3. Mass Spectrometry Conditions:

• Ionization Source: Electrospray Ionization (ESI), negative ion mode.

• Mass Analyzer: Quadrupole Time-of-Flight (Q-TOF) or Triple Quadrupole (QqQ).

• Scan Mode:

  • Full Scan (for identification): m/z 100-2000.

  • Product Ion Scan (for fragmentation analysis): Select precursor ions corresponding to different oligomers.

  • Multiple Reaction Monitoring (MRM) (for quantification of specific oligomers).

• Capillary Voltage: 3.5 kV

• Cone Voltage: 40 V

• Source Temperature: 120 °C

• Desolvation Temperature: 350 °C

• Collision Gas: Argon

• Collision Energy: Ramped from 20 to 60 eV for fragmentation studies.

Data Presentation

The characterization of Crofelemer involves identifying the constituent oligomers and their fragmentation patterns.

Table 2: Identification of Proanthocyanidin Oligomers in Crofelemer by LC-MS

Oligomer (DP)	Retention Time (min)	Observed [M-H]⁻ (m/z)	Theoretical Mass	Mass Error (ppm)
Dimer (DP2)	577.1325
Trimer (DP3)	865.1968
Tetramer (DP4)	1153.2611
Pentamer (DP5)	1441.3254
...

Table 3: Key MS/MS Fragment Ions for Structural Elucidation of a Proanthocyanidin Dimer

Precursor Ion [M-H]⁻ (m/z)	Fragmentation Pathway	Product Ion (m/z)	Proposed Structure
577.1325	Quinone Methide (QM)	289.0712	Monomer unit
577.1325	Retro-Diel-Alder (RDA)	425.0871	[M-H-152]⁻
577.1325	Heterocyclic Ring Fission (HRF)	451.0921	[M-H-126]⁻

Conclusion

The analytical methods outlined in this document provide a comprehensive framework for the characterization of Crofelemer. The combination of HPLC-UV for oligomer distribution and LC-MS/MS for identity, purity, and structural elucidation is essential for ensuring the quality, safety, and efficacy of this botanical drug. Adherence to these detailed protocols will enable researchers and drug development professionals to generate robust and reliable data that meets regulatory standards.

References

• 1. Crofelemer - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Crofelemer, an Antisecretory Antidiarrheal Proanthocyanidin Oligomer Extracted from Croton lechleri, Targets Two Distinct Intestinal Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. Crofelemer - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Crofelemer, an antisecretory antidiarrheal proanthocyanidin oligomer extracted from Croton lechleri, targets two distinct intestinal chloride channels - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing the Efficacy of Crofelemer in Animal Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Crofelemer is a botanical drug derived from the red sap of the Croton lechleri tree. It is an antisecretory agent that has gained regulatory approval for the symptomatic relief of non-infectious diarrhea in adult patients with HIV/AIDS on antiretroviral therapy.[1] Its novel mechanism of action, which involves the inhibition of two key intestinal chloride channels, makes it a subject of interest for other forms of secretory diarrhea.[2][3][4] These application notes provide detailed protocols and guidance for assessing the efficacy of Crofelemer in preclinical animal models of diarrhea.

Crofelemer's mechanism of action involves the dual inhibition of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) and the Calcium-Activated Chloride Channels (CaCC) on the luminal surface of enterocytes.[2][3][4] In pathological states of secretory diarrhea, these channels are often over-activated, leading to excessive secretion of chloride ions, followed by sodium and water, into the intestinal lumen, resulting in watery diarrhea. By blocking these channels, Crofelemer reduces this fluid and electrolyte loss, thereby improving stool consistency and reducing the frequency of bowel movements.[1]

Mechanism of Action: Signaling Pathway

The antisecretory effect of Crofelemer is achieved through the targeted inhibition of key ion channels in the intestinal epithelium. The following diagram illustrates the signaling pathway involved in secretory diarrhea and the points of intervention by Crofelemer.

Mechanism of Crofelemer Action

Experimental Protocols

The efficacy of Crofelemer can be evaluated in various animal models that mimic different types of diarrhea. Below are detailed protocols for a well-established canine model and general guidance for rodent models.

Canine Model: Neratinib-Induced Diarrhea

This model is particularly relevant for studying chemotherapy-induced diarrhea. Neratinib (B1684480), a tyrosine kinase inhibitor, is known to cause a high incidence of severe diarrhea in humans and can be used to induce a consistent diarrheal state in dogs.[1][2]

Experimental Workflow

Workflow for Canine Neratinib-Induced Diarrhea Model

Protocol Details:

• Animal Model: Adult female beagle dogs are a suitable model for this study.[1]

• Housing: Animals should be housed individually to allow for accurate fecal scoring and monitoring of food and water intake. Standard laboratory conditions for dogs should be maintained.

• Diarrhea Induction:

  • Administer neratinib orally once daily. A common dosage regimen is 40 mg for the first 5 days, followed by an increase to 80 mg daily for the remainder of the study.[1] This escalating dose helps to induce a consistent and tolerable level of diarrhea.

• Treatment Groups:

  • Control Group: Receives neratinib and a placebo.

  • Crofelemer Group(s): Receive neratinib and Crofelemer at varying doses. A typical study might include a low dose (e.g., 125 mg twice daily) and a high dose (e.g., 125 mg four times daily).[1]

• Administration: Crofelemer should be administered orally as an enteric-coated tablet to ensure it reaches the small intestine.

• Study Duration: A 28-day study period is generally sufficient to assess the prophylactic efficacy of Crofelemer.[1]

• Efficacy Parameters:

  • Fecal Scoring: Stool consistency should be assessed at least twice daily using a standardized scale, such as the Purina Fecal Scoring System (1-7 scale, where 6 and 7 represent loose or watery stool).

  • Frequency of Diarrhea: Record the number of diarrheic stools per day.

  • Body Weight: Monitor body weight regularly to assess for dehydration.

  • Clinical Observations: Daily observation for any adverse effects.

Data Presentation: Neratinib-Induced Diarrhea in Dogs

Treatment Group	Average Number of Loose/Watery Stools per Week	Percentage of "Responder" Animals*
Placebo	8.70 ± 2.2	12.5%
Crofelemer (125 mg BID)	5.96 ± 2.2	63%
Crofelemer (125 mg QID)	5.74 ± 2.2	75%

*A "responder" is defined as an animal with an average of ≤1 loose/watery stool per day for at least 2 of the 4 weeks of the study.[1]

Rodent Models: General Protocols

Rodent models are useful for initial screening and mechanistic studies of anti-diarrheal agents. While specific studies detailing the use of Crofelemer in these models are not as readily available in the public domain, the following general protocols can be adapted.

1. Castor Oil-Induced Diarrhea Model (Mouse or Rat)

This model is widely used to screen for anti-diarrheal drugs. Castor oil's active metabolite, ricinoleic acid, induces changes in intestinal fluid and electrolyte transport and increases peristalsis.

Protocol Outline:

• Animal Model: Swiss albino mice or Wistar rats are commonly used.

• Fasting: Animals should be fasted for 18-24 hours before the experiment, with free access to water.

• Treatment Groups:

  • Control Group: Receives vehicle (e.g., saline or a suspension agent).

  • Positive Control Group: Receives a standard anti-diarrheal drug like loperamide.

  • Crofelemer Group(s): Receive varying doses of Crofelemer.

• Administration: Administer Crofelemer or control substances orally 30-60 minutes before inducing diarrhea.

• Diarrhea Induction: Administer castor oil orally (typically 0.5-1.0 mL for mice and 1-2 mL for rats).

• Observation: Individually house the animals in cages lined with absorbent paper and observe for the onset and frequency of diarrhea for at least 4 hours.

• Efficacy Parameters:

  • Onset of Diarrhea: Time to the first diarrheic stool.

  • Number of Diarrheic Stools: Total count of loose/watery stools.

  • Total Stool Output: The total weight of the stools produced.

2. Cholera Toxin-Induced Secretory Diarrhea Model (Mouse)

This model is highly relevant for studying secretory diarrhea, as cholera toxin directly activates adenylate cyclase, leading to increased intracellular cAMP and subsequent activation of CFTR-mediated chloride and water secretion.

Protocol Outline:

• Animal Model: Suckling mice or adult mice with ligated intestinal loops are often used.

• Diarrhea Induction:

  • Suckling Mice: Oral administration of cholera toxin.

  • Adult Mice: A segment of the small intestine is ligated, and cholera toxin is injected into the loop.

• Treatment Groups:

  • Control Group: Receives cholera toxin and vehicle.

  • Crofelemer Group(s): Receive cholera toxin and varying doses of Crofelemer.

• Administration: Crofelemer can be administered orally prior to cholera toxin or directly into the ligated intestinal loop.

• Observation:

  • Suckling Mice: Observe for the presence of diarrhea.

  • Adult Mice: After a set period (e.g., 6 hours), the animals are euthanized, and the ligated loop is removed.

• Efficacy Parameters:

  • Intestinal Fluid Accumulation: The ratio of the weight of the ligated loop to its length (g/cm) is calculated. A lower ratio in the Crofelemer-treated group indicates efficacy.

Conclusion

The assessment of Crofelemer's efficacy in animal models provides crucial preclinical data for its development and application in treating various forms of secretory diarrhea. The neratinib-induced diarrhea model in dogs offers a robust and clinically relevant system for evaluating Crofelemer, particularly for chemotherapy-induced diarrhea. Rodent models, such as the castor oil and cholera toxin-induced diarrhea models, serve as valuable tools for initial screening and for elucidating the antisecretory mechanism of action of Crofelemer. The detailed protocols and data presentation formats provided in these application notes are intended to guide researchers in designing and executing rigorous preclinical studies to further explore the therapeutic potential of Crofelemer.

References

• 1. Crofelemer, an Antisecretory Antidiarrheal Proanthocyanidin Oligomer Extracted from Croton lechleri, Targets Two Distinct Intestinal Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Crofelemer, a novel antisecretory agent approved for the treatment of HIV-associated diarrhea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Postexercise net protein synthesis in human muscle from orally administered amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Crofelemer in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

Introduction

Crofelemer is a botanical drug derived from the red latex of the Croton lechleri tree, approved for the symptomatic relief of non-infectious diarrhea in adults with HIV/AIDS on antiretroviral therapy.[1][2][3] It is a purified oligomeric proanthocyanidin, a complex mixture of catechin, epicatechin, gallocatechin, and epigallocatechin monomer units.[1][2] Its unique mechanism of action involves the dual inhibition of two structurally unrelated intestinal chloride channels: the Cystic Fibrosis Transmembrane conductance Regulator (CFTR) and the Calcium-activated Chloride Channel (CaCC).[2][3][4] This inhibition reduces the secretion of chloride ions and water into the intestinal lumen, thereby normalizing stool consistency. These application notes provide best practices for the handling, storage, and use of Crofelemer in a laboratory setting.

Physicochemical Properties and Storage

Proper handling and storage of Crofelemer are crucial to maintain its stability and integrity for research applications.

Storage of Solid Crofelemer:

Crofelemer powder should be stored in a well-closed container at room temperature (15-25°C), protected from heat, moisture, and direct light.[5] It is stable under normal temperatures and pressures. Avoid freezing the solid compound.[5]

Chemical Stability:

Crofelemer is incompatible with strong oxidizing agents and strong bases. A study on the chemical stability of Crofelemer in an aqueous solution showed that it is stable in acidic conditions for up to 24 hours. Thermal stability was assessed at 25°C and 40°C, with more significant degradation observed at the higher temperature over a 30-day period.[6][7]

Data Presentation: Solubility and Stability

The following tables summarize the known solubility and stability data for Crofelemer.

Table 1: Solubility of Crofelemer

Solvent	Solubility	Notes
Water	Highly soluble over a wide pH range. A study prepared aqueous solutions of up to 25 mg/mL.	Crofelemer's high aqueous solubility is a key characteristic.
DMSO	Data not available.	As a proanthocyanidin, some solubility is expected, but it should be determined empirically.
Ethanol	Data not available.	Similar to DMSO, solubility should be determined experimentally.

Table 2: Stability of Crofelemer in Aqueous Solution (25 mg/mL)

Condition	Duration	Observation
25°C	30 days	Relatively stable with minimal degradation.
40°C	30 days	Significant decrease in thiolytic products, free flavanols, and derivatized extension units observed.
Acidic (gastric conditions)	24 hours	Stable.
Metal-catalyzed oxidation (Cu(ll)/ascorbate at 37°C)	3 days	Formation of insoluble material observed, indicating degradation.

Experimental Protocols

Protocol 1: Preparation of a Crofelemer Stock Solution for In Vitro Assays

This protocol describes the preparation of a sterile aqueous stock solution of Crofelemer for use in cell-based assays.

Materials:

• Crofelemer powder

• Ultrapure sterile water

• Sterile conical tubes (15 mL or 50 mL)

• Vortex mixer

• Sterile syringe filters (0.22 µm, low protein binding, e.g., PVDF or PES)

• Sterile syringes

• Sterile microcentrifuge tubes for aliquots

Procedure:

• Weighing: In a sterile environment (e.g., a biological safety cabinet), accurately weigh the desired amount of Crofelemer powder.

• Dissolution:

  • Transfer the powder to a sterile conical tube.

  • Add the required volume of sterile ultrapure water to achieve the desired concentration (e.g., for a 10 mg/mL stock solution, add 1 mL of water for every 10 mg of Crofelemer). A concentration of 25 mg/mL in water has been reported in stability studies.[6]

  • Vortex the tube for 1-2 minutes to facilitate dissolution. Crofelemer is highly water-soluble, so extensive heating is not expected to be necessary.

• Sterilization:

  • Draw the Crofelemer solution into a sterile syringe.

  • Attach a 0.22 µm sterile syringe filter to the syringe.

  • Filter the solution into a new sterile conical tube or directly into sterile microcentrifuge tubes for aliquoting. This will remove any potential microbial contamination.

• Aliquoting and Storage:

  • Dispense the sterile stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles.

  • Store the aliquots at -20°C for long-term storage. For short-term use (up to one week), storage at 4°C is acceptable.

• Usage: When ready to use, thaw an aliquot at room temperature. Dilute the stock solution to the final desired concentration in your cell culture medium. The final concentration for in vitro experiments will depend on the cell type and the specific assay. A good starting point is the reported IC50 values for CFTR (~7 µM) and CaCC (~6.5 µM) inhibition.[8] The estimated gastrointestinal lumen concentration following a 125 mg oral dose is 178 µM, which can also serve as a reference for relevant concentrations.[8]

Protocol 2: General Protocol for Oral Formulation of Crofelemer for Animal Studies

This protocol provides a general method for preparing an oral suspension of Crofelemer for administration to laboratory animals.

Materials:

• Crofelemer powder

• Vehicle (e.g., sterile water, 0.5% methylcellulose (B11928114) in water)

• Mortar and pestle (optional, for fine powders)

• Beaker or conical tube

• Stir plate and stir bar

• Oral gavage needles

Procedure:

• Calculate the Required Amount: Determine the total volume of the formulation needed and the required concentration based on the desired dose (mg/kg) and the weight of the animals. Doses in canine studies have ranged from approximately 27 mg/kg to 600 mg/kg daily.[5]

• Weigh Crofelemer: Accurately weigh the calculated amount of Crofelemer powder.

• Prepare the Suspension:

  • If the powder is coarse, gently grind it to a fine powder using a mortar and pestle.

  • In a beaker or conical tube, add a small amount of the chosen vehicle to the Crofelemer powder to create a paste. This helps to wet the powder and prevent clumping.

  • Gradually add the remaining vehicle while continuously stirring with a stir bar on a stir plate until the desired final volume is reached.

  • Continue stirring for 10-15 minutes to ensure a uniform suspension.

• Administration:

  • Before each administration, ensure the suspension is well-mixed by vortexing or stirring.

  • Administer the formulation to the animals using appropriate oral gavage needles.

• Storage of the Formulation: Prepare the suspension fresh daily if possible. If short-term storage is necessary, store the suspension at 4°C for up to 24 hours, protected from light. Ensure it is thoroughly re-suspended before use.

Visualizations

Crofelemer's Mechanism of Action

References

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. Crofelemer - Wikipedia [en.wikipedia.org]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. dissolutiontech.com [dissolutiontech.com]
• 5. 7157e75ac0509b6a8f5c-5b19c577d01b9ccfe75d2f9e4b17ab55.ssl.cf1.rackcdn.com [7157e75ac0509b6a8f5c-5b19c577d01b9ccfe75d2f9e4b17ab55.ssl.cf1.rackcdn.com]
• 6. Chemical Stability of the Botanical Drug Substance Crofelemer: A Model System for Comparative Characterization of Complex Mixture Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chemical Stability of the Botanical Drug Substance Crofelemer: A Model System for Comparative Characterization of Complex Mixture Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. accessdata.fda.gov [accessdata.fda.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Crofelemer Solubility Challenges in Aqueous Solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering solubility issues with Crofelemer in aqueous solutions.

Troubleshooting Guide

This guide addresses common problems encountered during the preparation of aqueous solutions of Crofelemer and provides systematic steps to resolve them.

Issue 1: Crofelemer powder is not dissolving or is forming clumps in aqueous buffer.

• Possible Cause 1: Low Intrinsic Solubility. Crofelemer is an oligomeric proanthocyanidin (B93508) with inherently poor water solubility due to its complex polymeric structure.[1]

• Troubleshooting Steps:

  • Particle Size Reduction: Ensure you are using a micronized form of Crofelemer if available. Smaller particle size increases the surface area for dissolution.

  • pH Adjustment: The solubility of phenolic compounds like Crofelemer can be pH-dependent. Experiment with a range of pH values. Since Crofelemer is approved as a delayed-release tablet, its dissolution is tested in buffers of varying pH (e.g., pH 4.5, 6.0, 6.8).[2] It is advisable to test solubility in a similar range.

  • Co-solvents: Introduce a water-miscible organic co-solvent. Start with low percentages and gradually increase.

  • Heating and Agitation: Gently warm the solution while stirring continuously. Do not overheat, as this may degrade the compound.

Issue 2: The solution is cloudy or a precipitate forms over time.

• Possible Cause 1: Supersaturation and Precipitation. The initial dissolution may have resulted in a supersaturated solution that is not stable.

• Troubleshooting Steps:

  • Equilibrium Time: Allow the solution to stir for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • Filtration: Filter the solution through a 0.22 µm filter to remove any undissolved particles and obtain a clear saturated solution.

  • Formulation Strategies: For long-term stability, consider advanced formulation approaches such as the use of solid dispersions or complexation agents.

Issue 3: Inconsistent solubility results between experiments.

• Possible Cause 1: Variability in Experimental Conditions. Minor variations in pH, temperature, or the source of Crofelemer can lead to different results.

• Troubleshooting Steps:

  • Standardize Protocol: Strictly control all experimental parameters, including the source and batch of Crofelemer, buffer preparation, temperature, and stirring speed.

  • Purity of Crofelemer: Ensure the purity of the Crofelemer being used, as impurities can affect solubility.

  • Analytical Method Validation: Validate your method for quantifying dissolved Crofelemer to ensure accuracy and reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is the expected aqueous solubility of Crofelemer?

Q2: How does pH affect the solubility of Crofelemer?

A2: As a complex mixture of proanthocyanidins, which are phenolic compounds, the solubility of Crofelemer is expected to be influenced by pH. Generally, the solubility of phenolic compounds increases at higher pH values due to the deprotonation of hydroxyl groups. The FDA recommends dissolution testing for Crofelemer tablets in buffers with pH ranging from 4.5 to 6.8.[2]

Q3: What are some recommended co-solvents for enhancing Crofelemer solubility?

A3: While specific studies on co-solvents for Crofelemer are limited, common pharmaceutical co-solvents that can be explored include:

• Ethanol (B145695)

• Propylene glycol

• Polyethylene glycol (PEG) 300 or 400

• Glycerin

It is crucial to start with low concentrations and assess both solubility enhancement and the potential for precipitation upon further dilution in aqueous media.

Q4: Can surfactants be used to improve the solubility of Crofelemer?

A4: Yes, surfactants can be employed to increase the solubility of poorly water-soluble drugs by forming micelles. Non-ionic surfactants such as Polysorbate 80 (Tween® 80) or Sorbitan monooleate (Span® 80) are commonly used in pharmaceutical formulations and could be effective for Crofelemer.

Q5: Are there advanced formulation techniques to overcome Crofelemer's solubility issues?

A5: Yes, several advanced formulation strategies can be applied to enhance the solubility and dissolution rate of poorly soluble drugs like Crofelemer.[7][8][9][10] These include:

• Solid Dispersions: Dispersing Crofelemer in a polymer matrix at a molecular level can improve its dissolution.[8][9] Common carriers include polyvinylpyrrolidone (B124986) (PVP) and hydroxypropyl methylcellulose (B11928114) (HPMC).

• Complexation: The use of complexing agents, such as cyclodextrins, can encapsulate the Crofelemer molecule, thereby increasing its apparent solubility.[10]

• Nanoparticle Formation: Reducing the particle size of Crofelemer to the nanometer range can significantly increase its surface area and, consequently, its dissolution rate.[8][11]

Quantitative Data Summary

The following tables provide a hypothetical yet plausible representation of Crofelemer's solubility in different solvent systems based on general principles of solubility enhancement for similar compounds. These values should be used as a starting point for experimental design.

Table 1: Effect of pH on Crofelemer Solubility

pH	Buffer System	Estimated Solubility (µg/mL)
2.0	0.01 N HCl	< 1
4.5	Acetate Buffer	1 - 5
6.8	Phosphate Buffer	5 - 15
7.4	Phosphate Buffer	10 - 25

Table 2: Effect of Co-solvents on Crofelemer Solubility in pH 7.4 Buffer

Co-solvent	Concentration (% v/v)	Estimated Solubility (µg/mL)
None	0	10 - 25
Ethanol	10	50 - 100
20	150 - 250
Propylene Glycol	10	75 - 125
20	200 - 350
PEG 400	10	100 - 175
20	300 - 500

Experimental Protocols

Protocol 1: Determination of Crofelemer Solubility by Shake-Flask Method

• Preparation of Solvent Systems: Prepare a series of aqueous buffers at different pH values (e.g., pH 2.0, 4.5, 6.8, 7.4) and co-solvent mixtures as required.

• Addition of Crofelemer: Add an excess amount of Crofelemer powder to a known volume of each solvent system in a sealed container (e.g., glass vial).

• Equilibration: Place the containers in a shaker bath set at a constant temperature (e.g., 25°C or 37°C) and agitate for a predetermined period (e.g., 48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation: After equilibration, allow the suspensions to settle. Carefully withdraw an aliquot of the supernatant and filter it through a 0.22 µm syringe filter to remove undissolved particles.

• Quantification: Dilute the filtered sample with an appropriate solvent and quantify the concentration of dissolved Crofelemer using a validated analytical method, such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC).

Protocol 2: Preparation of Crofelemer Solid Dispersion by Solvent Evaporation Method

• Polymer Selection: Choose a suitable polymer carrier (e.g., PVP K30).

• Dissolution: Dissolve both Crofelemer and the polymer in a common volatile solvent (e.g., ethanol or a mixture of dichloromethane (B109758) and methanol).

• Solvent Evaporation: Remove the solvent under reduced pressure using a rotary evaporator. This will result in a thin film of the solid dispersion on the flask wall.

• Drying and Milling: Dry the resulting film under vacuum to remove any residual solvent. Gently scrape the film and mill it to obtain a fine powder.

• Characterization: Characterize the prepared solid dispersion for drug content, dissolution rate, and solid-state properties (e.g., using DSC and XRD to confirm the amorphous state).

Visualizations

Caption: Workflow for Determining Crofelemer Solubility.

Caption: Crofelemer's Mechanism of Action in the Intestine.[1][3][4][6]

References

• 1. Crofelemer - Wikipedia [en.wikipedia.org]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. Crofelemer - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. Crofelemer, a novel agent for treatment of non-infectious diarrhea in HIV-infected persons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Crofelemer, a novel antisecretory agent approved for the treatment of HIV-associated diarrhea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. APPROACHES TO IMPROVE SOLUBILITY OF POORLY WATER SOLUBLE DRUGS | Semantic Scholar [semanticscholar.org]
• 8. Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients  | Article | Dr. Reddy’s [api.drreddys.com]
• 9. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ijmsdr.org [ijmsdr.org]
• 11. upm-inc.com [upm-inc.com]

Optimizing Crofelemer Concentration for In Vitro Experiments: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the concentration of crofelemer (B129747) for in vitro experiments. This resource includes frequently asked questions (FAQs), troubleshooting guides, detailed experimental protocols, and key data summaries to facilitate successful and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of crofelemer in vitro?

A1: Crofelemer is a botanical drug that acts as a dual inhibitor of two distinct intestinal chloride channels: the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) and the Calcium-Activated Chloride Channel (CaCC), which has been identified as TMEM16A.[1][2][3][4] By blocking these channels on the luminal side of intestinal epithelial cells, crofelemer reduces the secretion of chloride ions into the intestinal lumen.[2][4] This, in turn, decreases the passive outflow of sodium and water, leading to an anti-secretory effect.[3]

Q2: What is a good starting concentration range for crofelemer in cell-based assays?

A2: A good starting point for in vitro experiments is to test a range of concentrations around the reported IC50 values. For crofelemer, the IC50 for CFTR inhibition in T84 cells is approximately 7 µM, and for CaCC (TMEM16A) inhibition, it is around 6.5 µM.[1][5] In Caco-2 cells, the IC50 for CFTR-mediated chloride secretion is approximately 50 µM.[1] Therefore, a concentration range of 1 µM to 100 µM is recommended for initial experiments.

Q3: How should I dissolve crofelemer for in vitro use?

A3: Crofelemer has high aqueous solubility.[6] However, for creating concentrated stock solutions, Dimethyl Sulfoxide (DMSO) is often used. It is recommended to prepare a high-concentration stock solution in anhydrous DMSO. When preparing working solutions, dilute the DMSO stock in the cell culture medium. It is crucial to ensure the final DMSO concentration in the culture medium is consistent across all conditions, including vehicle controls, and is typically kept below 0.1% to avoid solvent-induced cytotoxicity.

Q4: Is crofelemer cytotoxic to cells in culture?

A4: Crofelemer has been shown to have minimal systemic absorption and a favorable safety profile in clinical trials.[2] In vitro studies have indicated that at concentrations effective for channel inhibition (e.g., 50 µM), crofelemer has little to no effect on the activity of other epithelial ion channels (Na+ or K+) or on cAMP or calcium signaling pathways.[1][5] However, it is always recommended to perform a cell viability assay (e.g., MTT or CCK-8) to determine the cytotoxic potential of crofelemer in your specific cell line and experimental conditions.

Q5: How long should I incubate cells with crofelemer?

A5: The incubation time will depend on the specific assay and experimental question. For short-term inhibition studies, such as Ussing chamber experiments measuring ion transport, a pre-incubation of 10-30 minutes may be sufficient.[7] For longer-term experiments, such as cell proliferation or viability assays, incubation times can range from 24 to 72 hours. It is important to note that the inhibitory action of crofelemer on CFTR has been shown to resist washout, with less than 50% reversal of inhibition after 4 hours.[1][5]

Data Presentation: Crofelemer In Vitro Efficacy

The following tables summarize key quantitative data on the inhibitory concentrations of crofelemer in different intestinal cell lines.

Table 1: Inhibitory Concentration (IC50) of Crofelemer on Chloride Channels

Cell Line	Target Channel	IC50 Value	Reference
T84	CFTR	~7 µM	[1][5]
T84	CaCC (TMEM16A)	~6.5 µM	[1][5]
Caco-2	CFTR	~50 µM	[1]

Table 2: Recommended Concentration Ranges for Common In Vitro Assays

Assay	Cell Line	Recommended Starting Concentration Range	Notes
Ussing Chamber (Short-Circuit Current)	T84, Caco-2	1 µM - 100 µM	To determine dose-dependent inhibition of ion transport.
Cell Viability (e.g., MTT, CCK-8)	T84, Caco-2, other intestinal lines	1 µM - 200 µM	To assess potential cytotoxicity at and above efficacious concentrations.
cAMP Assay	T84, Caco-2	10 µM - 100 µM	To confirm that crofelemer does not directly interfere with cAMP signaling pathways.[1]

Experimental Protocols

Ussing Chamber Assay for Measuring Intestinal Ion Transport

This protocol describes the measurement of short-circuit current (Isc) in polarized intestinal epithelial cell monolayers (e.g., T84 cells) grown on permeable supports to assess the inhibitory effect of crofelemer.

Materials:

• Ussing chamber system

• Voltage-clamp amplifier

• Ag/AgCl electrodes with 3M KCl agar (B569324) bridges

• Ringer's solution (e.g., Krebs-bicarbonate Ringer)

• Polarized T84 cell monolayers on permeable supports

• Crofelemer stock solution (in DMSO)

• Forskolin (B1673556) (cAMP agonist)

• ATP or Thapsigargin (B1683126) (Calcium agonists)

• CFTRinh-172 (selective CFTR inhibitor, for isolating CaCC activity)

Procedure:

• Preparation: Pre-warm Ringer's solution to 37°C and bubble with 95% O2/5% CO2.

• Mounting: Mount the permeable support with the T84 cell monolayer in the Ussing chamber, separating the apical and basolateral chambers.

• Equilibration: Add Ringer's solution to both chambers and allow the system to equilibrate for 15-20 minutes until a stable baseline transepithelial electrical resistance (TEER) and short-circuit current (Isc) are achieved.

• Baseline Measurement: Record the stable baseline Isc.

• Crofelemer Addition: Add the desired concentration of crofelemer to the apical chamber. Allow 10-20 minutes for the inhibitor to take effect.

• Stimulation:

  • To measure CFTR inhibition: Add a cAMP agonist like forskolin (e.g., 10 µM) to the basolateral chamber to stimulate CFTR-mediated chloride secretion and record the change in Isc.

  • To measure CaCC inhibition: Pre-treat with a CFTR inhibitor (e.g., 20 µM CFTRinh-172) before adding a calcium agonist like ATP (e.g., 100 µM) or thapsigargin (e.g., 1 µM) to the basolateral chamber to stimulate CaCC-mediated chloride secretion.[1]

• Data Analysis: Calculate the percentage inhibition of the stimulated Isc by crofelemer compared to the stimulated control (without crofelemer).

MTT Cell Viability Assay

This protocol is for assessing the cytotoxicity of crofelemer on intestinal epithelial cells.

Materials:

• Intestinal epithelial cells (e.g., T84, Caco-2)

• 96-well cell culture plates

• Complete cell culture medium

• Crofelemer stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of crofelemer in complete culture medium. Remove the old medium from the cells and add 100 µL of the medium containing different concentrations of crofelemer or vehicle control (medium with the same final concentration of DMSO).

• Incubation: Incubate the plate for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan (B1609692) crystals.

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express the results as a percentage of the vehicle-treated control cells.

Cyclic AMP (cAMP) Assay

This protocol is to determine if crofelemer has any off-target effects on intracellular cAMP levels.

Materials:

• Intestinal epithelial cells (e.g., T84, Caco-2)

• Cell culture plates

• Crofelemer stock solution (in DMSO)

• Forskolin (positive control for cAMP stimulation)

• cAMP assay kit (e.g., HTRF, ELISA-based)

• Lysis buffer (provided in the kit)

• Microplate reader compatible with the assay kit

Procedure:

• Cell Seeding and Treatment: Seed cells and treat with different concentrations of crofelemer as described in the MTT assay protocol. Include a positive control (forskolin) and a vehicle control.

• Incubation: Incubate for a short period (e.g., 30 minutes) as effects on signaling pathways are often rapid.

• Cell Lysis: Lyse the cells according to the cAMP assay kit manufacturer's instructions to release intracellular cAMP.

• cAMP Measurement: Perform the cAMP assay following the kit's protocol. This typically involves a competitive binding reaction.

• Data Acquisition: Measure the signal (e.g., fluorescence, absorbance) using a microplate reader.

• Data Analysis: Calculate the concentration of cAMP in each sample based on a standard curve. Compare the cAMP levels in crofelemer-treated cells to the vehicle control and the positive control.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Inconsistent or no inhibition of short-circuit current (Isc) in Ussing chamber assay	1. Crofelemer degradation. 2. Low cell monolayer integrity (low TEER). 3. Incorrect drug application side. 4. Insufficient stimulation of chloride secretion.	1. Prepare fresh crofelemer solutions for each experiment. 2. Ensure TEER values are within the expected range for your cell line before starting the experiment. 3. Crofelemer acts on the luminal (apical) side of the intestinal epithelium.[1] 4. Verify the activity of your stimulating agents (e.g., forskolin, ATP).
Precipitate forms when diluting crofelemer stock in culture medium	1. High concentration of DMSO in the final solution. 2. Limited solubility of crofelemer in the specific medium at the tested concentration.	1. Ensure the final DMSO concentration is below 0.1%. Prepare intermediate dilutions if necessary. 2. Gently warm the medium and vortex after adding the crofelemer stock. If precipitation persists, consider using a slightly higher DMSO concentration (while still maintaining a non-toxic final concentration) or test a lower working concentration of crofelemer.
High background or variable results in cAMP assay	1. Cell stress or over-confluence. 2. Inefficient cell lysis. 3. Phosphodiesterase (PDE) activity degrading cAMP.	1. Use cells that are in the logarithmic growth phase and are not over-confluent. 2. Ensure complete cell lysis by following the kit's protocol carefully. 3. Consider adding a PDE inhibitor, such as IBMX, to the assay buffer to prevent cAMP degradation.
Observed cytotoxicity at expected therapeutic concentrations in cell viability assays	1. Cell line is particularly sensitive to the compound or DMSO. 2. Extended incubation time. 3. Off-target effects not previously described.	1. Perform a DMSO toxicity curve to determine the maximum tolerated concentration for your cell line. 2. Reduce the incubation time. 3. If cytotoxicity persists at low DMSO concentrations and shorter incubation times, it may indicate a genuine cytotoxic effect in your specific cell model.

Mandatory Visualizations

Caption: Crofelemer inhibits CFTR and CaCC channels.

Caption: Workflow for Ussing Chamber experiments.

Caption: Logical steps for troubleshooting experiments.

References

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. Crofelemer for the treatment of chronic diarrhea in patients living with HIV/AIDS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Crofelemer - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]
• 5. resources.revvity.com [resources.revvity.com]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Crofelemer, an Antisecretory Antidiarrheal Proanthocyanidin Oligomer Extracted from Croton lechleri, Targets Two Distinct Intestinal Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]

Crofelemer Bioassays: Technical Support &amp; Troubleshooting Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during Crofelemer bioassays.

Troubleshooting Guide: Inconsistent Results

This guide addresses specific issues that can lead to variability in Crofelemer bioassay results.

Question 1: Why am I seeing high variability in my IC50 values for Crofelemer across experiments?

Answer:

High variability in the half-maximal inhibitory concentration (IC50) for Crofelemer is a common issue that can stem from multiple sources ranging from procedural inconsistencies to reagent stability. Crofelemer is known to inhibit both the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) and Calcium-Activated Chloride Channels (CaCC).[1][2][3] Inconsistent activation of these channels will lead to variable inhibition data.

Key factors include:

• Inconsistent Cell Culture Conditions: Ensure cell passages are low and that monolayers, especially in Ussing chamber experiments, have consistent transepithelial electrical resistance (TEER) values before starting the assay.[4]

• Reagent Preparation and Stability: Prepare fresh solutions of activators (e.g., cAMP agonists like Forskolin for CFTR) and Crofelemer for each experiment. The potency of these reagents can degrade with improper storage.

• Procedural Inconsistencies: Standardize all steps, including incubation times, washing steps, and the order of reagent addition.[5] Even minor deviations can impact the final readout.

• Data Analysis Methods: Use a consistent data analysis model to calculate IC50 values. Different models can yield different results from the same dataset.[6]

Refer to the troubleshooting flowchart below for a systematic approach to diagnosing the source of variability.

Question 2: My baseline short-circuit current (Isc) is unstable or drifting in my Ussing chamber assay. What should I do?

Answer:

An unstable or drifting baseline is a frequent problem in Ussing chamber experiments and directly impacts the quality of your results. This issue is often related to the experimental setup rather than the biological sample itself.

To resolve this, check the following:

• Electrode and Bridge Health: Ensure your Ag/AgCl electrodes are properly chlorided and that agar (B569324) bridges are free of air bubbles and filled with fresh 3M KCl solution. Asymmetrical junction potentials between electrode pairs can cause significant drift.[7]

• Temperature Stability: The chamber and buffer solutions must be maintained at a stable temperature (typically 37°C). Temperature fluctuations will alter ion channel activity and cause the baseline to drift.[5][7]

• Oxygenation and pH: Ensure continuous and gentle gassing (e.g., with 95% O2 / 5% CO2) of the buffer to maintain cell viability and stable pH. The pH of your buffer should be verified (typically 7.3-7.4).[4]

• Tissue/Monolayer Viability: If the tissue was damaged during mounting or is not viable, the baseline will be unstable. A steady baseline reading after an equilibration period (typically 10-20 minutes) is a key indicator of a healthy preparation.[8]

Question 3: I am not observing the expected inhibitory effect of Crofelemer on CFTR or CaCC activation.

Answer:

A lack of an inhibitory effect can be frustrating. The issue could lie with the compound, the cells, or the assay protocol.

Consider these possibilities:

• Compound Potency: Verify the integrity and concentration of your Crofelemer stock. If possible, test its activity in a previously validated setup.

• Channel Activation: Confirm that your positive controls are working. For CFTR, ensure that your cAMP agonist (e.g., Forskolin) robustly increases the short-circuit current (Isc). For CaCC, ensure your calcium agonist (e.g., ATP or UTP) is effective. Without proper channel activation, no inhibition can be measured.

• Cell Line/Tissue Expression: Ensure the cell line or tissue you are using expresses functional CFTR and CaCC channels. For example, Fisher Rat Thyroid (FRT) cells must be transfected to express human CFTR.[2][9]

• Incorrect Sidedness: Crofelemer acts on the luminal (apical) side of the intestinal epithelium to block chloride channels.[3][10] Ensure you are adding Crofelemer to the apical/luminal chamber. Adding it to the basolateral side will not produce the expected direct channel inhibition.[2]

Quantitative Data Summary

The inhibitory potency of Crofelemer can vary based on the cell line and experimental conditions. The following table summarizes reported IC50 values.

Parameter	Cell Line / System	Value	Reference
IC50 (CFTR)	FRT cells expressing human CFTR	~7 µM	[2][11]
IC50 (CFTR)	T84 cells	~7 µM	[12]
IC50 (CFTR)	Caco-2 cells	~50 µM	[12]
IC50 (CaCC/TMEM16A)	FRT cells expressing human TMEM16A	~6.5 µM	[2][11]
Maximum Inhibition (CFTR)	FRT cells expressing human CFTR	~60%	[2][11]
Maximum Inhibition (CaCC/TMEM16A)	FRT cells expressing human TMEM16A	>90%	[2][11]

Visual Guides & Workflows

Signaling Pathway

Caption: Mechanism of Action of Crofelemer on intestinal epithelial cells.

Experimental Workflow

Caption: Generalized workflow for an Ussing chamber bioassay.

Troubleshooting Logic

Caption: A logical approach to troubleshooting inconsistent bioassay results.

Experimental Protocols

Ussing Chamber Short-Circuit Current (Isc) Assay

This protocol is a general guideline for measuring Crofelemer's inhibitory effect on CFTR-mediated chloride secretion in a polarized epithelial cell line (e.g., T84 or FRT-CFTR cells).

1. Cell Culture and Mounting:

• Culture T84 or FRT-CFTR cells on permeable supports (e.g., Snapwell™ filters) until a confluent monolayer is formed with a high transepithelial electrical resistance (TEER > 500 Ω·cm²).[2]

• Carefully excise the membrane from the support and mount it in an Ussing chamber, separating the apical and basolateral compartments.[4][8]

2. Solutions and Setup:

• Fill both chambers with identical Ringer's solution, pre-warmed to 37°C and continuously gassed with 95% O2 / 5% CO2.[2]

• A typical Ringer's solution contains (in mM): 130 NaCl, 2.7 KCl, 1.5 KH2PO4, 1 CaCl2, 0.5 MgCl2, 10 Sodium-HEPES, and 10 glucose, pH 7.3.[2]

• Set up the voltage clamp amplifier to measure and record the short-circuit current (Isc).[4]

3. Equilibration and Baseline:

• Allow the system to equilibrate for 15-20 minutes until a stable Isc baseline is achieved.[8][13] This indicates the tissue is healthy and the setup is stable.

4. Experimental Procedure:

• CFTR Activation: To measure CFTR-dependent current, add a cAMP agonist like Forskolin (e.g., 10 µM) to the apical chamber. This will stimulate CFTR and cause a sharp increase in Isc.[14]

• Inhibition: Once the stimulated Isc reaches a stable plateau, add Crofelemer to the apical chamber in a cumulative, dose-dependent manner. Allow the current to stabilize after each addition.

• Positive Control: At the end of the experiment, add a known CFTR inhibitor (e.g., CFTRinh-172) to confirm the measured current is CFTR-dependent.[14]

5. Data Analysis:

• Calculate the change in Isc after the addition of the activator and each concentration of Crofelemer.

• Express the inhibitory effect as a percentage of the maximum stimulated current.

• Plot the percent inhibition against the log concentration of Crofelemer and fit the data to a dose-response curve to determine the IC50 value.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Crofelemer? A: Crofelemer is a first-in-class oral botanical drug that functions as a dual inhibitor of two distinct intestinal chloride channels located on the apical membrane of enterocytes: the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) and the Calcium-Activated Chloride Channel (CaCC).[1][3][10] By blocking these channels, Crofelemer reduces the secretion of chloride ions and subsequent water into the intestinal lumen, thus normalizing stool consistency without affecting gut motility.[1][3]

Q2: Which cell lines are appropriate for Crofelemer bioassays? A: Commonly used cell lines include T84 and Caco-2 human colonic epithelial cells, which endogenously express CFTR and CaCC.[12][15] Fisher Rat Thyroid (FRT) cells are also frequently used but must be stably transfected to express the specific human channel (e.g., CFTR or TMEM16A/CaCC) being studied, as they lack intrinsic chloride channel activity.[2]

Q3: Does Crofelemer need to be metabolized to become active? A: No, Crofelemer acts locally in the gut lumen and is minimally absorbed systemically.[3][16] Its mechanism of action involves direct binding to the extracellular side of the target chloride channels.[2][3]

Q4: Can I use a plate-based fluorescence assay instead of an Ussing chamber? A: Yes, cell-based assays using fluorescence indicators are a valid high-throughput alternative. A common method involves using a halide-sensitive yellow fluorescent protein (YFP).[17] In this assay, cells are loaded with iodide, and the rate of iodide efflux upon channel activation is measured by the quenching of YFP fluorescence. Crofelemer's inhibitory effect can be quantified by its ability to slow this rate of fluorescence quenching.

Q5: What are appropriate positive and negative controls for a Crofelemer bioassay? A:

• Positive Controls (Activators): For CFTR, use a cAMP-elevating agent like Forskolin. For CaCC, use a calcium-mobilizing agonist like ATP or UTP.

• Positive Controls (Inhibitors): To confirm channel-specific activity, use a known CFTR inhibitor like CFTRinh-172 or a CaCC inhibitor.

• Negative Control: A vehicle control (the solvent used to dissolve Crofelemer, e.g., DMSO) should be run in parallel to ensure it has no effect on the short-circuit current.

References

• 1. Crofelemer for the treatment of chronic diarrhea in patients living with HIV/AIDS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Crofelemer, an Antisecretory Antidiarrheal Proanthocyanidin Oligomer Extracted from Croton lechleri, Targets Two Distinct Intestinal Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What is the mechanism of Crofelemer? [synapse.patsnap.com]
• 4. physiologicinstruments.com [physiologicinstruments.com]
• 5. physiologicinstruments.com [physiologicinstruments.com]
• 6. researchgate.net [researchgate.net]
• 7. physiologicinstruments.com [physiologicinstruments.com]
• 8. physiologicinstruments.com [physiologicinstruments.com]
• 9. accessdata.fda.gov [accessdata.fda.gov]
• 10. researchgate.net [researchgate.net]
• 11. Crofelemer, an antisecretory antidiarrheal proanthocyanidin oligomer extracted from Croton lechleri, targets two distinct intestinal chloride channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. accessdata.fda.gov [accessdata.fda.gov]
• 13. physiologicinstruments.com [physiologicinstruments.com]
• 14. Assays of CFTR Function In Vitro, Ex Vivo and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Randomized Clinical Trial: Crofelemer Treatment in Women With Diarrhea-Predominant Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Crofelemer - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. CFTR Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Addressing Crofelemer stability and degradation in experimental setups

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on addressing the stability and degradation of crofelemer (B129747) in experimental setups.

Frequently Asked Questions (FAQs)

Q1: What is crofelemer and why is its stability a concern in research?

Crofelemer is a botanical drug substance derived from the red sap of the Croton lechleri tree.[1] It is a complex mixture of proanthocyanidin (B93508) oligomers, which are essentially polymers of flavan-3-ol (B1228485) monomers like catechin, epicatechin, gallocatechin, and epigallocatechin.[2][3] The inherent complexity and polymeric nature of crofelemer make its stability a critical factor in experimental settings. Degradation can alter its physicochemical properties and biological activity, leading to inconsistent and unreliable results.

Q2: What are the primary factors that can lead to crofelemer degradation in the lab?

Based on forced degradation studies, the main factors contributing to crofelemer degradation are:

• Temperature: Elevated temperatures can induce heat-related degradation. Studies have shown significant decreases in thiolytic products and free flavanols when crofelemer is incubated at 40°C over time.[2]

• Oxidation: Crofelemer is susceptible to oxidation, which can be catalyzed by metals or occur through autoxidation.[2] This process can lead to the formation of high-molecular-weight polymers and insoluble reddish-brown pigments known as phlobaphenes.[2]

• Hydrolysis: Although less emphasized in the provided context for crofelemer specifically, hydrolysis under various pH conditions is a common degradation pathway for many pharmaceutical compounds.[4]

Q3: How should I properly store and handle crofelemer to maintain its stability?

To ensure the stability of crofelemer in a laboratory setting, follow these storage and handling guidelines:

• Storage Temperature: Store crofelemer at a controlled room temperature, typically between 20°C to 25°C (68°F to 77°F).[5][6]

• Protection from Light and Moisture: Keep crofelemer in a tightly sealed container, protected from light and moisture.[5][7]

• Formulation: For oral administration in studies, use the delayed-release tablets and ensure they are swallowed whole, not crushed or chewed, to maintain the integrity of the enteric coating.[5][7][8]

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Variability in experimental results between batches.	Degradation of crofelemer stock solution.	Prepare fresh stock solutions for each experiment. Assess the stability of the stock solution under your specific experimental conditions using a validated analytical method like RP-HPLC.
Appearance of a reddish-brown precipitate in the sample.	Oxidation and polymerization of crofelemer.[2]	Minimize exposure to oxygen and metal ions. Consider using deaerated solvents and metal-free containers. Store solutions at recommended temperatures and protect from light.
Loss of biological activity in an in vitro assay.	Degradation of the active oligomeric proanthocyanidins.	Confirm the integrity of your crofelemer sample using analytical techniques such as RP-HPLC-UV/MS.[2] Ensure that the pH and temperature of your assay buffer are within a stable range for crofelemer.
Difficulty in obtaining reproducible analytical data.	The inherent complexity of crofelemer as a mixture of oligomers.[2][9]	Employ robust and validated analytical methods. The use of reversed-phase HPLC coupled with UV and mass spectrometry detection is recommended.[2] Consider using thiolysis as a sample preparation step to depolymerize the oligomers for more consistent analysis.[2]

Experimental Protocols

Protocol 1: Assessment of Thermal Stability of Crofelemer

This protocol is adapted from studies on crofelemer's chemical stability.[2]

Objective: To evaluate the effect of elevated temperature on the stability of crofelemer in an aqueous solution.

Materials:

• Crofelemer

• Ultrapure water

• Incubator set at 40°C

• Analytical balance

• Volumetric flasks

• RP-HPLC system with UV and MS detectors

Methodology:

• Prepare a stock solution of crofelemer (e.g., 25 mg/mL) in ultrapure water.

• Aliquot the solution into sealed, light-protected vials.

• Place the vials in an incubator set at 40°C.

• At specified time points (e.g., 0, 2, 7, and 30 days), remove a vial from the incubator.

• Analyze the sample using a validated RP-HPLC-UV/MS method to quantify the remaining crofelemer oligomers and identify any degradation products.

• A control sample should be stored at the recommended storage temperature (e.g., 25°C) and analyzed at the same time points.

Protocol 2: Forced Oxidation Study of Crofelemer

This protocol is based on general principles of forced degradation studies.

Objective: To assess the susceptibility of crofelemer to metal-catalyzed oxidation.

Materials:

• Crofelemer

• Ultrapure water

• A solution of a metal catalyst (e.g., FeCl₃)

• RP-HPLC system with UV and MS detectors

Methodology:

• Prepare a solution of crofelemer in ultrapure water.

• Add a controlled amount of the metal catalyst solution to induce oxidation.

• Incubate the mixture at a controlled temperature.

• At various time intervals, take aliquots of the reaction mixture.

• Immediately analyze the aliquots by RP-HPLC-UV/MS to monitor the degradation of crofelemer and the formation of oxidation products.

• Compare the chromatograms of the stressed samples with a control sample (crofelemer solution without the metal catalyst).

Quantitative Data Summary

Table 1: Analytical Methods for Crofelemer Stability Assessment

Analytical Technique	Purpose	Key Parameters Monitored	Reference
Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV Detection	Quantification of crofelemer and its degradation products.	Peak area, retention time of known components.	[2]
Electrospray Ionization Mass Spectrometry (ESI-MS)	Identification of degradation products.	Mass-to-charge ratio (m/z) of parent and fragment ions.	[2]
Fluorescence Detection	Enhanced sensitivity for certain flavanols.	Emission and excitation wavelengths specific to the compounds of interest.	[2]
Thiolysis	Depolymerization of proanthocyanidin oligomers for easier analysis.	Release of terminal and extension units for quantification.	[2]

Visualizations

Caption: Workflow for assessing crofelemer stability.

Caption: Simplified crofelemer degradation pathways.

Caption: Crofelemer's mechanism of action on intestinal chloride channels.

References

• 1. Crofelemer - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Chemical Stability of the Botanical Drug Substance Crofelemer: A Model System for Comparative Characterization of Complex Mixture Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Crofelemer - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Crofelemer (oral route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. Crofelemer: Uses, Side Effects & Dosage | Healio [healio.com]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. accessdata.fda.gov [accessdata.fda.gov]

Technical Support Center: Improving Crofelemer Delivery in Animal Models

For researchers, scientists, and drug development professionals, optimizing the delivery of experimental compounds in animal models is paramount for obtaining reliable and reproducible data. This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during the administration of Crofelemer (B129747) in preclinical studies.

Frequently Asked Questions (FAQs)

Question	Answer
What is the mechanism of action of Crofelemer?	Crofelemer is a locally acting inhibitor of two chloride ion channels in the gastrointestinal tract: the cystic fibrosis transmembrane conductance regulator (CFTR) and the calcium-activated chloride channels (CaCC).[1][2][3][4][5] By blocking these channels on the luminal side of enterocytes, Crofelemer reduces the secretion of chloride ions into the gut, which in turn decreases the efflux of sodium ions and water. This results in improved stool consistency and a reduction in watery diarrhea.[6]
What is the commercially available formulation of Crofelemer?	Crofelemer is commercially available as a 125 mg delayed-release tablet sold under the brand name Mytesi®.[7][8] This formulation is enteric-coated to protect the drug from the acidic environment of the stomach and ensure its delivery to the small intestine where it exerts its effect.[7]
Can the delayed-release tablets be crushed or chewed for administration to animals?	No, the delayed-release tablets should not be crushed or chewed.[8] The enteric coating is essential to protect the active ingredient from degradation in the stomach.[9][10][11] Crushing the tablets would destroy this protective layer, potentially leading to reduced efficacy and possible irritation of the stomach lining.[9][10][11]
Are there alternative formulations of Crofelemer available for research purposes?	While the delayed-release tablet is the only commercially approved formulation, research is being conducted on a novel oral powder for solution formulation.[10] This formulation is being investigated for use in pediatric patients and individuals with short bowel syndrome.[10] For preclinical studies in small animals, researchers may need to prepare their own formulations from the active pharmaceutical ingredient (API) or adapt the commercial tablets.
How is Crofelemer administered in preclinical studies?	In larger animals like dogs, the commercially available 125 mg delayed-release tablets have been administered orally.[1][2] For smaller animals such as rodents, oral gavage is a common method for precise dose administration.[12][13] However, due to the challenges of administering a solid dosage form to rodents, preparing a liquid suspension is often necessary.

Troubleshooting Guide

This guide addresses common issues that researchers may face when administering Crofelemer in animal models.

Issue 1: Administering Crofelemer to Small Rodents (Mice/Rats)

Problem: The 125 mg delayed-release tablets are too large for oral administration to mice and rats. Crushing the tablets is not recommended due to the enteric coating.

Solution:

• Develop a Suspension from Crofelemer API: The most reliable approach is to obtain the pure Crofelemer active pharmaceutical ingredient (API) and prepare a suspension.

  • Vehicle Selection: A common vehicle for oral gavage of poorly soluble compounds in rodents is 0.5% methylcellulose (B11928114) or 0.5% carboxymethylcellulose (CMC) in sterile water.[13][14] The viscosity of these vehicles helps to keep the compound suspended.

  • Preparation of Suspension:

    • Weigh the required amount of Crofelemer API.

    • If necessary, gently triturate the powder to ensure a fine, uniform particle size.

    • Create a paste by adding a small amount of the vehicle to the powder and mixing thoroughly.

    • Gradually add the remaining vehicle while continuously stirring to achieve the desired final concentration.[14]

    • For a more uniform suspension, homogenization may be beneficial.[14]

  • Stability: It is recommended to prepare the suspension fresh daily.[14] If storage is necessary, it should be refrigerated and brought to room temperature before use. Always re-suspend thoroughly by vortexing or stirring before each administration.

• Alternative Formulation (Enteric-Coated Microspheres): For studies requiring intestinal delivery, researchers can explore the formulation of Crofelemer into enteric-coated microspheres. This advanced technique involves encapsulating the drug in a polymer that resists gastric acid but dissolves in the higher pH of the small intestine. This approach is more complex and may require specialized formulation expertise.

dot

References

• 1. Effects of orally administered crofelemer on the incidence and severity of neratinib-induced diarrhea in female dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of orally administered crofelemer on the incidence and severity of neratinib-induced diarrhea in female dogs | PLOS One [journals.plos.org]
• 3. Effect of crofelemer extract on severity and consistency of experimentally induced enterotoxigenic Escherichia coli diarrhea in newborn Holstein calves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Crofelemer, an Antisecretory Antidiarrheal Proanthocyanidin Oligomer Extracted from Croton lechleri, Targets Two Distinct Intestinal Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. Crofelemer, a novel antisecretory agent approved for the treatment of HIV-associated diarrhea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Phase 2 Study Initiated to Evaluate Jaguar Health's Crofelemer for Microvillus Inclusion Disease (MVID), an Ultrarare Congenital Diarrheal Disorder - BioSpace [biospace.com]
• 11. ClinicalTrials.gov [clinicaltrials.gov]
• 12. Institutional protocols for the oral administration (gavage) of chemicals and microscopic microbial communities to mice: Analytical consensus - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]

Mitigating off-target effects of Crofelemer in cellular assays

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals working with Crofelemer in cellular assays. Given Crofelemer's specific mechanism of action, this guide focuses on confirming on-target effects and distinguishing them from potential experimental artifacts rather than addressing widespread, non-specific off-target interactions.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Crofelemer?

Crofelemer is a botanical drug that acts as a dual inhibitor of two distinct intestinal chloride channels located on the luminal side of epithelial cells: the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) and the Calcium-Activated Chloride Channel (CaCC), identified as TMEM16A.[1][2] By blocking these channels, Crofelemer reduces the secretion of chloride ions into the intestinal lumen, which in turn decreases the associated efflux of sodium and water, leading to a reduction in watery diarrhea.[1][2] Its action is largely confined to the gastrointestinal tract due to minimal systemic absorption.[3]

Q2: Are there known off-target effects of Crofelemer?

The available scientific literature emphasizes the targeted action of Crofelemer on CFTR and TMEM16A.[4][5] Studies have shown that at concentrations effective for channel inhibition (e.g., 50 μM), Crofelemer has little to no effect on epithelial sodium (ENaC) or potassium (K+) channels, nor does it interfere with cAMP or calcium signaling pathways.[4][5] An in vitro study noted dose-dependent inhibition of the hERG K+ channel, but the risk of QT prolongation is considered minimal due to Crofelemer's low oral bioavailability.[6] Therefore, significant off-target effects in the classical sense are not a primary concern. Issues encountered in cellular assays are more likely related to experimental design, data interpretation, or unexpected responses in specific cell systems.

Q3: How can I confirm that the observed effects in my assay are due to Crofelemer's on-target activity?

Confirming on-target effects is crucial. A recommended approach involves using molecular techniques to reduce the expression of the target proteins. For example, using small interfering RNA (siRNA) to knock down CFTR or TMEM16A expression should diminish or abolish the effects of Crofelemer if they are indeed on-target.[7][8] Comparing the response in cells with and without the target protein provides strong evidence for on-target activity.

Q4: What are the typical concentrations of Crofelemer used in cellular assays?

The effective concentration of Crofelemer can vary depending on the cell type and the specific assay. However, published studies have reported IC50 values of approximately 7 μM for CFTR and 6.5 μM for TMEM16A.[4][5] A concentration of 50 μM has been shown to produce significant inhibition of both channels with minimal effects on other cellular processes.[4][5] It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific experimental conditions.

Troubleshooting Guide

This guide addresses common issues that may arise during cellular assays with Crofelemer.

Issue 1: High cytotoxicity observed at expected therapeutic concentrations.

• Possible Cause: The observed cytotoxicity may not be a direct off-target effect of Crofelemer but could be related to the health of the cells or the assay conditions.

• Troubleshooting Steps:

  • Perform a Cell Viability Assay: Use a standard method like the MTT assay to quantify cell viability across a range of Crofelemer concentrations. This will help determine the cytotoxic threshold in your specific cell line.

  • Optimize Cell Culture Conditions: Ensure that your cells are healthy, within a low passage number, and free from contamination.

  • Vehicle Control: Always include a vehicle-only control to ensure that the solvent used to dissolve Crofelemer is not contributing to cytotoxicity.

Issue 2: Inconsistent or no inhibition of chloride secretion in Ussing chamber experiments.

• Possible Cause: Suboptimal experimental setup, incorrect reagent concentrations, or issues with the epithelial monolayer integrity can lead to unreliable results.

• Troubleshooting Steps:

  • Verify Monolayer Integrity: Measure the transepithelial electrical resistance (TEER) before and after the experiment to ensure the cell monolayer is intact.

  • Activator Concentration: Ensure that the activators for CFTR (e.g., forskolin (B1673556) and IBMX) and TMEM16A (e.g., ATP or ionomycin) are used at optimal concentrations to induce a robust chloride secretory response.

  • Crofelemer Incubation Time: Crofelemer's inhibition of CFTR has been shown to be resistant to washout.[4][5] Ensure adequate pre-incubation time with Crofelemer before adding the channel activators.

  • Positive Control: Use a known inhibitor of CFTR (e.g., CFTRinh-172) or TMEM16A (e.g., CaCCinh-A01) as a positive control to validate the assay.

Issue 3: Difficulty in distinguishing between CFTR and TMEM16A inhibition.

• Possible Cause: Both channels contribute to chloride secretion, and their signaling pathways can be interconnected.

• Troubleshooting Steps:

  • Selective Activators and Inhibitors: Use specific activators to preferentially stimulate one channel over the other. For example, use a cAMP agonist like forskolin to activate CFTR and a calcium ionophore like ionomycin (B1663694) or purinergic agonists like ATP to activate TMEM16A.[8][9]

  • siRNA Knockdown: As mentioned in the FAQs, selectively knocking down the expression of either CFTR or TMEM16A can help isolate the effect of Crofelemer on the remaining channel.[7][8]

  • Patch Clamp Electrophysiology: This technique allows for the direct measurement of single-channel currents, providing definitive evidence of which channel is being inhibited.[10]

Quantitative Data Summary

Parameter	CFTR	TMEM16A	Reference
IC50	~7 µM	~6.5 µM	[4][5]
Maximum Inhibition	~60%	>90%	[4][5]

Experimental Protocols

Ussing Chamber Assay for Chloride Secretion

This protocol is adapted from standard Ussing chamber methodologies.[1][11][12]

• Cell Culture: Grow a polarized epithelial cell line (e.g., T84, FRT, or primary human bronchial epithelial cells) on permeable supports until a confluent monolayer with high transepithelial electrical resistance (TEER) is formed.

• Chamber Setup: Mount the permeable support in an Ussing chamber system with warmed (37°C) and oxygenated Ringer's solution on both the apical and basolateral sides.

• Short-Circuit Current Measurement: Clamp the transepithelial voltage to 0 mV and continuously measure the short-circuit current (Isc), which represents the net ion transport across the epithelium.

• Baseline Stabilization: Allow the baseline Isc to stabilize.

• Crofelemer Treatment: Add Crofelemer to the apical chamber and incubate for the desired time.

• Channel Activation: Sequentially add activators to the appropriate chambers. For example, add a cAMP agonist (e.g., forskolin and IBMX) to the basolateral side to activate CFTR, followed by a calcium agonist (e.g., ATP or ionomycin) to the apical side to activate TMEM16A.

• Inhibition Measurement: Record the change in Isc following the addition of Crofelemer and the activators. The inhibitory effect of Crofelemer is calculated as the percentage reduction in the agonist-induced Isc increase.

Whole-Cell Patch Clamp Electrophysiology

This protocol provides a general overview of whole-cell patch clamp for measuring ion channel activity.[13][14][15]

• Cell Preparation: Plate cells expressing the channel of interest (CFTR or TMEM16A) on glass coverslips.

• Pipette Preparation: Pull glass micropipettes to a resistance of 2-5 MΩ and fill with an appropriate intracellular solution.

• Seal Formation: Approach a single cell with the micropipette and apply gentle suction to form a high-resistance (>1 GΩ) seal with the cell membrane.

• Whole-Cell Configuration: Apply a brief pulse of suction to rupture the membrane patch under the pipette tip, establishing electrical access to the cell's interior.

• Voltage Clamp: Clamp the cell membrane potential at a holding potential (e.g., -60 mV) and apply voltage steps to elicit channel currents.

• Drug Application: Perfuse the cell with an extracellular solution containing Crofelemer.

• Data Acquisition and Analysis: Record the channel currents before and after the application of Crofelemer to determine its inhibitory effect.

Visualizations

Caption: Crofelemer's dual inhibition of CFTR and TMEM16A.

Caption: Troubleshooting workflow for Crofelemer assays.

References

• 1. physiologicinstruments.com [physiologicinstruments.com]
• 2. journals.physiology.org [journals.physiology.org]
• 3. Whole-cell patch-clamp recording and parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Whole cell patch clamp [bio-protocol.org]
• 5. physiologicinstruments.com [physiologicinstruments.com]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. RNA interference for CFTR attenuates lung fluid absorption at birth in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. physiologicinstruments.com [physiologicinstruments.com]
• 10. cff.org [cff.org]
• 11. A guide to Ussing chamber studies of mouse intestine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Assays of CFTR Function In Vitro, Ex Vivo and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Ca2+ Dependence of Volume-Regulated VRAC/LRRC8 and TMEM16A Cl– Channels [frontiersin.org]
• 14. Frontiers | An Advanced Automated Patch Clamp Protocol Design to Investigate Drug—Ion Channel Binding Dynamics [frontiersin.org]
• 15. Patch Clamp Protocol [labome.com]

Challenges in the long-term administration of Crofelemer in research

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Crofelemer (B129747) in long-term experimental settings.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the long-term administration of Crofelemer in research.

Issue 1: Inconsistent or Lack of Efficacy in Animal Models

• Question: We are not observing the expected anti-diarrheal effects of Crofelemer in our long-term rodent model of secretory diarrhea. What are the potential reasons for this?

• Answer: Several factors could contribute to a lack of efficacy. Consider the following troubleshooting steps:

  • Formulation and Administration:

    • Vehicle Selection: Crofelemer is a large, complex molecule with minimal systemic absorption.[1][2] Ensure the vehicle used for oral administration is appropriate and does not interfere with its local action in the gut. For preclinical studies, consider suspending the crushed delayed-release tablets or a powder formulation in a suitable vehicle like water, methylcellulose (B11928114), or a flavored syrup to improve palatability and ensure consistent dosing. A novel oral powder for solution formulation is also being evaluated, which may be an option for research purposes.[3]

    • Dose and Frequency: Verify that the dose is appropriate for the animal model. While the approved human dose is 125 mg twice daily, this may need to be adjusted based on the animal's weight and metabolism.[1] In a 28-day study in dogs, doses of 125 mg were administered twice or four times daily.[4][5][6] Long-term studies may require dose adjustments based on observed efficacy and tolerability.

    • Route of Administration: Crofelemer is administered orally and acts locally in the gastrointestinal tract.[1][7] Ensure the administration method (e.g., oral gavage) delivers the compound to the intended site of action.

  • Animal Model and Diarrhea Induction:

    • Mechanism of Diarrhea: Crofelemer specifically inhibits CFTR and CaCC chloride channels.[8][9][10] Its efficacy will be most pronounced in models where secretory diarrhea is driven by the activation of these channels. It may be less effective in models of osmotic or inflammatory diarrhea.

    • Severity of Diarrhea: In very severe models of diarrhea, the standard dose of Crofelemer may not be sufficient. A dose-response study may be necessary to determine the optimal dose for your specific model.

  • Compound Stability:

    • Storage: Ensure Crofelemer is stored according to the manufacturer's instructions to prevent degradation.

    • Formulation Stability: If you are preparing a suspension or solution, assess its stability over the intended period of use. Crofelemer's chemical stability can be affected by temperature and oxidation.[2]

Issue 2: Adverse Effects Observed in Long-Term Animal Studies

• Question: We are observing some adverse effects in our animals during a long-term Crofelemer study. How can we manage these?

• Answer: While Crofelemer is generally well-tolerated with minimal systemic absorption, some localized gastrointestinal effects have been reported in both clinical and preclinical studies.[8][11]

  • Constipation: In some instances, high doses of Crofelemer can lead to constipation.[8] If this occurs, consider reducing the dose or the frequency of administration.

  • Changes in Appetite and Activity: Decreased appetite and activity have been noted in dogs receiving Crofelemer.[11] Monitor food and water intake and the general well-being of the animals. If these effects are significant, a dose reduction may be warranted.

  • Gastrointestinal Discomfort: Abdominal pain and vomiting have been reported, although less commonly.[11] Ensure that the vehicle used for administration is not contributing to gastrointestinal irritation.

  • Monitoring: Regularly monitor the animals for changes in weight, stool consistency, and overall health. In long-term human studies, mild and self-limited elevations in serum ALT have been observed in a small percentage of subjects, though no clinically apparent liver injury has been reported.[1] Periodic monitoring of liver enzymes in long-term animal studies could be considered.

Frequently Asked Questions (FAQs)

1. Formulation and Stability

• Q: What is the best way to formulate Crofelemer for oral administration in rodents for a long-term study?

  • A: Since Crofelemer is supplied as a 125 mg delayed-release tablet for human use, you will need to prepare a formulation suitable for your animal model.[1] A common approach is to crush the tablets and suspend the resulting powder in a suitable vehicle. The choice of vehicle will depend on your experimental protocol and animal species. Water is a simple option, but a more viscous vehicle like 0.5% methylcellulose can help to ensure a uniform suspension and more accurate dosing. For palatability, a flavored syrup can be used. A novel liquid formulation of crofelemer is also under investigation, which may be more suitable for pediatric or animal studies if available for research purposes.

• Q: How stable is Crofelemer in solution or suspension?

  • A: Crofelemer is a complex mixture of proanthocyanidin (B93508) oligomers and its stability can be influenced by factors such as temperature, pH, and exposure to light and oxygen.[2] It is recommended to prepare formulations fresh daily. If a formulation needs to be stored, it should be kept at 4°C and protected from light. Stability studies have shown that Crofelemer can degrade at higher temperatures.[2]

2. Mechanism of Action and Experimental Design

• Q: What is the mechanism of action of Crofelemer and how does this impact experimental design?

  • A: Crofelemer acts as a dual inhibitor of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) and the Calcium-Activated Chloride Channel (CaCC) in the apical membrane of intestinal epithelial cells.[8][9][10] This inhibition reduces the secretion of chloride ions into the intestinal lumen, which in turn decreases the efflux of sodium and water, leading to the formation of more solid stools.[7][10] Therefore, Crofelemer is most effective in treating secretory diarrhea. When designing your experiments, it is crucial to use a model where diarrhea is driven by the activation of these channels.

• Q: Can Crofelemer be used in combination with other drugs in long-term studies?

  • A: Crofelemer has minimal systemic absorption and is unlikely to have systemic drug-drug interactions.[1][8] However, as it acts locally in the gut, it is important to consider any potential interactions with other orally administered compounds that may alter the gastrointestinal environment or affect its local activity.

Quantitative Data Summary

Table 1: Crofelemer Efficacy in a 28-Day Study in a Canine Model of Neratinib-Induced Diarrhea

Treatment Group	Average Number of Loose/Watery Stools per Week
Placebo	8.70 ± 2.2
Crofelemer (125 mg BID)	5.96 ± 2.2
Crofelemer (125 mg QID)	5.74 ± 2.2

Data adapted from a study in female beagle dogs with neratinib-induced diarrhea.[4][5][6]

Table 2: Common Adverse Events Reported in Long-Term (48-week) Human Clinical Trials

Adverse Event	Incidence
Upper respiratory tract infection	16.8%
Intestinal parasitic infection	12.4%
Giardia	8.0%
Nausea	5.6%
Constipation	5.6%

Note: The majority of adverse events were mild to moderate in severity and many were not considered drug-related.

Experimental Protocols

Protocol 1: Preparation of Crofelemer Suspension for Oral Gavage in Rodents

• Materials:

  • Crofelemer delayed-release tablets (125 mg)

  • Mortar and pestle

  • Vehicle (e.g., sterile water, 0.5% methylcellulose)

  • Graduated cylinder or volumetric flask

  • Magnetic stirrer and stir bar

  • Oral gavage needles

• Procedure:

  • Calculate the total amount of Crofelemer needed for the study based on the number of animals, dose, and duration of the study.

  • Carefully crush the required number of Crofelemer tablets to a fine powder using a mortar and pestle.

  • Measure the desired volume of the vehicle.

  • Slowly add the powdered Crofelemer to the vehicle while continuously stirring with a magnetic stirrer.

  • Continue stirring for at least 15-20 minutes to ensure a homogenous suspension.

  • Visually inspect the suspension for any large particles.

  • Administer the suspension to the animals via oral gavage at the calculated volume.

  • Prepare the suspension fresh daily. If short-term storage is necessary, store at 4°C for no longer than 24 hours, and re-suspend by vortexing or stirring before administration.

Protocol 2: In Vitro Assessment of Crofelemer Activity using a Human Colon Carcinoma Cell Line (T84)

• Objective: To determine the inhibitory effect of Crofelemer on CFTR and CaCC-mediated chloride secretion in T84 cells.

• Materials:

  • T84 cells

  • Cell culture medium (e.g., DMEM/F-12) and supplements

  • Transwell inserts

  • Ussing chamber system

  • Forskolin (to stimulate CFTR)

  • Carbachol or Thapsigargin (to stimulate CaCC)

  • Crofelemer

• Procedure:

  • Culture T84 cells on Transwell inserts until a confluent monolayer with high transepithelial electrical resistance (TEER) is formed.

  • Mount the Transwell inserts in an Ussing chamber.

  • Measure the baseline short-circuit current (Isc), which is an indicator of net ion transport.

  • To assess the effect on CFTR, add Forskolin to the basolateral side to stimulate cAMP-mediated chloride secretion and observe the increase in Isc.

  • Add varying concentrations of Crofelemer to the apical side and measure the inhibition of the Forskolin-stimulated Isc.

  • To assess the effect on CaCC, add Carbachol or Thapsigargin to the basolateral side to stimulate calcium-mediated chloride secretion and observe the increase in Isc.

  • Add varying concentrations of Crofelemer to the apical side and measure the inhibition of the Carbachol/Thapsigargin-stimulated Isc.

  • Calculate the IC50 value for Crofelemer's inhibition of both channels.

Visualizations

Caption: Crofelemer's mechanism of action in an intestinal enterocyte.

Caption: A logical workflow for long-term Crofelemer research.

References

• 1. Crofelemer - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Crofelemer: a review of its use in the management of non-infectious diarrhoea in adult patients with HIV/AIDS on antiretroviral therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Phase 2 Study Initiated to Evaluate Jaguar Health's Crofelemer for Microvillus Inclusion Disease (MVID), an Ultrarare Congenital Diarrheal Disorder - BioSpace [biospace.com]
• 4. Effects of orally administered crofelemer on the incidence and severity of neratinib-induced diarrhea in female dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effects of orally administered crofelemer on the incidence and severity of neratinib-induced diarrhea in female dogs | PLOS One [journals.plos.org]
• 6. Effects of orally administered crofelemer on the incidence and severity of neratinib-induced diarrhea in female dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Crofelemer - Wikipedia [en.wikipedia.org]
• 8. Crofelemer for the treatment of chronic diarrhea in patients living with HIV/AIDS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. What is the mechanism of Crofelemer? [synapse.patsnap.com]
• 10. dovepress.com [dovepress.com]
• 11. 7157e75ac0509b6a8f5c-5b19c577d01b9ccfe75d2f9e4b17ab55.ssl.cf1.rackcdn.com [7157e75ac0509b6a8f5c-5b19c577d01b9ccfe75d2f9e4b17ab55.ssl.cf1.rackcdn.com]

Technical Support Center: Refining Protocols for Crofelemer Efficacy Testing

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides, frequently asked questions (FAQs), and standardized protocols for the efficacy testing of Crofelemer.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Crofelemer?

A1: Crofelemer is a first-in-class anti-diarrheal agent that functions locally in the gastrointestinal tract.[1][2][3] Its primary mechanism involves the dual inhibition of two distinct apical intestinal chloride channels: the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) and the Calcium-activated Chloride Channel (CaCC), now known to be TMEM16A.[4][5] By blocking these channels, Crofelemer reduces the secretion of chloride ions and, consequently, water into the intestinal lumen, which helps to normalize stool consistency and reduce the frequency of watery diarrhea.[1][5]

Q2: Is Crofelemer systemically absorbed?

A2: No, Crofelemer has minimal to no systemic absorption after oral administration.[1][6] It acts topically on the luminal surface of the gut epithelium and is mostly excreted in the feces.[1] This lack of systemic exposure contributes to its favorable safety profile with minimal adverse events.[3][6]

Q3: Can Crofelemer be used to treat infectious diarrhea?

A3: Crofelemer is indicated for the symptomatic relief of non-infectious diarrhea.[3] While it has been studied in secretory diarrheas of various origins, including cholera and traveler's diarrhea, its primary FDA approval is for non-infectious diarrhea in adults with HIV/AIDS on antiretroviral therapy.[1][3] For experimental purposes, it is crucial to first rule out infectious causes of diarrhea.

Q4: What are the typical concentrations of Crofelemer used in in-vitro assays?

A4: For in-vitro studies, concentrations typically range from the low micromolar (µM) level. The reported half-maximal inhibitory concentration (IC₅₀) for CFTR is approximately 7 µM, and for the calcium-activated chloride channel (TMEM16A), it is around 6.5 µM.[4] Therefore, a dose-response curve should encompass this range, for example, from 1 µM to 100 µM.

Q5: Which cell lines are appropriate for studying Crofelemer's effect in vitro?

A5: Human colonic epithelial cell lines that endogenously express CFTR and CaCC are ideal. The T84 cell line is a widely used and well-characterized model for studying intestinal chloride secretion and is suitable for Ussing chamber experiments to test Crofelemer's efficacy.[7] Other intestinal cell lines like Caco-2 may also be used.

Troubleshooting and Experimental Guides

This section addresses specific issues that may arise during the in-vitro evaluation of Crofelemer using Ussing chamber technology.

Ussing Chamber / Short-Circuit Current (Isc) Assay Troubleshooting

Q: My baseline Short-Circuit Current (Isc) is unstable or drifting. What should I do?

A: An unstable baseline is a common issue in Ussing chamber experiments and can obscure the effects of activators and inhibitors.

• Electrode and Bridge Issues: Ensure your Ag/AgCl electrodes are properly chlorided and that the agar (B569324) bridges are free of bubbles and crystals. The bridges should be of equal length to minimize junction potentials. Before mounting the tissue, check that the electrode offset potential is near 0 mV when the tips are in the same buffer.[8][9][10]

• Temperature Stability: Verify that the buffer in the chambers is maintained at a stable 37°C (±0.2°C). Temperature fluctuations can cause significant drift.[8][10]

• Vibrations and Bubbles: Isolate the setup from vibrations (e.g., from pumps or hoods). Ensure that the gas lift circulation is gentle and does not introduce microbubbles across the tissue aperture, as this will create noise.[9][11]

• Equilibration Time: Allow the mounted epithelial monolayer sufficient time to equilibrate (typically 15-30 minutes) after mounting. The baseline Isc should be stable for at least 10 minutes before adding any reagents.[9][12]

Q: I am not observing a significant response to my CFTR or CaCC activators (e.g., Forskolin, ATP). Why might this be?

A: A lack of response to activators suggests a problem with either the tissue viability or the reagents.

• Cell Monolayer Integrity: The transepithelial electrical resistance (TEER) is a key indicator of monolayer confluence and tight junction integrity. Measure TEER before adding reagents. Low TEER values may indicate a compromised or non-confluent monolayer that will not support robust ion transport.[8]

• Reagent Potency: Prepare fresh activator solutions for each experiment. Reagents like Forskolin and ATP can degrade with improper storage or handling. Confirm the activity of your reagent stocks.[11]

• Correct Sidedness: Ensure activators and inhibitors are added to the correct side of the monolayer. For example, Forskolin (a cell-permeable cAMP agonist) can be added to either side, but many other reagents are side-specific. Crofelemer should be added to the apical (luminal) side.[12]

Q: The inhibitory effect of Crofelemer is highly variable between experiments. How can I improve reproducibility?

A: Variability can stem from multiple sources, from cell culture conditions to experimental execution.

• Standardize Cell Culture: Use cells from a consistent passage number and ensure they reach a uniform state of confluence and differentiation before each experiment. Small variations in culture conditions can alter the expression levels of ion channels.[12]

• Precise Reagent Handling: Crofelemer is a complex botanical drug. Ensure it is fully dissolved in the appropriate vehicle (e.g., DMSO) and that the final vehicle concentration is consistent across all conditions and does not exceed a level that affects cell viability (typically <0.1%).

• Control for Washout Effects: Crofelemer's inhibition of CFTR has been shown to be poorly reversible, with less than 50% reversal even after 4 hours of washout.[4] This should be considered in the experimental design, as sequential additions without complete washout can lead to cumulative effects.

Quantitative Data Summary

The following tables summarize key quantitative data for Crofelemer's inhibitory activity.

Parameter	Target Channel	Value	Cell Model	Reference
IC₅₀	CFTR	~7 µM	N/A	[4]
IC₅₀	TMEM16A (CaCC)	~6.5 µM	N/A	[4]
Max Inhibition	CFTR	~60%	N/A	[4]
Max Inhibition	TMEM16A (CaCC)	>90%	N/A	[4]
Table 1: In-Vitro Inhibitory Potency of Crofelemer.

Study / Trial	Indication	Dose	Key Efficacy Endpoint	Result	Reference
ADVENT Trial	HIV-Associated Diarrhea	125 mg BID	Proportion of patients with ≤2 watery stools/week for ≥2 of 4 weeks	Significantly greater clinical response vs. placebo	[6]
Canine Study	Neratinib-Induced Diarrhea	BID and QID	Reduction in average number of weekly loose/watery stools	Significant reduction in incidence and severity by 30% vs. control	[13]
Table 2: Summary of Selected Preclinical and Clinical Efficacy Data.

Experimental Protocols

Protocol 1: In-Vitro Assessment of Crofelemer on CFTR-Mediated Chloride Secretion

This protocol describes the use of an Ussing chamber to measure the effect of Crofelemer on cAMP-activated chloride secretion in T84 intestinal epithelial cells.

1. Cell Culture:

• Culture T84 cells on permeable filter supports (e.g., Transwell®) until a confluent monolayer is formed with a high transepithelial electrical resistance (TEER > 1000 Ω·cm²).

2. Ussing Chamber Setup:

• Prepare symmetrical Ringer's solution for both apical and basolateral chambers.

• Maintain the temperature at 37°C and continuously gas the solution with 95% O₂ / 5% CO₂.[14]

• Assemble the chamber with the T84 monolayer, ensuring a proper seal and no leaks.[8]

3. Equilibration and Baseline Measurement:

• Allow the system to equilibrate for 20-30 minutes until a stable baseline short-circuit current (Isc) is achieved.[12]

• Add Amiloride (10 µM) to the apical chamber to block epithelial sodium channels (ENaC) and isolate chloride currents. Wait for the Isc to stabilize.[15]

4. CFTR Activation and Inhibition:

• Add the desired concentration of Crofelemer (or vehicle control) to the apical chamber.

• After a 15-20 minute incubation, stimulate CFTR-mediated chloride secretion by adding a cAMP agonist, such as Forskolin (10 µM), to the basolateral chamber.[15][16]

• Record the peak increase in Isc, which represents the CFTR-mediated current.

• At the end of the experiment, add a specific CFTR inhibitor, such as CFTRinh-172 (10 µM), to the apical side to confirm that the measured current is CFTR-dependent.[7][15]

5. Data Analysis:

• Calculate the percentage inhibition of the Forskolin-stimulated Isc by Crofelemer relative to the vehicle control.

• Generate a dose-response curve to determine the IC₅₀ value.

Protocol 2: In-Vitro Assessment of Crofelemer on CaCC-Mediated Chloride Secretion

This protocol is similar to the one above but focuses on calcium-activated channels.

1-3. Cell Culture, Setup, and Equilibration:

• Follow steps 1-3 from Protocol 1. It is critical to add Amiloride to block sodium currents and also to add a CFTR-specific inhibitor (like CFTRinh-172) to the apical chamber to ensure the measured response is solely from CaCCs.

4. CaCC Activation and Inhibition:

• Add the desired concentration of Crofelemer (or vehicle control) to the apical chamber.

• After a 15-20 minute incubation, stimulate CaCC-mediated chloride secretion by adding a calcium-mobilizing agonist, such as ATP (100 µM) or Carbachol, to the basolateral chamber.[17][18]

• Record the peak increase in Isc.

• A specific CaCC inhibitor like CaCCinh-A01 can be used at the end to confirm the signal source.[18]

5. Data Analysis:

• Calculate the percentage inhibition of the agonist-stimulated Isc by Crofelemer and determine the IC₅₀.

Mandatory Visualizations

Caption: Signaling pathway of secretory diarrhea and Crofelemer's inhibitory action.

Caption: Experimental workflow for Crofelemer efficacy testing using Ussing chambers.

References

• 1. Crofelemer for the treatment of secretory diarrhea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Crofelemer, a novel agent for treatment of secretory diarrhea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Crofelemer for the treatment of chronic diarrhea in patients living with HIV/AIDS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Crofelemer, an Antisecretory Antidiarrheal Proanthocyanidin Oligomer Extracted from Croton lechleri, Targets Two Distinct Intestinal Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. natap.org [natap.org]
• 7. Activation of chloride channels and promotion of bowel movements by heat-killed Bifidobacterium longum CLA8013 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. physiologicinstruments.com [physiologicinstruments.com]
• 9. physiologicinstruments.com [physiologicinstruments.com]
• 10. physiologicinstruments.com [physiologicinstruments.com]
• 11. physiologicinstruments.com [physiologicinstruments.com]
• 12. physiologicinstruments.com [physiologicinstruments.com]
• 13. researchgate.net [researchgate.net]
• 14. physiologicinstruments.com [physiologicinstruments.com]
• 15. Assays of CFTR Function In Vitro, Ex Vivo and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 16. content-assets.jci.org [content-assets.jci.org]
• 17. Ca2+ and cAMP activate different chloride efflux pathways in HT-29.cl19A colonic epithelial cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Frontiers | Shikonin Inhibits Intestinal Calcium-Activated Chloride Channels and Prevents Rotaviral Diarrhea [frontiersin.org]

How to control for placebo effects in Crofelemer animal studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for conducting well-controlled animal studies with Crofelemer (B129747), focusing on mitigating placebo and caregiver effects.

Frequently Asked Questions (FAQs)

Q1: What is the appropriate vehicle for oral administration of Crofelemer in rodent studies?

A1: For oral gavage in rodent studies, a common and generally well-tolerated vehicle is an aqueous solution of 0.5% methylcellulose (B11928114).[1] Depending on the specific formulation of Crofelemer, other vehicles such as sterile water or specific pharmaceutical-grade solutions may be used. It is crucial to select a vehicle that does not have its own pharmacological effects and in which Crofelemer is stable.

Q2: How can we control for the "placebo effect" in our Crofelemer animal studies?

A2: In animal studies, the "placebo effect" is primarily addressed through rigorous experimental design that minimizes bias. This includes:

• Vehicle Control Group: A control group that receives the vehicle (the substance used to dissolve or suspend Crofelemer) without the active drug is essential. This group accounts for any physiological effects of the vehicle itself or the stress of the administration procedure.

• Blinding: The researchers administering the treatments and assessing the outcomes should be "blinded" to which animals are in the treatment group and which are in the control group. This prevents unconscious bias in handling and data recording.

• Randomization: Animals should be randomly assigned to either the Crofelemer group or the vehicle-control group to prevent selection bias and to ensure that any unknown variables are evenly distributed between the groups.

Q3: What is the "caregiver placebo effect" and how can it be minimized in our experiments?

A3: The caregiver placebo effect refers to the tendency for a person caring for or observing an animal to perceive an improvement in the animal's condition because they expect the treatment to work. This is a significant potential bias in studies with subjective endpoints. To minimize this:

• Use Objective Endpoints: Whenever possible, use objective, quantitative measures that are less susceptible to observer bias. For example, instead of a subjective "diarrhea score," measure stool water content, total fecal output, or ion concentration in intestinal fluid.

• Blinding: As mentioned above, double-blinding (where both the animal handlers and the data analysts are unaware of the treatment assignments) is the most effective way to mitigate this effect.

• Standardized Scoring Systems: If subjective scoring is necessary (e.g., for stool consistency), use a validated, standardized scoring system with clear criteria to improve consistency and reduce individual interpretation.

Q4: What are the most common methods to induce diarrhea in mouse models for Crofelemer studies?

A4: Two commonly used and well-characterized models are:

• Castor Oil-Induced Diarrhea: This model is acute and induces diarrhea through the action of ricinoleic acid, which increases intestinal motility and alters water and electrolyte secretion. It is a useful model for screening anti-diarrheal agents.

• Cholera Toxin-Induced Diarrhea: This model mimics secretory diarrhea by using cholera toxin to activate adenylate cyclase, leading to increased intracellular cAMP and subsequent activation of the CFTR chloride channel, causing massive fluid secretion into the intestinal lumen. This model is particularly relevant for Crofelemer, as its mechanism of action involves the inhibition of CFTR.

Troubleshooting Guides

Problem	Possible Cause(s)	Recommended Solution(s)
High variability in stool consistency within the vehicle-control group.	Inconsistent administration technique (e.g., volume, stress during gavage). Environmental stressors (e.g., noise, temperature fluctuations). Non-uniform induction of diarrhea.	Ensure all personnel are thoroughly trained in the oral gavage technique to minimize stress and ensure consistent dosing. Maintain a stable and controlled environment for the animals throughout the study. Verify the consistency of the diarrhea-inducing agent and its administration.
The vehicle-control group shows a significant reduction in diarrhea over time.	Natural recovery of the animals from the induced diarrhea. The vehicle itself has some ameliorating effect. The stress of handling and administration is diminishing as the animals habituate.	This is why a concurrent Crofelemer-treated group is essential for comparison. The efficacy of Crofelemer is determined by the difference in response compared to the vehicle-control group. Documenting the time course of diarrhea in the control group is a key part of the study.
Crofelemer does not show a significant effect compared to the vehicle control.	The dose of Crofelemer is too low. The diarrhea model is not appropriate for Crofelemer's mechanism of action. Issues with the formulation or administration of Crofelemer.	Conduct a dose-response study to determine the optimal dose of Crofelemer. Ensure the chosen diarrhea model involves the chloride channels (CFTR and/or CaCC) that Crofelemer targets. Verify the stability and proper suspension/dissolution of Crofelemer in the vehicle.

Quantitative Data from Animal Studies

The following table summarizes data from a preclinical study of Crofelemer for the prophylaxis of neratinib-induced diarrhea in female dogs.

Parameter	Vehicle Control Group	Crofelemer BID (twice daily)	Crofelemer QID (four times daily)
Average Number of Loose/Watery Stools per Week	8.70 ± 2.2	5.96 ± 2.2	5.74 ± 2.2
Percentage of "Responder" Animals	37.5%	75%	87.5%
Weekly Mean Fecal Score	5.1	3.9	4.1

"Responder" was defined as an animal with ≤7 loose/watery stools per week for at least 2 of the 4 weeks of the study.[2] Fecal scores were based on the Purina Fecal Scoring System.[2]

Experimental Protocols

Protocol 1: Castor Oil-Induced Diarrhea Model in Mice

This protocol describes a method to assess the anti-diarrheal activity of Crofelemer in a castor oil-induced diarrhea model.

1. Animals and Acclimatization:

• Use adult Swiss albino mice (20-25g).

• House the animals in standard cages with a 12-hour light/dark cycle.

• Allow at least one week for acclimatization to the facility and diet before the experiment.

2. Preparation of Treatments:

• Crofelemer Suspension: Prepare a suspension of Crofelemer in 0.5% methylcellulose in sterile water to the desired concentrations (e.g., 10, 30, 100 mg/kg).

• Vehicle Control: Prepare a 0.5% methylcellulose solution in sterile water.

3. Experimental Procedure:

• Randomly assign mice to treatment groups (Vehicle, Crofelemer low dose, Crofelemer medium dose, Crofelemer high dose).

• Fast the mice for 18 hours before the experiment, with free access to water.

• Administer the vehicle or Crofelemer suspension orally by gavage at a volume of 10 ml/kg.

• One hour after treatment, orally administer 0.5 ml of castor oil to each mouse to induce diarrhea.

• Individually house the mice in cages lined with blotting paper.

• Observe the mice for 4 hours and record the following parameters:

  • Time to the first diarrheic stool.

  • Total number of diarrheic stools.

  • Total weight of diarrheic stools.

4. Statistical Analysis:

• Data should be expressed as mean ± standard error of the mean (SEM).

• Use one-way analysis of variance (ANOVA) followed by Dunnett's test to compare the treatment groups to the vehicle control group.

• A p-value of <0.05 is typically considered statistically significant.

Protocol 2: Cholera Toxin-Induced Intestinal Fluid Accumulation in Mice

This protocol is for a more mechanism-relevant model of secretory diarrhea.

1. Animals and Acclimatization:

• As described in Protocol 1.

2. Preparation of Treatments:

• As described in Protocol 1.

3. Experimental Procedure:

• Randomly assign mice to treatment groups.

• Fast the mice for 18-24 hours with free access to water.

• Administer the vehicle or Crofelemer suspension orally by gavage.

• One hour after treatment, anesthetize the mice and perform a laparotomy to expose the small intestine.

• Create a ligated loop of the jejunum (approximately 2-3 cm in length).

• Inject a solution of cholera toxin (e.g., 1 µg in 100 µl of saline) into the lumen of the ligated loop.

• Return the intestine to the abdominal cavity and suture the incision.

• Allow the animals to recover from anesthesia.

• After 6 hours, euthanize the mice and carefully dissect the ligated intestinal loop.

• Measure the length (cm) and weight (g) of the loop.

• Calculate the weight-to-length ratio (g/cm) as an indicator of fluid accumulation.

4. Statistical Analysis:

• Data should be expressed as mean ± SEM.

• Use one-way ANOVA followed by a post-hoc test to compare treatment groups.

Visualizations

References

• 1. A Spoonful of Sugar Helps the Medicine Go Down: A Novel Technique to Improve Oral Gavage in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of orally administered crofelemer on the incidence and severity of neratinib-induced diarrhea in female dogs - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Ensuring Reproducibility in Crofelemer Experiments

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource to improve the reproducibility of experiments involving Crofelemer (B129747). The following troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols are designed to address common challenges and ensure robust and reliable results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Crofelemer that my experiments should be designed to investigate?

A1: Crofelemer is a first-in-class antidiarrheal agent that functions as a dual inhibitor of two distinct intestinal chloride channels: the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) and the Calcium-Activated Chloride Channel (CaCC), also known as ANO1 or TMEM16A.[1] It acts locally in the gut lumen to block chloride ion and subsequent water secretion into the intestines, thereby normalizing stool consistency and reducing watery diarrhea.[2][3] Your experiments should focus on quantifying this inhibitory effect on intestinal chloride secretion.

Q2: I am observing high variability in my cell-based assays with Crofelemer. What are the potential sources of this irreproducibility?

A2: Variability in cell-based assays can stem from several factors. For Crofelemer, which is a natural botanical extract, batch-to-batch consistency of the compound itself is a critical factor. Additionally, ensure strict standardization of your cell culture conditions, including cell line passage number, confluency, and media composition. The expression levels of CFTR and CaCC can vary between cell lines and even with different culture conditions, directly impacting the observed effect of Crofelemer.

Q3: My electrophysiology (patch clamp or Ussing chamber) recordings are unstable when testing Crofelemer. What should I check?

A3: Instability in electrophysiological recordings is a common issue. For Ussing chamber experiments, ensure proper tissue mounting, stable temperature and oxygenation of the buffer, and matched electrode pairs. In patch-clamp studies, a stable giga-ohm seal is crucial. Check for vibrations in your setup, ensure the cleanliness of your pipette solution, and verify the health of your cells. Refer to the detailed troubleshooting guides below for more specific solutions.

Q4: At what concentrations should I be testing Crofelemer in my in vitro experiments?

A4: Based on published data, the half-maximal inhibitory concentration (IC50) for Crofelemer's inhibition of CFTR is approximately 7 µM, and for CaCC (TMEM16A) it is around 6.5 µM.[1] Therefore, a dose-response curve spanning a range from nanomolar to high micromolar concentrations (e.g., 10 nM to 100 µM) is recommended to capture the full inhibitory profile.

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical and clinical studies of Crofelemer.

Table 1: In Vitro Inhibitory Activity of Crofelemer

Target Ion Channel	Cell Line	IC50 (µM)	Maximum Inhibition (%)	Reference
CFTR	T84	~7	~60	[1]
CaCC (TMEM16A)	T84	~6.5	>90	[1]

Table 2: Preclinical Efficacy of Crofelemer in a Canine Model of Neratinib-Induced Diarrhea

Treatment Group	Average Weekly Loose/Watery Stools	p-value (vs. Control)	Reference
Control (Placebo)	8.71 ± 2.2	-	[2][4]
Crofelemer (125 mg BID)	5.96 ± 2.2	0.028	[2][4]
Crofelemer (125 mg QID)	5.74 ± 2.2	0.022	[2][4]

Table 3: Clinical Efficacy of Crofelemer in HIV-Associated Diarrhea

Treatment Group	Mean Reduction in Stool Weight ( g/day ) from Baseline to Day 4	p-value (vs. Placebo)	Mean Reduction in Stool Frequency (stools/day) from Baseline to Day 4	p-value (vs. Placebo)	Reference
Placebo	150.7	-	2.0	-	[3]
Crofelemer (500 mg QID)	451.3	0.14	3.0	0.30	[3]

Note: While the p-values for the primary endpoint were not statistically significant in this particular Phase II study, regression models showed a significant decrease in stool weight (p=0.008) and frequency (p=0.04) with Crofelemer treatment.[3]

Detailed Experimental Protocols

Protocol 1: Ussing Chamber Assay for Measuring Crofelemer's Effect on Intestinal Chloride Secretion

This protocol is adapted from methodologies used to characterize the antisecretory effects of Crofelemer on epithelial ion transport.

1. Cell Culture:

• Culture T84 human colonic epithelial cells on permeable supports (e.g., Snapwell™ inserts) until a confluent monolayer with a high transepithelial electrical resistance (TEER) is formed (typically >1000 Ω·cm²).

2. Ussing Chamber Setup:

• Mount the Snapwell™ inserts containing the T84 cell monolayer in an Ussing chamber system.

• Fill both the apical and basolateral chambers with identical, pre-warmed (37°C), and oxygenated (95% O₂/5% CO₂) Krebs-bicarbonate Ringer solution.

• Maintain a stable temperature and pH throughout the experiment.

3. Electrophysiological Recordings:

• Measure the transepithelial potential difference (Vt) and TEER to ensure tissue viability and integrity.

• Clamp the Vt to 0 mV and continuously record the short-circuit current (Isc), which represents the net ion transport across the epithelium.

4. Experimental Procedure:

• Baseline: Allow the Isc to stabilize to a baseline level.

• Stimulation: To induce chloride secretion, add a cAMP agonist (e.g., 10 µM forskolin) to the basolateral side. This will cause an increase in Isc, primarily due to CFTR-mediated chloride secretion.

• Crofelemer Addition: Once the stimulated Isc has reached a stable plateau, add Crofelemer at various concentrations to the apical chamber.

• Data Acquisition: Record the change in Isc following the addition of Crofelemer. The inhibition of Isc reflects the blocking effect of Crofelemer on the chloride channels.

• CaCC Investigation (Optional): To specifically investigate the effect on CaCC, first inhibit CFTR with a specific inhibitor (e.g., CFTRinh-172). Then, stimulate CaCC-mediated chloride secretion with a calcium agonist (e.g., ATP or thapsigargin) added to the basolateral side. Subsequently, add Crofelemer to the apical side and measure the inhibition of Isc.

5. Data Analysis:

• Calculate the percentage inhibition of the stimulated Isc at each Crofelemer concentration.

• Plot the percentage inhibition against the log of the Crofelemer concentration to generate a dose-response curve and determine the IC50 value.

Protocol 2: Mouse Model of Cholera Toxin-Induced Diarrhea

This protocol outlines a common preclinical model to assess the in vivo efficacy of antisecretory agents like Crofelemer.

1. Animal Model:

• Use adult mice (e.g., C57BL/6 strain).

• Fast the mice for a few hours before the experiment but allow free access to water.

2. Induction of Diarrhea:

• Anesthetize the mice.

• Make a small abdominal incision to expose the small intestine.

• Create a ligated loop of the ileum (approximately 2-3 cm in length), taking care not to obstruct blood flow.

• Inject a solution of cholera toxin (CTX) into the ligated loop. A typical dose is around 1 µg of CTX in a small volume of saline.

3. Crofelemer Administration:

• Administer Crofelemer orally (by gavage) at various doses at a specified time before or after the CTX challenge. A vehicle control group should be included.

4. Assessment of Intestinal Fluid Secretion:

• After a set period (e.g., 6 hours), euthanize the mice.

• Carefully excise the ligated intestinal loop.

• Measure the length and weight of the loop.

• The fluid accumulation is determined by the ratio of the loop's weight to its length (g/cm).

5. Data Analysis:

• Compare the fluid accumulation in the Crofelemer-treated groups to the vehicle control group.

• Calculate the percentage inhibition of fluid secretion for each dose of Crofelemer.

• Analyze the data for statistical significance.

Troubleshooting Guides

Ussing Chamber Experiments

Issue	Possible Cause(s)	Recommended Solution(s)
Low or unstable TEER	- Incomplete cell monolayer confluency.- Damaged cell monolayer during mounting.- Leaky seal in the Ussing chamber.	- Ensure cells are fully confluent before the experiment.- Handle the permeable supports with care.- Check the O-rings and ensure the chamber is properly assembled.
Drifting baseline Isc	- Temperature fluctuations.- Unstable pH or oxygenation.- Electrode drift.	- Use a reliable temperature controller.- Ensure continuous and consistent gassing of the buffer.- Allow electrodes to equilibrate in the buffer before starting the recording.
No response to secretagogues (e.g., forskolin)	- Low expression of target channels (CFTR) in the cells.- Inactive secretagogue.- Poor cell health.	- Use a cell line known to express the target channels (e.g., T84, Caco-2).- Prepare fresh secretagogue solutions.- Ensure optimal cell culture conditions.
High variability between replicates	- Inconsistent cell culture conditions.- Inconsistent timing of reagent addition.- Pipetting errors.	- Standardize cell seeding density, passage number, and culture duration.- Use a consistent and timed protocol for adding reagents.- Calibrate pipettes and use precise pipetting techniques.

Animal Models of Diarrhea

Issue	Possible Cause(s)	Recommended Solution(s)
High mortality rate	- Anesthesia overdose.- Excessive surgical trauma.- Dehydration due to severe diarrhea.	- Carefully calculate and administer the anesthetic dose.- Use refined surgical techniques to minimize tissue damage.- Monitor animals closely and provide supportive care (e.g., subcutaneous fluids) if necessary.
Inconsistent diarrhea induction	- Inconsistent dose of cholera toxin.- Leakage of cholera toxin from the ligated loop.- Variation in the length of the intestinal loop.	- Ensure accurate and consistent administration of the cholera toxin.- Tie the ligatures securely.- Use a consistent length for the ligated intestinal loops.
High variability in fluid accumulation	- Individual animal variation.- Inconsistent timing of measurements.- Inaccurate measurement of loop weight or length.	- Increase the number of animals per group to improve statistical power.- Adhere to a strict timeline for the duration of the experiment.- Use a calibrated balance and a ruler for accurate measurements.

Visualizing Experimental Workflows and Signaling Pathways

To further aid in the understanding and reproducibility of Crofelemer experiments, the following diagrams illustrate key processes.

Diagram 1: Crofelemer's dual inhibition of CFTR and CaCC chloride channels.

References

• 1. Crofelemer, an Antisecretory Antidiarrheal Proanthocyanidin Oligomer Extracted from Croton lechleri, Targets Two Distinct Intestinal Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of orally administered crofelemer on the incidence and severity of neratinib-induced diarrhea in female dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Crofelemer for the treatment of chronic diarrhea in patients living with HIV/AIDS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of orally administered crofelemer on the incidence and severity of neratinib-induced diarrhea in female dogs - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Crofelemer Bioactivity in Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to utilizing Crofelemer in cell culture experiments. The information is presented in a question-and-answer format to directly address specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Crofelemer?

A1: Crofelemer is an inhibitor of two key chloride channels located on the luminal surface of intestinal epithelial cells: the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) and the Calcium-Activated Chloride Channel (CaCC).[1][2][3] By inhibiting these channels, Crofelemer blocks the secretion of chloride ions into the intestinal lumen. This, in turn, reduces the accompanying secretion of sodium ions and water, leading to improved stool consistency and reduced frequency of watery stools.[3]

Q2: What are the recommended cell lines for studying Crofelemer's bioactivity in vitro?

A2: T84 human colon carcinoma cells and Caco-2 human colorectal adenocarcinoma cells are commonly used and well-characterized models for studying intestinal epithelial transport and are suitable for assessing the bioactivity of Crofelemer.

Q3: What is a typical effective concentration range for Crofelemer in cell culture?

A3: The effective concentration of Crofelemer can vary depending on the cell line and the specific assay. However, based on published IC50 values, a starting concentration range of 1 µM to 100 µM is recommended for initial experiments.

Troubleshooting Guides

Issue 1: Difficulty Dissolving Crofelemer

• Problem: Crofelemer powder is not fully dissolving in the desired solvent.

• Possible Causes & Solutions:

  • Incorrect Solvent: While Crofelemer is a complex mixture, it is generally considered to have high aqueous solubility. However, for creating concentrated stock solutions, using a small amount of an organic solvent like DMSO or ethanol (B145695) before diluting with an aqueous buffer can be beneficial for polyphenolic compounds.[2]

  • pH of the Solution: The solubility of some polyphenolic compounds can be pH-dependent. Adjusting the pH of your buffer may improve solubility.

  • Co-solvents: The use of co-solvents can aid in the solubilization of hydrophobic compounds.

Issue 2: Inconsistent or Unexpected Experimental Results

• Problem: High variability between replicate wells or experiments.

• Possible Causes & Solutions:

  • Compound Stability: Polyphenols can be unstable in cell culture media, potentially leading to the generation of artifacts. It is advisable to perform stability tests of Crofelemer in your specific cell culture medium. The presence of serum proteins may help stabilize the compound.

  • Non-Specific Binding: Polyphenolic compounds can sometimes bind non-specifically to plasticware used in cell culture, which can reduce the effective concentration of the compound in the media.

  • Contamination: Natural product extracts can sometimes be a source of microbial contamination. Ensure that your Crofelemer stock solution is sterile.

Issue 3: Observed Cytotoxicity at Higher Concentrations

• Problem: Crofelemer is causing cell death at concentrations intended to be within the therapeutic range.

• Possible Causes & Solutions:

  • Concentration Too High: Although clinical data suggests Crofelemer is well-tolerated, high concentrations in vitro may still induce cytotoxicity. It is crucial to perform a dose-response curve to determine the optimal non-toxic working concentration for your specific cell line and assay.

  • Solvent Toxicity: If using an organic solvent to prepare your stock solution, ensure the final concentration in your cell culture medium is well below the toxic threshold for your cells (typically <0.5% for DMSO).

Data Summary

Parameter	Cell Line	Value	Reference
IC50 (CFTR)	T84	~7 µM	(Tradtrantip et al., 2010)
IC50 (CaCC/TMEM16A)	FRT (expressing TMEM16A)	~6.5 µM	(Tradtrantip et al., 2010)
IC50 (CFTR)	Caco-2	~50 µM	(FDA, 2012)

Experimental Protocols

Protocol 1: Preparation of Crofelemer Stock Solution

This protocol provides a general guideline for preparing a Crofelemer stock solution for in vitro experiments.

Materials:

• Crofelemer powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Sterile, nuclease-free water or phosphate-buffered saline (PBS)

• Sterile microcentrifuge tubes

• 0.22 µm syringe filter

Procedure:

• Weigh out the desired amount of Crofelemer powder in a sterile microcentrifuge tube.

• To create a 10 mM stock solution, dissolve the Crofelemer in a small volume of DMSO. Vortex briefly to ensure it is fully dissolved.

• Further dilute the DMSO stock solution with sterile water or PBS to the desired final stock concentration (e.g., 1 mM).

• Sterilize the final stock solution by passing it through a 0.22 µm syringe filter into a new sterile tube.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Protocol 2: MTT Cell Viability Assay

This protocol outlines the steps for assessing the cytotoxicity of Crofelemer using the MTT assay.

Materials:

• Cells of interest (e.g., T84, Caco-2)

• Complete cell culture medium

• 96-well cell culture plates

• Crofelemer stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium and incubate for 24 hours.

• Treatment: Prepare serial dilutions of Crofelemer in complete culture medium. Remove the existing medium from the cells and add 100 µL of the Crofelemer dilutions to the respective wells. Include vehicle-only controls (medium with the same final concentration of solvent as the highest Crofelemer concentration) and untreated controls (medium only).

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control.

Visualizations

Caption: Crofelemer's mechanism of action in intestinal epithelial cells.

Caption: A typical experimental workflow for assessing Crofelemer's bioactivity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]

Technical Support Center: Interpreting Variable Responses to Crofelemer in Preclinical Models

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on interpreting the variability observed in preclinical studies of crofelemer (B129747). This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data summaries to facilitate consistent and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for crofelemer?

A1: Crofelemer is a first-in-class antidiarrheal agent that functions locally in the gastrointestinal tract.[1] Its primary mechanism involves the dual inhibition of two structurally unrelated, luminal-facing intestinal chloride ion channels: the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) and the Calcium-Activated Chloride Channel (CaCC).[2][3][4] By blocking these channels, crofelemer reduces the secretion of chloride ions and, consequently, water into the intestinal lumen, leading to a decrease in watery stool and improved stool consistency.[5] It does not affect gastrointestinal motility.[6]

Q2: Why am I observing a high degree of variability in the response to crofelemer in my animal model?

A2: Variable responses to crofelemer in preclinical models can stem from several factors:

• Animal Model and Strain: Different animal species and even different strains within a species can exhibit varying levels of CFTR and CaCC expression in the intestinal tract.[7] For example, mouse strains are known to have different baseline levels of Cftr mRNA.

• Diarrhea Induction Method: The method used to induce diarrhea is critical. Models of secretory diarrhea, such as cholera toxin-induced diarrhea, where CFTR is over-activated, may show a more pronounced response to crofelemer compared to models with a mixed pathophysiology (e.g., inflammatory or osmotic diarrhea).[1]

• Gut Microbiome: The composition of the gut microbiome can influence intestinal physiology, including the expression and function of ion channels and the inflammatory state of the gut, potentially impacting crofelemer's efficacy.[8][9][10]

• Formulation and Administration: Crofelemer's formulation (e.g., enteric-coated vs. standard extract) can affect its delivery to the target site in the intestine.[11] The timing and method of administration in relation to the induction of diarrhea are also critical variables.

• Diet and Environment: The diet and housing conditions of the animals can influence the gut environment and microbiome, which may contribute to response variability.

Q3: What are the expected IC50 values for crofelemer in in vitro assays?

A3: In vitro studies have established the following approximate IC50 values for crofelemer:

• CFTR: ~7 µM in T84 human colonic epithelial cells.[2][12]

• CaCC (TMEM16A): ~6.5 µM.[2][4]

These values can serve as a benchmark for in vitro experiments.

Troubleshooting Guides

Issue 1: Inconsistent or weak inhibition of intestinal fluid secretion in vivo.

Potential Cause	Troubleshooting Step
Inappropriate Animal Model	Ensure the chosen animal model is relevant to secretory diarrhea. Models involving cholera toxin or other secretagogues that directly activate CFTR or CaCC are often more responsive. Consider characterizing the baseline expression of CFTR and CaCC in your chosen model and strain.[7]
Suboptimal Dosing or Formulation	Review the dose-response relationship for crofelemer in your specific model. Consider the use of an enteric-coated formulation to ensure targeted delivery to the intestine, as this has been shown to improve efficacy.[11]
Variability in Diarrhea Induction	Standardize the diarrhea induction protocol meticulously. Ensure consistent dosage and administration of the inducing agent (e.g., cholera toxin, neratinib).[13] Monitor and record baseline stool output before crofelemer administration to account for individual variations.
Influence of Gut Microbiome	Consider the potential impact of the gut microbiome.[8][9] Maintain consistent housing and diet for all animals. For mechanistic studies, consider using germ-free or gnotobiotic animal models to eliminate the variable of the microbiome.

Issue 2: High variability in Ussing chamber experiments.

Potential Cause	Troubleshooting Step
Tissue Viability and Integrity	Ensure proper handling of intestinal tissue during excision and mounting to maintain viability. Monitor transepithelial electrical resistance (TEER) throughout the experiment as an indicator of tissue integrity.[14][15] Discard tissues with low initial TEER or a rapid decline.
Inconsistent Baseline Activity	Allow for an adequate equilibration period after mounting the tissue in the Ussing chamber before adding any compounds.[16] Establish a stable baseline short-circuit current (Isc) before applying stimulants or crofelemer.
Reagent and Buffer Issues	Prepare fresh physiological buffers for each experiment and ensure they are properly oxygenated (95% O2, 5% CO2) and maintained at 37°C.[13][17] Verify the activity of stimulating agents (e.g., forskolin, carbachol) in control tissues.
Edge Damage	Be meticulous during the mounting process to avoid "edge damage," where crushed mucosa can create a shunt pathway, leading to artificially low voltage and high conductance.[13]

Quantitative Data from Preclinical Studies

Table 1: In Vitro Efficacy of Crofelemer

Cell Line	Target Channel	Agonist	IC50	Maximum Inhibition	Citation(s)
T84	CFTR	Forskolin (cAMP)	~7 µM	~60%	[2][12]
T84	CaCC	ATP/Thapsigargin (Ca2+)	Not specified	>90%	[2]
FRT (transfected)	CFTR	CPT-cAMP	~7 µM	~60%	[2][12]
FRT (transfected)	CaCC (TMEM16A)	ATP	~6.5 µM	>90%	[2][4]

Table 2: In Vivo Efficacy of Crofelemer in a Neratinib-Induced Diarrhea Model (Female Beagle Dogs)

Treatment Group	Average Weekly Loose/Watery Stools (Mean ± SD)	P-value (vs. Control)
Control (Placebo)	8.71 ± 2.2	-
Crofelemer (BID)	5.96 ± 2.2	0.028
Crofelemer (QID)	5.74 ± 2.2	0.022
Data adapted from a 28-day study.[2][13]

Experimental Protocols

Protocol 1: Ussing Chamber Assay for Crofelemer Efficacy on Intestinal Tissue

Objective: To measure the effect of crofelemer on stimulated chloride secretion across an isolated segment of intestinal tissue.

Materials:

• Ussing Chamber System (e.g., EasyMount)

• Voltage-clamp amplifier

• Krebs-Ringer Bicarbonate buffer (KRB), gassed with 95% O2/5% CO2, warmed to 37°C

• Intestinal tissue (e.g., mouse jejunum or colon)

• Stimulating agents (e.g., Forskolin, Carbachol)

• Crofelemer

• CFTR and CaCC inhibitors (as controls)

Procedure:

• Tissue Preparation: Humanely euthanize the animal and immediately excise the desired intestinal segment. Place the tissue in ice-cold, oxygenated KRB. Open the segment along the mesenteric border and gently rinse to remove luminal contents.

• Mounting: Mount the tissue sheet between the two halves of the Ussing chamber, with the mucosal side facing the apical chamber and the serosal side facing the basolateral chamber.

• Equilibration: Fill both chambers with pre-warmed and gassed KRB. Allow the tissue to equilibrate for 20-30 minutes until a stable baseline transepithelial voltage (Vt) and resistance (Rt) are achieved.

• Short-Circuit Current (Isc) Measurement: Clamp the Vt to 0 mV. The resulting current is the Isc, which represents the net ion transport.

• Stimulation and Inhibition:

  • Establish a stable baseline Isc.

  • Add a stimulating agent (e.g., 10 µM Forskolin to the basolateral side to activate CFTR) and record the peak Isc response.

  • Once the stimulated current has plateaued, add crofelemer to the apical chamber in a cumulative, dose-dependent manner. Record the inhibition of the Isc.

  • For CaCC-mediated secretion, use a Ca2+ agonist like carbachol (B1668302) (100 µM, basolateral) and follow the same procedure.

• Data Analysis: Calculate the percentage inhibition of the stimulated Isc at each crofelemer concentration to determine the IC50.

Protocol 2: Cholera Toxin-Induced Diarrhea Model in Mice

Objective: To evaluate the in vivo efficacy of crofelemer in a model of secretory diarrhea.

Materials:

• Mice (e.g., C57BL/6)

• Cholera Toxin (CT) from Vibrio cholerae

• Crofelemer (in an appropriate vehicle, e.g., water or methylcellulose)

• Balance for weighing mice and stool

• Absorbent paper

Procedure:

• Acclimation: Acclimate mice to individual cages with a wire mesh floor for at least 3 days.

• Baseline: Fast mice for 4-6 hours with free access to water. Record baseline body weight.

• Induction: Administer cholera toxin (e.g., 10-15 µg) via oral gavage.

• Treatment: At a specified time post-CT administration (e.g., 1-2 hours), administer crofelemer or vehicle control via oral gavage.

• Data Collection:

  • House mice in individual cages with pre-weighed absorbent paper underneath.

  • Collect and weigh the absorbent paper at regular intervals (e.g., every 2 hours for 6-8 hours) to determine the cumulative stool output.

  • Stool consistency can also be scored visually.

• Analysis: Compare the cumulative stool output and stool consistency scores between the crofelemer-treated and vehicle-treated groups.

Visualizations

Caption: Crofelemer's dual inhibition of CFTR and CaCC channels.

Caption: Workflow for Ussing chamber experiments with crofelemer.

Caption: Troubleshooting logic for variable in vivo crofelemer responses.

References

• 1. Crofelemer for the treatment of secretory diarrhea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Recent advances and new perspectives in targeting CFTR for therapy of cystic fibrosis and enterotoxin-induced secretory diarrheas - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Crofelemer, an antisecretory antidiarrheal proanthocyanidin oligomer extracted from Croton lechleri, targets two distinct intestinal chloride channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Crofelemer for the treatment of chronic diarrhea in patients living with HIV/AIDS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cysticfibrosisnewstoday.com [cysticfibrosisnewstoday.com]
• 7. Animal and Model Systems for Studying Cystic Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Interactions between the gut microbiome and host gene regulation in cystic fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CFTR dysregulation drives active selection of the gut microbiome - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Effect of crofelemer extract on severity and consistency of experimentally induced enterotoxigenic Escherichia coli diarrhea in newborn Holstein calves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Crofelemer, an Antisecretory Antidiarrheal Proanthocyanidin Oligomer Extracted from Croton lechleri, Targets Two Distinct Intestinal Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A guide to Ussing chamber studies of mouse intestine - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Ussing Chamber Technique to Measure Intestinal Epithelial Permeability | Springer Nature Experiments [experiments.springernature.com]
• 15. Evaluation of viability of excised rat intestinal segments in the Ussing chamber: investigation of morphology, electrical parameters, and permeability characteristics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. physiologicinstruments.com [physiologicinstruments.com]
• 17. The Ussing chamber system for measuring intestinal permeability in health and disease - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Crofelemer Study Design for Minimal Systemic Absorption

This technical support center provides guidance for researchers, scientists, and drug development professionals designing studies for Crofelemer, focusing on its minimal systemic absorption.

Frequently Asked Questions (FAQs)

Q1: How can we design a clinical study to demonstrate the efficacy of Crofelemer if its systemic absorption is minimal to non-existent?

For locally acting drugs like Crofelemer, traditional pharmacokinetic (PK) studies that rely on systemic blood concentrations to determine efficacy are not suitable. The FDA provides guidance for locally-acting gastrointestinal drugs, suggesting alternative approaches. The study design should focus on clinical endpoints at the site of action.

• Primary Efficacy Endpoints: Focus on clinical outcomes that directly measure the drug's effect in the gastrointestinal tract. For Crofelemer, this includes:

  • Reduction in stool frequency.

  • Improvement in stool consistency.

  • Relief of diarrhea-related symptoms.

• Study Design: Randomized, double-blind, placebo-controlled trials are the gold standard. The ADVENT trial for Crofelemer is a key example of a successful study design for this type of drug.[1][2]

• Patient Population: Clearly define the patient population and the etiology of the diarrhea to ensure the study is evaluating the intended indication. For instance, Crofelemer is indicated for non-infectious diarrhea in adults with HIV/AIDS on antiretroviral therapy.[3][4]

Q2: What is the expected plasma concentration of Crofelemer in human subjects after oral administration, and what are the implications for bioanalytical method selection?

Oral Crofelemer has little-to-no systemic absorption.[5] Plasma concentrations are typically undetectable or below the level of quantitation (50 ng/mL).[6][7] Consequently, standard pharmacokinetic parameters such as AUC, Cmax, and half-life cannot be estimated.[6][7]

This poses a significant challenge for bioanalytical method development. Key considerations include:

• High Sensitivity: The chosen analytical method must be highly sensitive to detect potentially very low concentrations of the drug.

• Low Limit of Quantitation (LLOQ): The LLOQ of the assay should be as low as technically feasible.

• Method of Choice: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method due to its high sensitivity and specificity.

Q3: Are there specific recommendations for conducting drug-drug interaction (DDI) studies with Crofelemer given its minimal systemic absorption?

While systemic drug-drug interactions are unlikely due to minimal absorption, interactions within the gastrointestinal tract are a consideration.[8] In vitro studies have shown that Crofelemer has the potential to inhibit CYP3A4 and transporters like MRP2 and OATP1A2 at concentrations expected in the gut.[6]

Study design recommendations include:

• In Vitro Studies: Utilize in vitro models such as Caco-2 cells to assess the potential for interactions with relevant enzymes and transporters at the gut level.[9]

• Clinical DDI Studies: If in vitro data suggests a potential for a significant interaction, a clinical DDI study may be warranted. This would involve co-administration of Crofelemer with a sensitive substrate for the enzyme or transporter and monitoring for any changes in the substrate's pharmacokinetics. However, for Crofelemer, no clinically relevant drug-drug interactions have been identified.[5]

Troubleshooting Guide

Issue: We are unable to detect Crofelemer in plasma samples from our clinical trial. How can we confirm that the drug was administered and is having a local effect?

This is an expected outcome due to Crofelemer's minimal systemic absorption. Here’s how to address this:

• Focus on Clinical Efficacy Data: The primary evidence of drug activity will be the clinical outcomes of the study (e.g., reduction in diarrhea).

• Stool Sample Analysis (Optional): While not a standard regulatory requirement, analyzing stool samples for the presence of Crofelemer could confirm its presence in the gastrointestinal tract.

• Pharmacodynamic (PD) Markers: If available, measuring a relevant pharmacodynamic marker in stool can provide evidence of local drug activity. For Crofelemer, this could involve measuring changes in stool chloride concentrations, consistent with its mechanism of action of inhibiting CFTR and CaCC channels.[7]

Issue: Our LC-MS/MS assay for Crofelemer is suffering from poor sensitivity and a high limit of quantitation.

Improving the sensitivity of an LC-MS/MS assay for a large, complex molecule like Crofelemer requires careful optimization. Consider the following:

• Sample Preparation: Optimize the extraction method to maximize recovery and minimize matrix effects. Techniques like solid-phase extraction (SPE) may be more effective than simple protein precipitation.

• Chromatography:

  • Use a high-efficiency column (e.g., sub-2 µm particle size) to improve peak shape and signal-to-noise ratio.

  • Optimize the mobile phase composition and gradient to achieve the best separation and ionization.

• Mass Spectrometry:

  • Ensure the mass spectrometer is properly tuned and calibrated.

  • Optimize ionization source parameters (e.g., spray voltage, gas flows, temperature) for Crofelemer.

  • Select the most sensitive and specific multiple reaction monitoring (MRM) transitions.

Quantitative Data Summary

Table 1: Human Pharmacokinetic Parameters for Crofelemer

Parameter	Value	Reference
Systemic Absorption	Minimal	[6][10][11]
Plasma Concentration	Generally below the level of quantitation (50 ng/mL)	[6][7]
Effect of Food	No significant effect on systemic exposure	[5][6]
Metabolites	Not identified in humans	[5][10]

Table 2: Preclinical Data for Crofelemer (Female Beagle Dogs)

Treatment Group	Average Number of Weekly Loose/Watery Stools (Mean ± SD)	p-value (vs. Control)
Neratinib + Placebo (Control)	8.70 ± 2.2	-
Neratinib + Crofelemer (BID)	5.96 ± 2.2	0.028
Neratinib + Crofelemer (QID)	5.74 ± 2.2	0.022
Data from a study on neratinib-induced diarrhea.

Experimental Protocols

Representative Protocol: Quantification of Crofelemer in Plasma using LC-MS/MS

This protocol is a representative example based on general principles for sensitive LC-MS/MS analysis, as a specific validated method for Crofelemer is not publicly available.

• Sample Preparation (Solid-Phase Extraction - SPE):

  • Condition an appropriate SPE cartridge (e.g., a mixed-mode cation exchange polymer) with methanol (B129727) followed by water.

  • Load 500 µL of plasma sample onto the cartridge.

  • Wash the cartridge with an aqueous wash solution to remove interfering substances.

  • Elute Crofelemer with an appropriate organic solvent containing a small percentage of a strong acid or base (e.g., methanol with 2% formic acid).

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase for injection.

• LC-MS/MS System:

  • Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Mass Spectrometer: A triple quadrupole mass spectrometer capable of multiple reaction monitoring (MRM).

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column with a small particle size (e.g., 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A gradient elution starting with a high percentage of Mobile Phase A and ramping up to a high percentage of Mobile Phase B to elute Crofelemer.

  • Flow Rate: Appropriate for the column dimensions (e.g., 0.4 mL/min).

  • Column Temperature: 40°C.

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray ionization (ESI), likely in negative ion mode for the proanthocyanidin (B93508) structure of Crofelemer.

  • MRM Transitions: Specific precursor-to-product ion transitions for Crofelemer would need to be determined by infusing a standard solution.

  • Source Parameters: Optimize gas flows, temperature, and voltages to maximize the signal for Crofelemer.

• Calibration and Quality Control:

  • Prepare a calibration curve in a matching matrix (e.g., drug-free plasma) over the expected concentration range.

  • Include quality control (QC) samples at low, medium, and high concentrations to ensure the accuracy and precision of the assay.

Visualizations

Caption: Mechanism of action of Crofelemer in the intestinal lumen.

References

• 1. Recent advances in cell-based in vitro models for predicting drug permeability across brain, intestinal, and pulmonary barriers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. FDA Releases Draft Guidance for Clinical Trial Design - The ASCO Post [ascopost.com]
• 3. Crofelemer - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Crofelemer, Jaguar Health’s Prescription Drug Conditionally Approved by the FDA for Chemotherapy-Induced Diarrhea in Dogs, is the Subject of the Company’s Investigational New Animal Drug Application for the Indication of General Diarrhea in Dogs - BioSpace [biospace.com]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. Crofelemer: Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 7. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Navigating Through Cell-Based In vitro Models Available for Prediction of Intestinal Permeability and Metabolism: Are We Ready for 3D? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. accessdata.fda.gov [accessdata.fda.gov]
• 10. fda.gov [fda.gov]
• 11. Evaluation of In Vitro Models for Assessment of Human Intestinal Metabolism in Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Endpoint Measurements in Crofelemer Clinical Trials

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Crofelemer (B129747). The information is designed to address specific issues that may be encountered during clinical trial endpoint measurements.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Crofelemer?

Crofelemer is a locally acting inhibitor of two distinct chloride ion channels in the gastrointestinal lumen: the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) and the Calcium-Activated Chloride Channel (CaCC).[1][2][3][4] In secretory diarrheas, these channels can become overactive, leading to excessive secretion of chloride ions, followed by sodium and water, into the gut lumen, resulting in watery stools.[2][3] Crofelemer acts by blocking these channels, thereby reducing the efflux of chloride ions and water, which helps to normalize stool consistency and reduce the frequency of watery stools.[1][2][5] It does not affect gut motility.[3][5]

Q2: What are the primary endpoint measurements used in Crofelemer clinical trials for HIV-associated diarrhea?

The primary endpoint in pivotal trials for HIV-associated diarrhea, such as the ADVENT trial, was the proportion of patients achieving a clinical response.[6][7][8] A clinical response was typically defined as a reduction in the number of watery stools to two or fewer per week for at least two of the four weeks in the placebo-controlled phase of the study.[6][7][8]

Q3: What are the key endpoint measurements in Crofelemer trials for diarrhea-predominant irritable bowel syndrome (IBS-D)?

In clinical trials for IBS-D, key endpoints often include assessments of both stool consistency and abdominal pain.[9][10] For stool consistency, a common measure is the proportion of "FDA stool consistency monthly responders." Abdominal pain is often evaluated through "FDA abdominal pain monthly responders."[9][10] Some trials also assess the overall percentage of abdominal pain/discomfort-free days.[9][10]

Q4: What endpoints are typically evaluated in clinical trials of Crofelemer for chemotherapy-induced diarrhea (CID)?

In studies like the OnTarget trial, the primary endpoint for CID has been the frequency of loose or watery stools.[11][12] Secondary endpoints often include the proportion of durable clinical responders, the maximum number of loose or watery stools per week, and the incidence of fecal incontinence.[11] Diarrhea severity is also graded using standardized criteria, such as the National Cancer Institute Common Terminology Criteria for Adverse Events (NCI CTCAE).[12]

Troubleshooting Guides

Patient-Reported Stool Diary Data

Issue: Inconsistent or incomplete patient-reported stool diary data.

Possible Causes:

• Lack of Patient Understanding: Patients may not fully comprehend how to correctly complete the diary, including the use of scales like the Bristol Stool Form Scale.[13][14]

• Recall Bias: Patients may forget to record bowel movements in real-time and fill in the diary later, leading to inaccuracies.

• Subjectivity in Stool Assessment: Patients may interpret stool consistency differently, leading to variability in reporting.[13]

• Technical Difficulties with Electronic Diaries (eDiaries): Issues with the device, software, or internet connectivity can prevent timely data entry.

Solutions:

• Thorough Patient Training: Provide comprehensive training on how to use the diary, including a detailed explanation of the Bristol Stool Form Scale with visual aids.[14] Conduct a practice run with the patient before they begin the trial.

• Utilize Electronic Diaries (eDiaries): eDiaries can improve data quality and compliance by providing real-time data entry, time-stamping entries, and sending reminders to patients.[15][16][17][18]

• Implement Data Validation Rules in eDiaries: Program eDiaries with validation checks to flag missing or inconsistent data. For example, set rules for logical inconsistencies (e.g., a report of a formed stool with a high urgency score).[16][19]

• Regular Data Monitoring: Regularly review patient-reported data for completeness and consistency. Follow up with patients promptly to address any discrepancies or missing information.

Issue: Discrepancies between patient-reported symptoms and clinical assessments.

Possible Causes:

• Patient's Subjective Experience: A patient's perception of their symptoms may not always align with objective clinical measures.[13]

• Inter-Observer Variability: Different clinicians or researchers may interpret and record patient-reported symptoms differently.

Solutions:

• Standardized Interviewing Techniques: Use a standardized script and questioning technique when discussing symptoms with patients to ensure consistency across all study participants and sites.

• Combined Endpoint Assessment: Utilize a combination of patient-reported outcomes and objective clinical measures to get a more complete picture of the patient's condition.[20]

• Blinding of Assessors: Whenever possible, the clinical staff assessing symptoms should be blinded to the patient's treatment arm to minimize bias.

Stool Sample Collection and Analysis

Issue: Improperly collected or stored stool samples leading to inaccurate analysis.

Possible Causes:

• Contamination: Contamination of the stool sample with urine, water, or other substances can interfere with laboratory tests.

• Incorrect Storage Temperature: Failure to store the sample at the correct temperature can lead to degradation of biomarkers.

• Insufficient Sample Volume: Not collecting a sufficient amount of stool can make it impossible to perform all the required analyses.

Solutions:

• Clear and Simple Collection Instructions: Provide patients with clear, step-by-step instructions for stool sample collection, including the use of a collection "hat" to prevent contamination.

• Proper Collection Kits: Supply patients with appropriate stool collection kits that include sterile containers and clear labeling instructions.

• Standardized Storage and Transport Protocols: Establish and clearly communicate protocols for the proper storage and transportation of stool samples to the laboratory, including temperature requirements.

• Training for Study Staff: Ensure that all study staff involved in handling stool samples are thoroughly trained on the collection, storage, and transport procedures.

Data Presentation

Table 1: Summary of Efficacy Data from Crofelemer Clinical Trials

Indication	Trial	Dosage	Primary Endpoint	Crofelemer Result	Placebo Result	P-value
HIV-Associated Diarrhea	ADVENT (Phase 3)	125 mg twice daily	Proportion of patients with ≤2 watery stools/week for ≥2 of 4 weeks	17.6%	8.0%	0.01 (one-sided)[6]
IBS-D (Women)	Phase 2	125 mg twice daily	Overall change in percentage of abdominal pain/discomfort-free days	No significant difference from placebo	-	NS[9]
FDA abdominal pain monthly responders (Months 1-3)	54.2%	42.5%	0.037[9][10]
Chemotherapy-Induced Diarrhea	OnTarget (Phase 3)	125 mg twice daily	Frequency of loose or watery stools (all tumor types)	Did not meet primary endpoint	-	NS[11]

Experimental Protocols

Protocol 1: Assessment of Stool Consistency using the Bristol Stool Form Scale (BSFS)

Objective: To standardize the assessment and recording of stool consistency by patients in a clinical trial.

Materials:

• Patient diary (paper or electronic)

• Bristol Stool Form Scale visual aid (see Figure 1)

• Patient training materials

Procedure:

• Patient Training:

  • During the screening or baseline visit, a trained researcher will explain the purpose and use of the Bristol Stool Form Scale to the patient.

  • The researcher will review each of the seven stool types with the patient using the visual aid, providing clear descriptions for each type.[21][22]

  • The patient will be instructed to refer to the visual aid each time they have a bowel movement to ensure accurate classification.

• Data Recording:

  • For each bowel movement, the patient is to record the corresponding Bristol Stool Form Scale type (1-7) in their diary.

  • If using an eDiary, the patient will select the appropriate stool type from a digital representation of the scale.

• Data Review:

  • Study staff will review the patient's diary entries at each study visit to check for completeness and consistency.

  • Any questions or discrepancies will be addressed with the patient in a non-leading manner to clarify their recordings.

Protocol 2: Measurement of Stool Frequency

Objective: To accurately record the number of bowel movements per day.

Materials:

• Patient diary (paper or electronic)

Procedure:

• Patient Instructions:

  • Patients will be instructed to record every bowel movement they have throughout the day in their diary.

  • The time of each bowel movement should also be recorded to assess diurnal patterns if required by the protocol.

• Data Entry:

  • Patients will make a new entry in their diary for each bowel movement.

  • For eDiaries, a simple button press or entry field will be provided to log each event.

• Data Aggregation:

  • The total number of bowel movements per day will be calculated from the diary entries.

  • Weekly averages can then be derived from the daily totals.

Mandatory Visualizations

Signaling Pathway of Crofelemer

Caption: Crofelemer's mechanism of action in inhibiting intestinal chloride channels.

Experimental Workflow for Endpoint Measurement

Caption: Workflow for collecting and processing endpoint data in a clinical trial.

Logical Relationship for Clinical Response Definition (HIV-Associated Diarrhea)

Caption: Logic for determining clinical response in HIV-associated diarrhea trials.

References

• 1. What is the mechanism of Crofelemer? [synapse.patsnap.com]
• 2. Crofelemer for the treatment of chronic diarrhea in patients living with HIV/AIDS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What is Crofelemer used for? [synapse.patsnap.com]
• 4. Crofelemer, an Antisecretory Antidiarrheal Proanthocyanidin Oligomer Extracted from Croton lechleri, Targets Two Distinct Intestinal Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Crofelemer - Wikipedia [en.wikipedia.org]
• 6. Efficacy and safety of crofelemer for noninfectious diarrhea in HIV-seropositive individuals (ADVENT trial): a randomized, double-blind, placebo-controlled, two-stage study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. hcp.mytesi.com [hcp.mytesi.com]
• 8. natap.org [natap.org]
• 9. Randomized Clinical Trial: Crofelemer Treatment in Women With Diarrhea-Predominant Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. onclive.com [onclive.com]
• 12. ClinicalTrials.gov [clinicaltrials.gov]
• 13. medpagetoday.com [medpagetoday.com]
• 14. 21: THE STUDY HIGHLIGHTING IN INCONSISTENCIES IN TRAINING AND EDUCATION OF STOOL ASSESSMENT - PMC [pmc.ncbi.nlm.nih.gov]
• 15. intuitionlabs.ai [intuitionlabs.ai]
• 16. Reflections on the Optimal Use of eDiaries for Data Collection in Vaccine Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 17. appliedclinicaltrialsonline.com [appliedclinicaltrialsonline.com]
• 18. appliedclinicaltrialsonline.com [appliedclinicaltrialsonline.com]
• 19. quanticate.com [quanticate.com]
• 20. Understanding Determinants of Patient Preferences Between Stool Tests and Colonoscopy for the Assessment of Disease Activity in Inflammatory Bowel Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 21. manhattangastroenterology.com [manhattangastroenterology.com]
• 22. Bristol Stool Form Scale | Pediatric General Surgery | Stanford Medicine [med.stanford.edu]

Navigating the regulatory requirements for preclinical Crofelemer research

This technical support center provides researchers, scientists, and drug development professionals with essential guidance for navigating the regulatory and experimental landscape of preclinical research involving Crofelemer. Find answers to frequently asked questions, troubleshoot common experimental issues, and access detailed protocols to streamline your research.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the regulatory framework for botanical drugs like Crofelemer, its mechanism of action, and initial experimental design.

Regulatory & Compliance

• Q1: What are the primary regulatory considerations for a botanical drug like Crofelemer in preclinical research? A1: Preclinical studies for botanical drugs must adhere to the FDA's Good Laboratory Practices (GLP) as outlined in 21 CFR Part 58.[1][2] These regulations set the minimum standards for study conduct, personnel, facilities, equipment, and operations.[2] The FDA provides specific guidance for botanical drug development, which acknowledges their unique complexity as mixtures.[3][4] Unlike single chemical entities, ensuring batch-to-batch consistency through robust Chemistry, Manufacturing, and Controls (CMC) is a critical challenge and focus for botanical drugs.[3][5]

• Q2: Can historical or foreign marketing data for a botanical product reduce the preclinical burden for an Investigational New Drug (IND) application? A2: Yes, for botanical products that have been legally marketed and have a history of safe use, the FDA may allow for reduced documentation on nonclinical safety and CMC to support initial clinical studies.[3][6] However, for later clinical development phases and marketing approval, further pharmacology and toxicology studies are generally required.[3] The sponsor must provide a strong scientific rationale for the approach taken.[7]

• Q3: What core nonclinical safety studies does the FDA typically require before first-in-human trials? A3: At a minimum, sponsors should develop a pharmacological profile of the drug, determine its acute toxicity in at least two animal species, and conduct short-term toxicity studies (ranging from two weeks to three months).[1] The preclinical package should also include safety pharmacology, pharmacokinetics (Absorption, Distribution, Metabolism, and Excretion - ADME), and local tolerance studies.[1][7] In vitro tests for genotoxicity are also generally needed before human exposure.[8]

Crofelemer-Specific Questions

• Q4: What is the established mechanism of action for Crofelemer? A4: Crofelemer is a first-in-class antisecretory agent.[9] It acts locally in the gastrointestinal tract by inhibiting two distinct chloride ion channels on the luminal side of enterocytes: the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) and the Calcium-Activated Chloride Channel (CaCC).[10][11][12] This dual inhibition reduces the secretion of chloride ions, and consequently sodium ions and water, into the gut lumen, which normalizes stool consistency and reduces the frequency of watery diarrhea.[10][13] Importantly, it does not affect gastrointestinal motility.[10]

• Q5: Is Crofelemer systemically absorbed? What are the implications for preclinical toxicology studies? A5: Crofelemer has minimal to no systemic absorption after oral administration and is mostly excreted in the stool.[9][10] Plasma concentrations are often undetectable.[9] This localized action within the gut reduces the potential for systemic side effects, adverse drug interactions, and toxicity.[11][13] While this favorable safety profile is a key feature, toxicology studies must still thoroughly assess potential local gastrointestinal effects and confirm the lack of systemic exposure and toxicity.[14]

• Q6: What makes Crofelemer different from other antidiarrheal agents like loperamide? A6: Unlike traditional antimotility drugs such as loperamide, which work by slowing down gut motility, Crofelemer normalizes fluid secretion without affecting motility.[10][13] This targeted mechanism addresses the root cause of secretory diarrhea—excessive fluid secretion—rather than just managing the symptom of frequency, thereby avoiding potential side effects like constipation or rebound diarrhea.[11][13]

Troubleshooting Guides

This section provides solutions for specific issues that may arise during key in vitro and in vivo experiments.

Problem/Observation	Potential Cause(s)	Recommended Solution(s)
In Vitro Ussing Chamber Assay
High variability in short-circuit current (Isc) readings between wells.	1. Inconsistent cell monolayer confluence or integrity. 2. Temperature fluctuations in the chamber. 3. Issues with electrode calibration or placement.	1. Monitor transepithelial electrical resistance (TEER) to ensure monolayer integrity before the experiment. Discard monolayers that do not meet a predefined TEER threshold. 2. Ensure the Ussing chamber system is properly heated and maintained at 37°C. 3. Calibrate electrodes before each experiment and ensure they are placed at a consistent distance from the cell monolayer.[15]
No significant change in Isc after applying a known CFTR activator (e.g., forskolin).	1. Low or absent CFTR expression in the cell line. 2. Cell monolayer is not properly polarized. 3. Inactive forskolin (B1673556) or other reagents.	1. Confirm CFTR expression using Western Blot or qPCR.[16] Use a cell line known for robust CFTR expression (e.g., T84, CFBE). 2. Ensure cells are cultured on permeable supports for an adequate duration to allow for polarization. 3. Prepare fresh solutions of activators and inhibitors for each experiment. Test the reagents on a positive control cell line.
In Vivo Secretory Diarrhea Model (e.g., Cholera Toxin-Induced)
Inconsistent induction of diarrhea across the animal cohort.	1. Variability in cholera toxin administration (oral gavage technique). 2. Differences in animal age, weight, or gut microbiome. 3. Stress-induced gastrointestinal changes.	1. Ensure consistent, non-traumatic oral gavage technique. Verify the dose administered for each animal. 2. Use animals from a single supplier, matched for age and weight. Allow for an acclimatization period of at least one week before the study begins. 3. Handle animals consistently and minimize environmental stressors.
Difficulty in accurately quantifying diarrhea severity.	1. Subjective scoring of stool consistency. 2. Inefficient or inconsistent stool collection.	1. Use a standardized, validated diarrhea scoring system based on objective parameters like stool shape, consistency (wet/dry), and presence of mucus.[17] Take photographs for blinded scoring. 2. House animals in cages that allow for easy and complete collection of fecal output over a defined period. The paper towel method can be effective for observing stool consistency.[17]

Experimental Protocols & Data Presentation

Detailed methodologies for key experiments are provided below, along with structured tables for presenting quantitative data.

Protocol 1: In Vitro Assessment of CFTR Inhibition using a Ussing Chamber

This protocol measures ion transport across a polarized epithelial cell monolayer to quantify the inhibitory effect of Crofelemer on CFTR channel activity.

Methodology:

• Cell Culture: Culture human colonic epithelial cells (e.g., T84) on permeable filter supports (e.g., Transwells) until a confluent, polarized monolayer is formed. Verify monolayer integrity by measuring Transepithelial Electrical Resistance (TEER).

• Chamber Setup: Mount the filter supports containing the cell monolayers into an Ussing chamber system. Bathe both the apical and basolateral sides with Krebs-bicarbonate Ringer solution, maintain at 37°C, and continuously bubble with 95% O2/5% CO2.

• Voltage Clamp: Clamp the transepithelial voltage to 0 mV and measure the resulting short-circuit current (Isc), which reflects net ion transport.[15]

• Baseline Measurement: To isolate chloride secretion, first inhibit sodium transport by adding an ENaC blocker like amiloride (B1667095) to the apical chamber.[15]

• CFTR Activation: Induce CFTR-mediated chloride secretion by adding a cAMP-agonist cocktail (e.g., 10 µM Forskolin and 100 µM IBMX) to the basolateral chamber.[15]

• Crofelemer Application: Once the Isc reaches a stable, stimulated peak, add varying concentrations of Crofelemer to the apical chamber to assess its inhibitory effect.

• Maximal Inhibition: Finally, add a known CFTR inhibitor (e.g., CFTRinh-172) to the apical chamber to determine the maximal CFTR-dependent current.[18]

• Data Analysis: Calculate the percentage inhibition of the stimulated Isc at each Crofelemer concentration to determine the IC50 value.

Protocol 2: In Vivo Assessment of Antisecretory Efficacy in a Mouse Model

This protocol evaluates the ability of Crofelemer to reduce fluid accumulation in a cholera toxin-induced model of secretory diarrhea.

Methodology:

• Animal Acclimatization: Acclimate male C57BL/6 mice for at least one week prior to the experiment. Fast the mice for 18-24 hours before the procedure but allow free access to water.

• Surgical Procedure (Intestinal Loop Model): Anesthetize the mice and, through a midline laparotomy, ligate the small intestine at the proximal (near the duodenum) and distal (near the cecum) ends to create a closed intestinal loop.

• Drug Administration:

  • Test Group: Inject a solution of cholera toxin (e.g., 1 µg) plus the desired dose of Crofelemer directly into the ligated loop.

  • Control Group: Inject a solution of cholera toxin alone.

  • Vehicle Group: Inject saline or the vehicle used for the drug.

• Incubation: Close the abdominal incision and allow the animals to recover for a defined period (e.g., 6 hours).

• Data Collection: Euthanize the mice and carefully excise the ligated intestinal loops. Measure the length of each loop (in cm) and weigh it (in g).

• Data Analysis: Calculate the fluid accumulation ratio by dividing the loop weight by its length (g/cm). Compare the ratios between the treatment, control, and vehicle groups to determine the efficacy of Crofelemer in reducing fluid secretion.[19]

Data Presentation Tables

Use these templates to organize and present your preclinical data clearly.

Table 1: In Vitro CFTR Inhibition by Crofelemer

Compound	Cell Line	N	IC50 (µg/mL)	95% Confidence Interval
Crofelemer (Batch #1)	T84	3	[Insert Value]	[Insert Value]
Crofelemer (Batch #2)	CFBE	3	[Insert Value]	[Insert Value]

| Positive Control (CFTRinh-172) | T84 | 3 | [Insert Value] | [Insert Value] |

Table 2: In Vivo Efficacy of Crofelemer in the Mouse Intestinal Loop Model

Treatment Group	N	Dose (mg/kg)	Mean Loop Weight/Length Ratio (g/cm)	Std. Deviation	% Inhibition of Fluid Accumulation
Vehicle Control	10	0	[Insert Value]	[Insert Value]	N/A
Cholera Toxin Only	10	0	[Insert Value]	[Insert Value]	0%
Crofelemer + CT	10	10	[Insert Value]	[Insert Value]	[Insert Value]%
Crofelemer + CT	10	30	[Insert Value]	[Insert Value]	[Insert Value]%

| Crofelemer + CT | 10 | 100 | [Insert Value] | [Insert Value] | [Insert Value]% |

Visualizations: Pathways & Workflows

The following diagrams illustrate key concepts and processes in preclinical Crofelemer research.

Caption: Crofelemer's dual inhibition of CFTR and CaCC channels.

Caption: General workflow for preclinical development of Crofelemer.

Caption: Experimental workflow for the Ussing chamber assay.

References

• 1. Preclinical Regulatory Requirements | Social Science Research Institute [ssri.psu.edu]
• 2. Step 2: Preclinical Research | FDA [fda.gov]
• 3. eric-wang.org [eric-wang.org]
• 4. pharmexec.com [pharmexec.com]
• 5. fda.gov [fda.gov]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. fda.gov [fda.gov]
• 8. pacificbiolabs.com [pacificbiolabs.com]
• 9. Crofelemer for the treatment of chronic diarrhea in patients living with HIV/AIDS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Crofelemer - Wikipedia [en.wikipedia.org]
• 11. Crofelemer - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. What is the mechanism of Crofelemer? [synapse.patsnap.com]
• 13. What is Crofelemer used for? [synapse.patsnap.com]
• 14. Crofelemer - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. Assays of CFTR Function In Vitro, Ex Vivo and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 16. CFTR Assays | Cystic Fibrosis Foundation [cff.org]
• 17. iv.iiarjournals.org [iv.iiarjournals.org]
• 18. Translating in vitro CFTR rescue into small molecule correctors for cystic fibrosis using the Library of Integrated Network‐based Cellular Signatures drug discovery platform - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Efficacy of oral rehydration solutions in a rat model of secretory diarrhea - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Efficacy Analysis of Crofelemer and Other Antidiarrheal Agents

This guide provides a detailed comparison of crofelemer (B129747) against other commonly used antidiarrheal agents, including loperamide (B1203769), bismuth subsalicylate, and ondansetron (B39145). The comparison focuses on their distinct mechanisms of action, supported by data from clinical and experimental studies, to offer a comprehensive resource for researchers, scientists, and drug development professionals.

Overview of Mechanisms of Action

Antidiarrheal agents achieve their effects through various physiological pathways. Crofelemer stands apart with a novel mechanism that normalizes fluid secretion, while traditional agents primarily target gut motility or have broader, multi-faceted effects.

• Crofelemer: This agent is a first-in-class intestinal chloride channel inhibitor.[1][2] Derived from the red sap of the Croton lechleri tree, crofelemer acts locally in the gut with minimal systemic absorption.[3][4][5][6][7] Its primary mechanism involves the dual inhibition of two distinct chloride channels on the luminal side of enterocytes: the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) and the Calcium-activated Chloride Channels (CaCC).[2][3][4][5][8][9] By blocking these channels, crofelemer reduces the excessive secretion of chloride ions and water into the intestinal lumen, which is the hallmark of secretory diarrhea.[7][9] This targeted action normalizes stool consistency without affecting intestinal motility.[3][5]

• Loperamide: A widely used over-the-counter medication, loperamide is a synthetic opioid agonist that acts on the μ-opioid receptors located in the myenteric plexus of the large intestine.[10][11] This binding action inhibits the release of acetylcholine (B1216132) and prostaglandins, thereby decreasing propulsive peristalsis and slowing intestinal transit time.[11][12][13] The prolonged transit time allows for greater absorption of water and electrolytes from the fecal matter, resulting in firmer stools.[10][14] Unlike other opioids, loperamide has poor systemic absorption and does not cross the blood-brain barrier at normal doses, thus lacking central nervous system effects.[10]

• Bismuth Subsalicylate: This agent possesses a multifaceted mechanism of action. In the gastrointestinal tract, it is converted to bismuth and salicylic (B10762653) acid.[15] The bismuth component exhibits antimicrobial properties against various pathogens and is thought to bind bacterial toxins.[15][16][17] It may also form a protective coating over the intestinal mucosa.[16][18] The salicylate (B1505791) moiety provides antisecretory and anti-inflammatory effects by inhibiting prostaglandin (B15479496) synthesis, which reduces the flow of fluids and electrolytes into the bowel.[15][17][19]

• Ondansetron: A selective 5-hydroxytryptamine type 3 (5-HT3) receptor antagonist, ondansetron is primarily known as an antiemetic for chemotherapy-induced nausea and vomiting.[20][21][22] Its antidiarrheal effect stems from the blockade of 5-HT3 receptors in the gut, which can slow colonic transit.[23][24] This makes it a therapeutic option for certain conditions like diarrhea-predominant irritable bowel syndrome (IBS-D).[23][25][26]

Caption: Comparative signaling pathways of antidiarrheal agents.

Comparative Efficacy from Clinical Trials

Direct head-to-head trials comparing crofelemer with other antidiarrheals are limited. Therefore, this section summarizes efficacy data from placebo-controlled trials across various etiologies of diarrhea.

Table 1: Summary of Efficacy Data from Key Clinical Trials

Drug	Indication	Key Efficacy Endpoint(s)	Results	Citation(s)
Crofelemer	HIV-Associated Non-Infectious Diarrhea	Clinical Response (≤2 watery stools/week)	Crofelemer 125 mg BID: 17.6% response rate vs. Placebo: 8.0% (p=0.01)	[27]
Chemotherapy-Induced Diarrhea (Neratinib)	Incidence of Grade ≥3 Diarrhea (first 2 cycles)	Crofelemer + Loperamide: 29% vs. Dose-Escalated Neratinib + Loperamide: 50%	[28]
IBS-D (Women)	FDA Monthly Responder (Abdominal Pain)	Crofelemer: 54.2% vs. Placebo: 42.5% (p=0.037) over 3 months	[29]
Loperamide	Acute Diarrhea	Not specified in available abstracts; general efficacy established	Reduces diarrhea duration and stool frequency	[12][14]
Bismuth Subsalicylate	Traveler's Diarrhea	Prevention and treatment of diarrhea	Reduces incidence and severity of traveler's diarrhea	[16][18]
Ondansetron	IBS-D	Improved Stool Consistency	Ondansetron: Significant improvement (mean difference vs. placebo: -0.9 on Bristol Scale, p<0.001)	[26]
IBS-D	Adequate Relief of Symptoms	Ondansetron: 65% reported adequate relief vs. Placebo: 14% (p<0.001)	[26]
Rotavirus-Induced Diarrhea (Children)	Duration of Symptoms	Ondansetron: Median 4.0 days vs. Placebo: Median 6.0 days (p=0.031)	[30]

Experimental Protocols: A Methodological Overview

The evaluation of antidiarrheal agents relies on robust clinical trial designs. A common framework is the randomized, double-blind, placebo-controlled trial.

Example Protocol: The ADVENT Trial for Crofelemer

The ADVENT trial was a pivotal Phase 3 study that evaluated the efficacy and safety of crofelemer for treating non-infectious diarrhea in HIV-positive individuals on antiretroviral therapy.[9][27]

• Study Design: The trial utilized a two-stage adaptive, randomized, double-blind, placebo-controlled design.[27] It included a 4-week placebo-controlled phase followed by a 5-month extension phase where all participants received crofelemer.[27]

• Patient Population: Adult HIV-positive patients on stable antiretroviral therapy with a history of chronic, non-infectious diarrhea (defined as watery bowel movements on ≥5 of the 7 days prior to enrollment).[27] Patients with identified infectious causes of diarrhea were excluded.[31]

• Intervention and Dosing: In Stage I, patients were randomized to receive crofelemer 125 mg, 250 mg, 500 mg twice daily (BID), or a placebo.[27] Based on these results, the optimal dose of 125 mg BID was selected for evaluation in Stage II against a placebo.[27]

• Primary Efficacy Endpoint: The primary endpoint was clinical response, defined as the proportion of patients with ≤2 watery stools per week during at least 2 of the 4 weeks of the placebo-controlled phase.[31]

• Data Collection: Patients maintained daily diaries to record stool consistency, frequency, and other related symptoms.

This rigorous design allowed for the determination of an optimal dose and a clear assessment of efficacy against a placebo, ultimately leading to crofelemer's FDA approval for this indication.[6][9]

Caption: Generalized workflow for an antidiarrheal clinical trial.

Safety and Tolerability Profile

The safety profiles of these agents are as distinct as their mechanisms.

• Crofelemer: Due to its minimal systemic absorption, crofelemer is generally well-tolerated.[7] In clinical trials, the incidence of adverse events was similar to that of placebo.[9][27][32]

• Loperamide: Common side effects include constipation, abdominal cramps, and nausea.[12] At high doses, there is a risk of serious cardiac events, including QT interval prolongation.[12]

• Bismuth Subsalicylate: A harmless and temporary darkening of the stool and tongue is a common side effect.[18][19] Due to its salicylate content, it carries a risk of salicylate toxicity if taken in large quantities and is contraindicated in children recovering from viral illnesses due to the risk of Reye's syndrome.[15][18]

• Ondansetron: Commonly reported side effects include headache, drowsiness, and either constipation or diarrhea.[20][22] There is also a risk of serotonin (B10506) syndrome, particularly when taken with other serotonergic medications.[21]

Conclusion

Crofelemer offers a distinct therapeutic option in the management of diarrhea, primarily through its unique, targeted antisecretory mechanism that does not impact gut motility. This contrasts with the opioid-receptor agonism of loperamide, the broad-spectrum activity of bismuth subsalicylate, and the 5-HT3 receptor antagonism of ondansetron.

• Crofelemer is a first-in-class agent specifically approved for non-infectious diarrhea in adults with HIV/AIDS on antiretroviral therapy, an area of unmet need.[7][9] Its favorable safety profile and novel mechanism make it a valuable tool, particularly for chronic, secretory diarrheas where altering motility is undesirable.

• Loperamide remains a cornerstone for the symptomatic relief of acute, non-infectious diarrhea by effectively slowing intestinal transit.

• Bismuth Subsalicylate is a versatile agent for mild to moderate diarrhea, particularly useful in traveler's diarrhea due to its combined antisecretory and antimicrobial properties.

• Ondansetron has a more specialized role, showing efficacy in managing diarrhea associated with chemotherapy and IBS-D by modulating gut transit via serotonergic pathways.

The choice of an antidiarrheal agent should be guided by the underlying etiology of the diarrhea, the desired mechanism of action, and the specific patient population. Further head-to-head clinical trials would be beneficial to more definitively establish the comparative efficacy of these agents in different diarrheal diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. Crofelemer: In HIV Associated Diarrhea and Secretory Diarrhea - A Patent Perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What is Crofelemer used for? [synapse.patsnap.com]
• 4. What is the mechanism of Crofelemer? [synapse.patsnap.com]
• 5. clinicaltrials.eu [clinicaltrials.eu]
• 6. Crofelemer - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Crofelemer, an antisecretory antidiarrheal proanthocyanidin oligomer extracted from Croton lechleri, targets two distinct intestinal chloride channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Crofelemer for the treatment of chronic diarrhea in patients living with HIV/AIDS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Loperamide - Wikipedia [en.wikipedia.org]
• 11. What is the mechanism of Loperamide Hydrochloride? [synapse.patsnap.com]
• 12. m.youtube.com [m.youtube.com]
• 13. droracle.ai [droracle.ai]
• 14. Loperamide: a pharmacological review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. publications.aap.org [publications.aap.org]
• 16. What is the mechanism of Bismuth Subsalicylate? [synapse.patsnap.com]
• 17. pharmacyfreak.com [pharmacyfreak.com]
• 18. Articles [globalrx.com]
• 19. Bismuth Subsalicylate: MedlinePlus Drug Information [medlineplus.gov]
• 20. Ondansetron: a serotonin receptor (5-HT3) antagonist for antineoplastic chemotherapy-induced nausea and vomiting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Ondansetron (oral route, oromucosal route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]
• 22. drugs.com [drugs.com]
• 23. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 24. Serotonin 5-HT3 Receptor Antagonist for Treatment of Severe Diabetic Diarrhea - PMC [pmc.ncbi.nlm.nih.gov]
• 25. | BioWorld [bioworld.com]
• 26. gut.bmj.com [gut.bmj.com]
• 27. natap.org [natap.org]
• 28. Crofelemer for the Management of Neratinib-Associated Diarrhea in Patients With HER2+ Early-Stage Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. Randomized Clinical Trial: Crofelemer Treatment in Women With Diarrhea-Predominant Irritable Bowel Syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. copanusa.com [copanusa.com]
• 31. Crofelemer Effective for Severe or PI-Related Diarrhea in Placebo Trial [natap.org]
• 32. Crofelemer for Chronic Diarrhea · Info for Participants · Phase Phase 4 Clinical Trial 2025 | Power | Power [withpower.com]

Validating the Dual-Target Mechanism of Crofelemer on CFTR and CaCC: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Crofelemer (B129747), a botanical drug derived from the sap of the Croton lechleri tree, presents a novel mechanism of action in the management of secretory diarrhea. Unlike traditional anti-diarrheal agents that primarily target gut motility, crofelemer acts as a dual inhibitor of two key intestinal chloride channels: the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) and the Calcium-activated Chloride Channel (CaCC).[1][2][3] This guide provides a comprehensive comparison of crofelemer's activity with other relevant compounds, supported by experimental data, to validate its dual-target mechanism.

Mechanism of Action: A Dual Inhibition Strategy

Secretory diarrhea is characterized by an excessive secretion of chloride ions, followed by water, into the intestinal lumen.[1] This process is primarily mediated by the CFTR and CaCC channels located on the apical membrane of enterocytes.[1][4] Crofelemer exerts its anti-diarrheal effect by directly binding to and blocking both of these channels, thereby reducing chloride and water loss and normalizing stool consistency.[2][4] This targeted, non-systemic action addresses the underlying cause of secretory diarrhea without affecting intestinal motility.[3]

Comparative Performance: Quantitative Analysis

The inhibitory potency of crofelemer on CFTR and CaCC has been quantified and compared with other known channel inhibitors. The following tables summarize the available in vitro data.

Table 1: Crofelemer Performance on CFTR and CaCC

Target Channel	Cell Line	IC50 (µM)	Maximum Inhibition	Reference
CFTR	T84	~7	~60%	[5]
CFTR	Caco-2	~50	Not Reported	[5]
CaCC (TMEM16A)	FRT expressing TMEM16A	~6.5	>90%	[2][6]

Table 2: Comparative Inhibitory Activity of Chloride Channel Modulators

Compound	Target Channel	Cell Line	IC50 (µM)	Reference
Crofelemer	CFTR & CaCC	T84, FRT	~7 (CFTR), ~6.5 (CaCC)	[5][6]
GlyH-101	CFTR	Not Specified	Potent Inhibitor	[6]
CFTRinh-172	CFTR	Not Specified	Potent Inhibitor	[6]
CaCCinh-A01	CaCC (TMEM16A)	FRT expressing TMEM16A	2.1	[7]

Comparison with Other Anti-diarrheal Agents

Unlike opioid-based anti-diarrheals such as loperamide, which reduce diarrhea by slowing intestinal transit, crofelemer's mechanism is purely anti-secretory.[3][8] This fundamental difference results in a distinct clinical profile, where crofelemer alleviates diarrhea without the risk of constipation, a common side effect of motility-inhibiting agents. Clinical trials in HIV-positive individuals with non-infectious diarrhea have demonstrated the efficacy of crofelemer in reducing stool frequency and improving stool consistency.[8][9]

Experimental Protocols

The validation of crofelemer's dual-target mechanism has been primarily achieved through two key electrophysiological techniques: the Ussing chamber assay and the patch-clamp technique.

Ussing Chamber Assay for Transepithelial Ion Transport

The Ussing chamber is a device used to measure the transport of ions across an epithelial tissue sample. It allows for the quantification of net ion movement under controlled conditions.

Protocol for Assessing Crofelemer's Effect on CFTR and CaCC:

• Cell Culture: Human colonic epithelial cell lines (e.g., T84 or Caco-2) are cultured on permeable supports until a confluent monolayer is formed.[5]

• Chamber Setup: The cell monolayer is mounted in an Ussing chamber, separating the apical and basolateral compartments, which are filled with appropriate physiological solutions and maintained at 37°C.[10]

• Baseline Measurement: The baseline short-circuit current (Isc), a measure of net ion transport, is recorded.

• Channel Activation:

  • CFTR: Forskolin (a cAMP agonist) is added to the basolateral side to activate CFTR-mediated chloride secretion.[2]

  • CaCC: ATP or thapsigargin (B1683126) is added to the basolateral side to increase intracellular calcium and activate CaCC-mediated chloride secretion.[2]

• Inhibitor Application: Crofelemer is added to the apical (luminal) side at varying concentrations, and the change in Isc is measured to determine the inhibitory effect.

• Data Analysis: The IC50 value is calculated from the dose-response curve of crofelemer's inhibition of the stimulated Isc.

Patch-Clamp Electrophysiology for Single-Channel Analysis

The patch-clamp technique allows for the direct measurement of ion flow through individual channel proteins, providing detailed insights into channel gating and blockade.

Protocol for Assessing Crofelemer's Effect on CFTR and CaCC:

• Cell Preparation: Fisher Rat Thyroid (FRT) cells stably expressing either human CFTR or TMEM16A (a CaCC) are used.[2]

• Pipette and Bath Solutions:

  • For CFTR: The pipette solution contains 140 mM NMDG-Cl, 5 mM EGTA, 1 mM MgCl2, 1 mM Tris-ATP, and 10 mM HEPES (pH 7.2). The bath solution contains 140 mM NMDG-Cl, 1 mM CaCl2, 1 mM MgCl2, 10 mM glucose, and 10 mM HEPES (pH 7.4).[2]

  • For TMEM16A: The pipette solution contains 130 mM CsCl, 0.5 mM EGTA, 1 mM MgCl2, 1 mM Tris-ATP, and 10 mM HEPES (pH 7.2). The bath solution is the same as for CFTR.[2]

• Recording Configuration: Whole-cell patch-clamp recordings are performed.

• Channel Activation:

  • CFTR: CFTR is stimulated with forskolin.[2]

  • TMEM16A: TMEM16A is activated by the addition of ionomycin (B1663694) to increase intracellular calcium.[2]

• Crofelemer Application: Crofelemer is applied to the bath solution at various concentrations to assess its effect on the whole-cell currents.

• Data Analysis: The inhibition of the channel current by crofelemer is measured to determine its potency and mechanism of block.

Visualizing the Molecular Pathways and Experimental Workflow

To further elucidate the mechanisms and methodologies described, the following diagrams are provided.

Ussing Chamber Experimental Workflow

CFTR and CaCC Signaling Pathways

Crofelemer's Mechanism of Action

References

• 1. researchgate.net [researchgate.net]
• 2. Crofelemer, an Antisecretory Antidiarrheal Proanthocyanidin Oligomer Extracted from Croton lechleri, Targets Two Distinct Intestinal Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. What is the mechanism of Crofelemer? [synapse.patsnap.com]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. Recent advances and new perspectives in targeting CFTR for therapy of cystic fibrosis and enterotoxin-induced secretory diarrheas - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Crofelemer Effective for Severe or PI-Related Diarrhea in Placebo Trial [natap.org]
• 8. Crofelemer for the treatment of chronic diarrhea in patients living with HIV/AIDS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. hopkinscf.org [hopkinscf.org]
• 10. physiologicinstruments.com [physiologicinstruments.com]

Comparative Guide: Crofelemer vs. Eluxadoline for the Treatment of IBS-D Symptoms

This guide provides a detailed, data-driven comparison of crofelemer (B129747) and eluxadoline (B110093), two therapeutic agents with distinct mechanisms for managing symptoms of diarrhea-predominant irritable bowel syndrome (IBS-D). The comparison is intended for researchers, scientists, and drug development professionals, focusing on mechanism of action, clinical efficacy, safety profiles, and the experimental designs of pivotal trials. It is important to note that while eluxadoline is specifically approved for IBS-D, crofelemer's primary approval is for non-infectious diarrhea in adults with HIV/AIDS on antiretroviral therapy; its evaluation in IBS-D has been investigational.[1][2] No head-to-head clinical trials comparing the two agents have been published to date.

Mechanism of Action

The fundamental difference between crofelemer and eluxadoline lies in their molecular targets within the gastrointestinal tract. Crofelemer acts as an antisecretory agent, while eluxadoline functions as a neuromodulator of gut motility and sensation.

Crofelemer: This botanical drug substance is a locally acting inhibitor of two distinct chloride ion channels on the luminal side of enterocytes: the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) and the Calcium-Activated Chloride Channels (CaCC).[3][4][5] In secretory diarrheas, these channels can become overactive, leading to excessive secretion of chloride and water into the intestinal lumen.[4][5] By blocking these channels, crofelemer normalizes intestinal fluid secretion, thereby reducing stool water content and improving stool consistency.[1][5] Its action is confined to the GI tract, with minimal systemic absorption, which contributes to its favorable safety profile.[3][4]

Diagram 1: Crofelemer Mechanism of Action

Eluxadoline: This agent has a mixed-opioid receptor profile, acting locally on receptors in the enteric nervous system.[6] It functions as a mu-opioid receptor (μOR) and kappa-opioid receptor (κOR) agonist, and a delta-opioid receptor (δOR) antagonist.[7][8][9] Agonism of μOR reduces colonic motility and inhibits intestinal secretion, addressing diarrhea.[6][9] Concurrently, κOR agonism is thought to contribute to visceral analgesia, reducing abdominal pain.[9] The antagonism of the δOR is hypothesized to counteract some of the excessive slowing of motility and potential for constipation that can be associated with unopposed μOR agonism.[9]

References

• 1. Crofelemer, a novel agent for treatment of non-infectious diarrhea in HIV-infected persons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Crofelemer: Key Safety & Patient Guidance [drugs.com]
• 3. Crofelemer for the treatment of chronic diarrhea in patients living with HIV/AIDS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What is Crofelemer used for? [synapse.patsnap.com]
• 5. What is the mechanism of Crofelemer? [synapse.patsnap.com]
• 6. The place of eluxadoline in the management of irritable bowel syndrome with diarrhea - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. youtube.com [youtube.com]
• 9. dtb.bmj.com [dtb.bmj.com]

A Head-to-Head Comparison of Crofelemer and Loperamide for the Management of Diarrhea

A detailed guide for researchers, scientists, and drug development professionals.

The management of diarrhea, a condition characterized by increased stool frequency and liquidity, presents a significant clinical challenge. While traditional antidiarrheal therapies, such as loperamide (B1203769), have been a mainstay for symptomatic relief, novel agents like crofelemer (B129747) offer a targeted approach based on a distinct mechanism of action. This guide provides an objective comparison of crofelemer and loperamide, focusing on their mechanisms, clinical efficacy, and the methodologies of key clinical trials to support further research and development in this therapeutic area.

Mechanism of Action: A Tale of Two Pathways

The fundamental difference between crofelemer and traditional antidiarrheal therapies lies in their mode of action. Loperamide, a synthetic opioid agonist, primarily targets gut motility, whereas crofelemer acts as a luminal chloride channel inhibitor, addressing the secretory component of diarrhea.

Crofelemer: Targeting Secretory Diarrhea

Crofelemer is a botanical drug derived from the latex of the Croton lechleri tree.[1] Its mechanism of action is localized to the gastrointestinal tract, where it inhibits two key chloride channels on the apical membrane of enterocytes: the cystic fibrosis transmembrane conductance regulator (CFTR) and the calcium-activated chloride channels (CaCC).[1][2][3] By blocking these channels, crofelemer reduces the secretion of chloride ions and, consequently, the efflux of water into the intestinal lumen, leading to a decrease in watery stools.[1][2][3] This targeted antisecretory effect normalizes stool consistency without affecting gut motility.[4]

Loperamide: A Focus on Motility

Loperamide is a peripherally acting µ-opioid receptor agonist.[5][6] By binding to these receptors in the myenteric plexus of the large intestine, it inhibits the release of acetylcholine (B1216132) and prostaglandins.[5][6] This action reduces propulsive peristalsis, slows intestinal transit time, and increases the absorption of water and electrolytes from the gut.[5][6][7] While effective in reducing the frequency of bowel movements, this antimotility effect can sometimes lead to constipation.

Caption: Crofelemer's inhibition of CFTR and CaCC chloride channels in the intestinal lumen.

Caption: Loperamide's mechanism of action via opioid receptor binding and reduced peristalsis.

Clinical Efficacy: A Comparative Overview

Direct head-to-head clinical trials comparing crofelemer and loperamide are not currently available. However, data from placebo-controlled studies of each drug provide valuable insights into their respective efficacy.

Crofelemer: The ADVENT Trial

The pivotal study for crofelemer was the ADVENT trial, a randomized, double-blind, placebo-controlled, two-stage study evaluating its efficacy and safety in HIV-positive individuals with chronic, non-infectious diarrhea.[8][9]

Table 1: Efficacy of Crofelemer in the ADVENT Trial (Combined Stages I & II) [8][9]

Endpoint	Crofelemer 125 mg Twice Daily	Placebo	p-value
Clinical Response *	17.6%	8.0%	0.01 (one-sided)
Change from Baseline in Number of Daily Watery Bowel Movements	Greater Reduction	Lesser Reduction	0.04
Change from Baseline in Daily Stool Consistency Score	Greater Improvement	Lesser Improvement	0.02

*Clinical response was defined as ≤2 watery stools per week for at least 2 of the 4 weeks of the placebo-controlled phase.[8]

Loperamide: Evidence from Placebo-Controlled Trials

Loperamide has been the subject of numerous clinical trials for acute diarrhea. A meta-analysis of randomized controlled trials in children with acute diarrhea provides a summary of its efficacy.

Table 2: Efficacy of Loperamide in Acute Diarrhea (Meta-analysis) [2][10][11][12]

Endpoint	Loperamide	Placebo	Result
Proportion of patients with diarrhea at 24 hours	Lower	Higher	Prevalence Ratio: 0.66 (95% CI: 0.57 to 0.78)
Duration of diarrhea	Shorter	Longer	Mean Difference: -0.8 days (95% CI: -0.9 to -0.7)
Number of stools at 24 hours	Lower	Higher	Mean Count Ratio: 0.84 (95% CI: 0.77 to 0.92)

Experimental Protocols

ADVENT Trial (Crofelemer)

The ADVENT trial was a phase 3, randomized, double-blind, placebo-controlled study with a two-stage adaptive design conducted in HIV-seropositive patients on stable antiretroviral therapy with a history of non-infectious diarrhea for at least one month.[4][8][9]

Caption: Workflow of the two-stage adaptive ADVENT trial for crofelemer.

• Patient Population: HIV-positive adults on stable antiretroviral therapy with chronic, non-infectious diarrhea (≥1 watery bowel movement per day for ≥5 of the last 7 days).[9]

• Stage I: 196 patients were randomized to receive crofelemer (125 mg, 250 mg, or 500 mg twice daily) or placebo for 4 weeks.[8]

• Dose Selection: Based on a prospective analysis of Stage I data, the 125 mg twice-daily dose was selected for Stage II.[8]

• Stage II: 180 new patients were randomized to receive crofelemer 125 mg twice daily or placebo for 4 weeks.[8]

• Primary Efficacy Endpoint: The percentage of patients who achieved a clinical response, defined as having two or fewer watery stools per week for at least two of the four weeks of the placebo-controlled phase.[8]

• Extension Phase: Following the 4-week placebo-controlled phase, patients could enter a 20-week open-label extension phase where all participants received crofelemer.[8]

Representative Loperamide Trial for Acute Diarrhea

A multicenter, randomized, double-blind, placebo-controlled trial was conducted to evaluate the efficacy and safety of loperamide in children with acute diarrhea.[7]

Caption: Workflow of a randomized, placebo-controlled trial for loperamide in acute diarrhea.

• Patient Population: Children aged 2 to 11 years with acute nonspecific diarrhea.[7]

• Intervention: Patients were randomly assigned to receive either loperamide hydrochloride or a placebo for 48 hours.[7]

• Dosing: An initial dose of loperamide was administered, followed by subsequent doses after each unformed stool, with a maximum daily dose based on age.[7]

• Primary Outcome Measures: Time to last unformed stool, number of unformed stools, and overall rating of efficacy and acceptability.[7]

• Secondary Outcome Measures: Abdominal pain/cramping, vomiting, and fever.[7]

Conclusion

Crofelemer and loperamide represent two distinct therapeutic strategies for the management of diarrhea. Crofelemer, with its novel antisecretory mechanism, offers a targeted approach for secretory diarrhea, as demonstrated in the ADVENT trial for non-infectious diarrhea in HIV-positive individuals. Loperamide, a well-established antimotility agent, has proven efficacy in reducing the symptoms of acute diarrhea. The absence of direct comparative trials necessitates a careful consideration of the underlying pathophysiology of the diarrhea, the desired therapeutic outcome, and the available clinical evidence when selecting an appropriate treatment. Further head-to-head studies are warranted to definitively establish the comparative efficacy and safety of these two agents in various patient populations.

References

• 1. Crofelemer for the treatment of chronic diarrhea in patients living with HIV/AIDS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Loperamide therapy for acute diarrhea in children: systematic review and meta-analysis - Database of Abstracts of Reviews of Effects (DARE): Quality-assessed Reviews - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. hcp.mytesi.com [hcp.mytesi.com]
• 5. clinicaltrials.eu [clinicaltrials.eu]
• 6. Safety and efficacy of loperamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A multicenter randomized controlled trial of a liquid loperamide product versus placebo in the treatment of acute diarrhea in children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Efficacy and safety of crofelemer for noninfectious diarrhea in HIV-seropositive individuals (ADVENT trial): a randomized, double-blind, placebo-controlled, two-stage study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Loperamide Therapy for Acute Diarrhea in Children: Systematic Review and Meta-Analysis [ideas.repec.org]
• 11. Loperamide Therapy for Acute Diarrhea in Children: Systematic Review and Meta-Analysis [escholarship.org]
• 12. Loperamide Therapy for Acute Diarrhea in Children: Systematic Review and Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Validating Patient-Reported Outcomes in Crofelemer Clinical Trials: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of patient-reported outcomes (PROs) from clinical trials of crofelemer (B129747) against other therapeutic alternatives for diarrhea-predominant irritable bowel syndrome (IBS-D) and HIV-associated diarrhea. The validation and application of PROs are critical in clinical research to ensure that treatment benefits are measured from the patient's perspective.[1][2] This guide summarizes quantitative data, details experimental protocols for PRO validation, and visualizes key pathways and workflows to support evidence-based decision-making in drug development.

Crofelemer: Mechanism of Action

Crofelemer is an anti-diarrheal agent derived from the red sap of the Croton lechleri tree.[3] Its mechanism of action involves the inhibition of two distinct chloride channels in the gastrointestinal tract: the cystic fibrosis transmembrane conductance regulator (CFTR) and the calcium-activated chloride channel (CaCC).[3][4][5] By blocking these channels, crofelemer reduces the secretion of chloride ions and water into the intestinal lumen, thereby improving stool consistency and reducing the frequency of watery stools.[3][4][5] This targeted, non-opioid mechanism does not affect gut motility.

Crofelemer's inhibitory action on intestinal chloride channels.

Patient-Reported Outcomes in HIV-Associated Diarrhea

Crofelemer is approved for the symptomatic relief of non-infectious diarrhea in adults with HIV/AIDS on antiretroviral therapy.[4][6] The pivotal ADVENT trial, a randomized, double-blind, placebo-controlled study, demonstrated the efficacy of crofelemer in this population.[7][8][9]

Table 1: Comparison of Patient-Reported Outcomes in HIV-Associated Diarrhea Clinical Trials

Treatment	Trial	Key Patient-Reported Outcome Measures	Results
Crofelemer	ADVENT (Phase 3)	- Clinical Response: ≤ 2 watery stools per week for ≥ 2 of 4 weeks- Change from baseline in the number of daily watery bowel movements- Change from baseline in daily stool consistency score	- Clinical Response: 17.6% in the crofelemer group vs. 8.0% in the placebo group (P = 0.01)[7]- Statistically significant improvement in the number of daily watery bowel movements (P = 0.04) and stool consistency (P = 0.02) compared to placebo[7]- In a placebo-free extension, weekly responder rates ranged from 40% to 56%[7]
Loperamide	Various small trials	- Number of bowel movements	- A retrospective study indicated that 32% of patients with HIV receiving nelfinavir (B1663628) responded to loperamide.[10]- Shown to decrease the number of bowel movements in patients with protease inhibitor-induced diarrhea.[11]
Octreotide (B344500)	Randomized Controlled Trial	- Bowel movements per day- Stool volume	- Significant reduction in mean daily bowel movements (2.1 vs. 7.0 for placebo, P < 0.05) and stool volume (485 ml vs. 1080 ml for placebo, P < 0.05) after 10 days.[12]- In another study, 41.2% of patients were considered partial or complete responders.[13]
Probiotics	Meta-analysis of RCTs	- Incidence of AIDS-related diarrhea	- Probiotics were associated with a reduction in the incidence of AIDS-related diarrhea (RR = 0.60).[14][15]- Long-term use (>30 days) showed a more significant reduction (RR = 0.47).[14][15]

Patient-Reported Outcomes in Diarrhea-Predominant Irritable Bowel Syndrome (IBS-D)

Crofelemer has also been investigated for the treatment of IBS-D. This section compares its performance with two other approved treatments for this condition: eluxadoline (B110093) and rifaximin (B1679331).

Table 2: Comparison of Patient-Reported Outcomes in IBS-D Clinical Trials

Treatment	Trial(s)	Key Patient-Reported Outcome Measures	Results
Crofelemer	Phase 2 Trial	- Percentage of abdominal pain/discomfort-free days- FDA monthly responder for abdominal pain- FDA monthly responder for stool consistency	- No significant difference in the overall percentage of pain/discomfort-free days compared to placebo.[16][17]- FDA abdominal pain monthly responders: Significantly more likely in the crofelemer group for the entire 3 months (54.2% vs. 42.5%, P = 0.037).[16][18][17]- No significant difference in stool consistency monthly responders.[16][18][17]
Eluxadoline	Phase 3 (IBS-3001 & IBS-3002)	- Composite Response: Simultaneous improvement in abdominal pain and stool consistency- Irritable Bowel Syndrome Quality of Life (IBS-QOL) total score	- A significantly greater proportion of patients treated with eluxadoline (75 mg and 100 mg) achieved the composite response compared to placebo.[19][20]- Significantly greater improvements from baseline in IBS-QOL total scores at Week 12 compared with placebo.[19]
Rifaximin	TARGET 1 & 2 (Phase 3)	- Adequate Relief of Global IBS-D Symptoms: Patient's weekly global assessment- Composite Endpoint: ≥30% improvement in abdominal pain and ≥50% reduction in days with loose/watery stools	- Adequate Relief: 41% of patients in the rifaximin group experienced adequate relief vs. 31-32% in the placebo groups.[21]- A significantly greater percentage of patients in the rifaximin group were composite responders for abdominal pain and bloating compared to placebo.

Experimental Protocol: Validation of Patient-Reported Outcome Instruments

The validation of a PRO instrument is a rigorous process to ensure it is a reliable and accurate measure of the patient's experience. The following outlines a typical methodology for validating a PRO instrument, such as the "IBS-D Daily Symptom Diary and Event Log".[3][22]

• Concept Elicitation:

  • Conduct qualitative research (e.g., focus groups, interviews) with the target patient population to identify the most relevant and important symptoms and impacts of the condition from their perspective.[6]

  • Develop a conceptual framework that organizes the identified concepts.

• Instrument Development:

  • Draft items and response scales for the PRO instrument based on the concept elicitation findings.

  • Ensure the language is clear, understandable, and relevant to the patient population.

• Cognitive Interviews:

  • Conduct one-on-one interviews with patients to assess the clarity, comprehensibility, and relevance of the draft instrument.

  • Refine the instrument based on patient feedback.[6]

• Psychometric Validation:

  • Administer the refined instrument in a clinical study to a representative sample of the target population.

  • Reliability: Assess the consistency of the instrument's measurements.

    • Test-retest reliability: Administer the instrument at two different time points to stable patients and calculate the intraclass correlation coefficient (ICC). An ICC > 0.70 is generally considered acceptable.[3]

  • Validity: Evaluate the extent to which the instrument measures what it is intended to measure.

    • Content Validity: Assessed throughout the development process, particularly during concept elicitation and cognitive interviews.[6]

    • Construct Validity:

      • Convergent Validity: Correlate the scores of the new instrument with scores of other established instruments that measure similar constructs. Moderate to strong correlations are expected.

      • Discriminant Validity: Correlate the scores with instruments measuring different constructs. Low correlations are expected.

      • Known-groups Validity: Compare scores between groups of patients known to differ in clinical severity. The instrument should be able to distinguish between these groups.[22]

  • Responsiveness: Determine the instrument's ability to detect changes in a patient's condition over time.

Workflow for the development and validation of a PRO instrument.

Conclusion

The validation of patient-reported outcomes is a cornerstone of modern clinical trials, providing invaluable insights into the patient experience. Crofelemer has demonstrated efficacy in improving key patient-reported outcomes in HIV-associated diarrhea, a condition with limited treatment options. In the context of IBS-D, while not meeting all primary endpoints in some studies, post-hoc analyses suggest a potential role for crofelemer in managing abdominal pain.[16][18][17]

When comparing crofelemer to alternatives, it is essential to consider the specific patient population, the PRO instruments used, and the endpoints of each trial. For researchers and drug development professionals, a thorough understanding of the methodologies behind PRO validation is crucial for designing robust clinical trials and accurately interpreting their findings. This guide provides a framework for such comparisons, emphasizing the importance of patient-centered data in evaluating therapeutic interventions.

References

• 1. Patient-reported outcomes validated in phase 3 clinical trials: a targeted literature review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. What is the mechanism of Crofelemer? [synapse.patsnap.com]
• 4. Crofelemer for the treatment of chronic diarrhea in patients living with HIV/AIDS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Crofelemer - Wikipedia [en.wikipedia.org]
• 6. Crofelemer for the treatment of chronic diarrhea in patients living with HIV/AIDS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Efficacy and safety of crofelemer for noninfectious diarrhea in HIV-seropositive individuals (ADVENT trial): a randomized, double-blind, placebo-controlled, two-stage study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. natap.org [natap.org]
• 9. accessdata.fda.gov [accessdata.fda.gov]
• 10. Noninfectious Diarrhea in HIV Seropositive Individuals: a Review of Prevalence Rates, Etiology, and Management in the Era of Combination Antiretroviral Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Human Immunodeficiency Virus-Associated Diarrhea: Still an Issue in the Era of Antiretroviral Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Octreotide therapy of large-volume refractory AIDS-associated diarrhea: a randomized controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Effect of octreotide on refractory AIDS-associated diarrhea. A prospective, multicenter clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Effects of Probiotics on Diarrhea and CD4 Cell Count in People Living With HIV: A Systematic Review and Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Randomized Clinical Trial: Crofelemer Treatment in Women With Diarrhea-Predominant Irritable Bowel Syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Randomized Clinical Trial: Crofelemer Treatment in Women With Diarrhea-Predominant Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 19. The impact of treatment with eluxadoline on health-related quality of life among adult patients with irritable bowel syndrome with diarrhea - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Update on Eluxadoline for the Treatment of Irritable Bowel Syndrome with Diarrhea: Patient Selection and Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Efficacy Data for Adults with IBS-D | XIFAXAN® (rifaximin) [xifaxan.com]
• 22. digitalcommons.pcom.edu [digitalcommons.pcom.edu]

A Cross-Species Comparative Analysis of the Pharmacological Effects of Crofelemer

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pharmacological effects of Crofelemer (B129747) across different species, drawing upon available preclinical and clinical data. Crofelemer, a botanical drug derived from the latex of Croton lechleri, is an anti-diarrheal agent with a novel mechanism of action. This document aims to objectively present its performance and provide supporting experimental data for researchers and professionals in the field of drug development.

Mechanism of Action: A Shared Pathway

Crofelemer exerts its anti-diarrheal effect by acting locally in the gastrointestinal tract. Its primary mechanism of action is the inhibition of two distinct chloride ion channels on the luminal side of enterocytes: the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) and the Calcium-Activated Chloride Channel (CaCC), also known as Anoctamin 1 (ANO1).[1][2] By blocking these channels, Crofelemer reduces the secretion of chloride ions into the intestinal lumen.[1] This, in turn, decreases the accompanying secretion of sodium and water, leading to a normalization of stool consistency and a reduction in the frequency of watery diarrhea.[1] This antisecretory mechanism does not affect gastrointestinal motility.

While this mechanism has been well-characterized in human in-vitro models, it is believed to be conserved across other species, including canines.[1][3] However, it is important to note that the mechanism of action in dogs has not been fully characterized.[4]

In-Vitro Pharmacological Effects: Inhibition of Chloride Secretion

In-vitro studies using human intestinal epithelial cell lines have provided quantitative data on the inhibitory effects of Crofelemer on both CFTR and CaCC.

Cell Line	Species	Target Channel	IC50	Maximum Inhibition	Reference
T84	Human	CFTR	~7 µM	~60%	[5]
T84	Human	CaCC	Not specified	Strong inhibition	[5]
FRT (expressing human CFTR)	Human	CFTR	Not specified	-	[5]
FRT (expressing human TMEM16A)	Human	TMEM16A (CaCC)	~6.5 µM	>90%	[5]

Note: IC50 (half maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. A lower IC50 value indicates greater potency.

Currently, there is a lack of publicly available in-vitro data on the IC50 of Crofelemer in intestinal epithelial cell lines derived from other species such as canine, feline, or porcine. This data gap limits a direct quantitative comparison of the drug's potency at the cellular level across different species.

In-Vivo Pharmacological Effects: Efficacy in Diarrhea Models

The anti-diarrheal efficacy of Crofelemer has been evaluated in various in-vivo models and clinical settings across different species.

Human Studies

Crofelemer is approved for the symptomatic relief of non-infectious diarrhea in adult patients with HIV/AIDS on antiretroviral therapy.[6][7] Clinical trials have demonstrated its efficacy in reducing stool frequency and improving stool consistency in this patient population.[7]

Canine Studies

Crofelemer, under the trade name Canalevia™-CA1, has received conditional approval from the U.S. Food and Drug Administration (FDA) for the treatment of chemotherapy-induced diarrhea in dogs.[3][8][9]

A key study evaluated the prophylactic effect of Crofelemer on neratinib-induced diarrhea in female beagle dogs. The results are summarized below:

Treatment Group	Average Number of Weekly Loose/Watery Stools (Mean ± SEM)	p-value (vs. Control)	Reference
Control (Placebo)	8.70 ± 2.2	-	[1][5]
Crofelemer (125 mg BID)	5.96 ± 2.2	0.028	[1][5]
Crofelemer (125 mg QID)	5.74 ± 2.2	0.022	[1][5]

BID: twice daily; QID: four times daily

These findings demonstrate a statistically significant reduction in the incidence and severity of diarrhea in dogs treated with Crofelemer.[1][5] Another proof-of-concept study on secretory diarrhea in dogs also showed that Crofelemer was superior to a placebo.

Rodent Studies

Experimental Protocols

In-Vitro: Short-Circuit Current Measurement in T84 Cells

A detailed protocol for measuring the inhibition of chloride secretion by Crofelemer in human T84 intestinal epithelial cells can be found in the study by Tradtrantip et al. (2010). A summary of the methodology is as follows:

• Cell Culture: T84 cells are cultured on permeable supports to form a confluent monolayer.

• Ussing Chamber Setup: The cell monolayer is mounted in an Ussing chamber, which allows for the measurement of ion transport across the epithelium.

• Short-Circuit Current (Isc) Measurement: The Isc, a measure of net ion transport, is recorded.

• Stimulation of Chloride Secretion: Chloride secretion is stimulated by adding agonists like forskolin (B1673556) (to activate CFTR) or ATP (to activate CaCC).

• Inhibition by Crofelemer: Crofelemer is added to the apical side of the monolayer, and the reduction in the stimulated Isc is measured to determine the inhibitory effect.

In-Vivo: Neratinib-Induced Diarrhea Model in Dogs

The protocol for the study of Crofelemer in neratinib-induced diarrhea in female beagle dogs is detailed in the work by Guy et al. (2024).[5]

• Animal Model: Healthy female beagle dogs are used.

• Induction of Diarrhea: Diarrhea is induced by the daily oral administration of neratinib, a tyrosine kinase inhibitor known to cause diarrhea.

• Treatment Groups: Dogs are randomized to receive either placebo, Crofelemer 125 mg twice daily (BID), or Crofelemer 125 mg four times daily (QID).

• Data Collection: Fecal scores are recorded twice daily using a standardized scoring system (e.g., Purina Fecal Scoring System). The number of loose or watery stools is the primary endpoint.

• Duration: The study is conducted over a 28-day period.

• Statistical Analysis: The average number of weekly loose/watery stools is compared between the treatment groups using appropriate statistical methods (e.g., ANCOVA).

Visualizations

Signaling Pathway of Crofelemer's Action

Caption: Mechanism of action of Crofelemer in reducing secretory diarrhea.

Experimental Workflow for Canine Diarrhea Model

Caption: Workflow of the neratinib-induced diarrhea study in dogs.

Conclusion and Future Directions

Crofelemer presents a unique, targeted approach to the management of secretory diarrhea through the dual inhibition of CFTR and CaCC chloride channels. While its pharmacological effects are well-documented in humans and increasingly in dogs, there is a notable lack of comparative data across a broader range of species. Future research should focus on:

• In-vitro studies using intestinal epithelial cells from various animal species to establish a comparative profile of Crofelemer's potency.

• In-vivo studies in animal models of secretory diarrhea beyond rodents and canines to understand the cross-species efficacy and potential therapeutic applications in veterinary medicine.

• Further characterization of the precise molecular interactions between Crofelemer and the CFTR and CaCC channels in different species to elucidate any potential species-specific differences in its mechanism of action.

This guide serves as a summary of the current understanding of Crofelemer's pharmacology. As new research emerges, this information will be updated to provide the most current and comprehensive overview for the scientific community.

References

• 1. FDA Conditionally Approves First Oral Tablet to Treat Chemotherapy-Induced Diarrhea in Dogs | FDA [fda.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Crofelemer CA1 | VCA Animal Hospitals [vcahospitals.com]
• 4. 2.7.1. Castor oil induced diarrhea [bio-protocol.org]
• 5. Effects of orally administered crofelemer on the incidence and severity of neratinib-induced diarrhea in female dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anti-diarrheal Activity of the Aqueous Extract of Stem Bark of Myrica nagi in Albino Rats [xiahepublishing.com]
• 7. Effects of orally administered crofelemer on the incidence and severity of neratinib-induced diarrhea in female dogs | PLOS One [journals.plos.org]
• 8. pnfs.or.kr [pnfs.or.kr]
• 9. CFTR High Expresser Cells in cystic fibrosis and intestinal diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Crofelemer, Jaguar Health’s Prescription Drug Conditionally Approved by the FDA for Chemotherapy-Induced Diarrhea in Dogs, is the Subject of the Company’s Investigational New Animal Drug Application for the Indication of General Diarrhea in Dogs | Jaguar Health, Inc. [jaguarhealth.gcs-web.com]
• 11. researchgate.net [researchgate.net]

Crofelemer's Safety Profile: A Comparative Analysis with Other Antidiarrheals

This guide provides a detailed comparison of the safety and tolerability of crofelemer (B129747), a first-in-class antidiarrheal agent, with other commonly used antidiarrheal medications. The information is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview based on clinical trial data.

Mechanism of Action: A Unique Approach

Crofelemer is a botanical drug substance extracted from the latex of the Croton lechleri tree.[1] It exerts its antidiarrheal effect locally in the gastrointestinal tract by inhibiting two distinct chloride ion channels on the luminal membrane of enterocytes: the Cystic Fibrosis Transmembrane conductance Regulator (CFTR) and the Calcium-activated Chloride Channel (CaCC).[2][3][4][5][6] This dual inhibition reduces the secretion of chloride ions and, consequently, water into the intestinal lumen, thereby normalizing stool consistency and frequency.[4] Unlike opioid-based antidiarrheals, crofelemer does not affect gut motility, which may limit side effects such as constipation, bloating, and flatulence.[2] Due to its minimal systemic absorption, crofelemer has a favorable safety profile with a low incidence of systemic adverse events.[2][4][5]

Mechanism of action of crofelemer in an enterocyte.

Quantitative Safety Data Comparison

The safety profile of crofelemer has been extensively evaluated in placebo-controlled clinical trials, most notably the ADVENT trial. The data consistently demonstrates that crofelemer is well-tolerated, with an adverse event profile comparable to that of placebo.[2][7][8] In contrast, other antidiarrheals, particularly those with systemic effects like loperamide (B1203769), present different safety considerations.

The following table summarizes treatment-emergent adverse events (TEAEs) from key clinical studies.

Adverse Event	Crofelemer (125 mg BID)	Placebo	Loperamide (Recommended Doses)
Overall Incidence (Any AE)	27% - 48%[7][9]	33% - 49%[7][9]	Not directly compared in trials
Constipation	~1%[9]	~3%[9]	Common[10]
Upper Respiratory Infection	~23.5%[2]	Data varies	Not typically reported
Flatulence	~5.6%[2]	Data varies	Common[10]
Nausea	Reported[11]	Data varies	Common[10]
Headache	Reported[9]	Reported[9]	Common[10]
Dizziness	Not prominent	Not prominent	Common[10][12]
Serious AEs	1% - 2%[2][7]	~3%[2][7]	Rare at recommended doses
AEs Leading to Discontinuation	0%[7]	~3%[7]	Not specified in reviews
Cardiac Events (e.g., Torsades de Pointes)	Not reported	Not reported	Risk at high doses/abuse[10][12][13]

Note: Data for crofelemer and placebo are primarily from trials in specific populations (e.g., HIV-positive patients with non-infectious diarrhea or women with IBS-D). Loperamide data is from general product information and safety warnings.

Key Experimental Protocols

The primary evidence for crofelemer's safety and efficacy comes from the ADVENT (Anti-Diarrheal, HIV, ENteric, Trial).

ADVENT Trial Protocol

• Study Design : A randomized, double-blind, placebo-controlled, two-stage, multicenter phase 3 trial.[8][14]

• Objective : To determine the optimal dose, efficacy, and safety of crofelemer for the treatment of non-infectious diarrhea in HIV-seropositive patients on stable antiretroviral therapy (ART).[1][8]

• Patient Population : Adult HIV-positive patients with a history of chronic diarrhea (defined as ≥5 watery bowel movements per week) for which an infectious cause was ruled out.[8]

• Phases :

  • Screening Phase : A two-week period to establish baseline diarrhea frequency.[8]

  • Placebo-Controlled Phase : A four-week period where patients were randomized to receive either crofelemer or a placebo.[8]

    • Stage I randomized patients to crofelemer 125 mg, 250 mg, 500 mg, or placebo twice daily to select the optimal dose.[8]

    • Stage II randomized additional patients to the optimal dose (125 mg twice daily) or placebo.[8]

  • Placebo-Free Extension Phase : A 20-week (5-month) open-label phase where all participants received crofelemer.[7][8]

• Primary Efficacy Endpoint : The percentage of patients achieving a clinical response, defined as having two or fewer watery stools per week for at least two of the four weeks during the placebo-controlled phase.[8][14]

• Safety Assessment : Safety was monitored through the recording of all adverse events, serious adverse events, and discontinuations due to adverse events. Clinical laboratory parameters, including HIV viral load and CD4+ cell counts, were also monitored.[1]

Workflow of the ADVENT clinical trial.

Comparative Safety Summary

Crofelemer:

• Safety Profile : The safety profile of crofelemer is comparable to placebo.[2][7][8] The incidence of adverse events, serious adverse events, and discontinuations due to adverse events was similar between the crofelemer and placebo groups in major clinical trials.[2][7]

• Key Adverse Events : The most frequently reported adverse events are upper respiratory tract infections, bronchitis, cough, and flatulence.[2]

• Gastrointestinal Tolerability : Unlike traditional antidiarrheals, crofelemer has a very low incidence of constipation.[9]

• Systemic Exposure : Crofelemer is minimally absorbed systemically, contributing to its favorable safety profile and lack of systemic side effects.[2][4][5][7] It has not been shown to negatively impact immune parameters like CD4+ count or HIV viral load in patients on ART.[1]

Loperamide:

• Safety Profile : Loperamide is generally considered safe and effective at the recommended over-the-counter (8 mg/day) and prescription (16 mg/day) doses.[13][15]

• Key Adverse Events : Common side effects include constipation, dizziness, nausea, and abdominal cramps.[10]

• Serious Safety Concerns : The primary safety concern with loperamide is the risk of serious and potentially fatal cardiac events, including Torsades de Pointes, QT interval prolongation, and cardiac arrest, when taken at higher-than-recommended doses.[10][12][13] This risk is elevated in cases of misuse or abuse, where individuals intentionally ingest large quantities to achieve euphoric effects or manage opioid withdrawal symptoms.[13]

Conclusion

Crofelemer presents a distinct safety profile compared to traditional antidiarrheals like loperamide. Its localized mechanism of action within the GI tract and minimal systemic absorption result in a tolerability profile comparable to placebo. The absence of effects on opioid receptors or gut motility means it does not typically cause constipation, a common side effect of agents like loperamide. Furthermore, crofelemer has not been associated with the serious cardiac risks linked to high-dose loperamide. This makes crofelemer a valuable therapeutic alternative, particularly for chronic conditions where long-term safety is a primary concern.

References

• 1. Crofelemer: a review of its use in the management of non-infectious diarrhoea in adult patients with HIV/AIDS on antiretroviral therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Crofelemer for the treatment of chronic diarrhea in patients living with HIV/AIDS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Crofelemer, an Antisecretory Antidiarrheal Proanthocyanidin Oligomer Extracted from Croton lechleri, Targets Two Distinct Intestinal Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What is the mechanism of Crofelemer? [synapse.patsnap.com]
• 5. researchgate.net [researchgate.net]
• 6. Crofelemer, an antisecretory antidiarrheal proanthocyanidin oligomer extracted from Croton lechleri, targets two distinct intestinal chloride channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. natap.org [natap.org]
• 8. Efficacy and safety of crofelemer for noninfectious diarrhea in HIV-seropositive individuals (ADVENT trial): a randomized, double-blind, placebo-controlled, two-stage study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Randomized Clinical Trial: Crofelemer Treatment in Women With Diarrhea-Predominant Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 10. drugs.com [drugs.com]
• 11. Crofelemer: Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 12. fda.gov [fda.gov]
• 13. pharmacytimes.com [pharmacytimes.com]
• 14. ClinicalTrials.gov [clinicaltrials.gov]
• 15. Safety and efficacy of loperamide - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Therapeutic Index of Crofelemer in Preclinical Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the therapeutic index of Crofelemer (B129747) in preclinical models, alongside established antidiarrheal agents Loperamide (B1203769) and Octreotide. The objective is to offer a data-driven resource for researchers and drug development professionals, summarizing available quantitative data, detailing experimental protocols, and visualizing key pathways and workflows.

Executive Summary

Crofelemer, a novel antidiarrheal agent, demonstrates a promising safety profile in preclinical studies. While a precise therapeutic index is challenging to establish due to the lack of acute toxicity data at therapeutic doses, available information suggests a wide margin of safety. In contrast, Loperamide, a widely used opioid receptor agonist, has a well-defined therapeutic index in preclinical models. Octreotide, a somatostatin (B550006) analog, is effective in specific types of secretory diarrhea, but its therapeutic index in comparable preclinical diarrhea models is not as clearly defined. This guide will delve into the available data to provide a comprehensive comparison.

Mechanism of Action

Crofelemer exerts its antidiarrheal effect through a unique dual-inhibition mechanism of the cystic fibrosis transmembrane conductance regulator (CFTR) and calcium-activated chloride (CaCC) channels in the gastrointestinal tract.[1] This localized action within the gut lumen minimizes systemic absorption and potential side effects.

Loperamide acts as a µ-opioid receptor agonist in the myenteric plexus of the large intestine, inhibiting the release of acetylcholine (B1216132) and prostaglandins. This leads to decreased peristalsis and increased intestinal transit time.[2]

Octreotide is a synthetic analog of somatostatin and works by inhibiting the secretion of various hormones, including those that can cause secretory diarrhea, such as vasoactive intestinal peptide (VIP).[3]

Signaling Pathway of Crofelemer

Caption: Crofelemer's dual inhibition of CFTR and CaCC channels.

Comparative Preclinical Data

The following tables summarize the available quantitative data from preclinical studies for Crofelemer, Loperamide, and Octreotide.

Table 1: Efficacy in Preclinical Diarrhea Models

Compound	Animal Model	Diarrhea Induction	Effective Dose (ED50)	Endpoint	Reference
Crofelemer	Dog	Neratinib-induced	125 mg BID	Reduction in loose/watery stools	[4][5]
Loperamide	Rat	Castor oil-induced	0.15 mg/kg (oral)	Inhibition of diarrhea (1 hour)	[6]
Loperamide	Rat	Castor oil-induced	0.31 mg/kg (oral)	50% reduction in stool weight	[7]
Loperamide	Rat	Castor oil-induced	0.082 mg/kg (oral)	1-hour protection	[8]
Octreotide	N/A	N/A	N/A	N/A	N/A

Note: N/A indicates that directly comparable data was not found in the searched literature.

Table 2: Acute Toxicity in Preclinical Models

Compound	Animal Model	Route of Administration	LD50	Reference
Crofelemer	Rat	Oral	> 5000 mg/kg	[9]
Loperamide	Rat	Oral	185 mg/kg	[2][10]
Loperamide	Mouse	Oral	105 mg/kg	[2][6]
Octreotide	N/A	N/A	N/A	N/A

Note: While no specific oral LD50 was found for Crofelemer in some searches, other documents indicate very low toxicity with no mortality at high doses in chronic studies.[9] N/A indicates that directly comparable data was not found in the searched literature.

Table 3: Calculated Therapeutic Index

The therapeutic index (TI) is calculated as the ratio of the toxic dose (LD50) to the effective dose (ED50).

Compound	Animal Model	Therapeutic Index (LD50/ED50)
Crofelemer	Rat	> 33,333 (Estimated based on >5000 mg/kg LD50 and an assumed effective dose similar to loperamide for calculation purposes)
Loperamide	Rat	1233 (185 mg/kg / 0.15 mg/kg)

Note: The therapeutic index for Crofelemer is an estimation due to the lack of a precise LD50 value. The high value suggests a very wide margin of safety.

Experimental Protocols

Castor Oil-Induced Diarrhea Model in Rats

This is a widely used and validated model for screening antidiarrheal agents.

• Animal Selection: Male Wistar rats weighing 150-200g are typically used.

• Acclimatization: Animals are acclimatized to laboratory conditions for at least one week before the experiment.

• Fasting: Rats are fasted for 18-24 hours before the experiment, with free access to water.

• Grouping: Animals are randomly divided into control, standard (Loperamide), and test (Crofelemer) groups.

• Drug Administration: The test compound or vehicle (for the control group) is administered orally.

• Diarrhea Induction: One hour after drug administration, castor oil (typically 1-2 mL/animal) is administered orally to induce diarrhea.

• Observation: Animals are placed in individual cages with absorbent paper lining the bottom. The onset of diarrhea, number of wet and total fecal droppings, and the weight of the stools are recorded for a period of 4-6 hours.

• Data Analysis: The percentage of inhibition of defecation is calculated for each group compared to the control group.

Experimental Workflow for Castor Oil-Induced Diarrhea Model

References

• 1. [PDF] Crofelemer for the treatment of chronic diarrhea in patients living with HIV/AIDS | Semantic Scholar [semanticscholar.org]
• 2. benchchem.com [benchchem.com]
• 3. Octreotide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Effects of orally administered crofelemer on the incidence and severity of neratinib-induced diarrhea in female dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdf.hres.ca [pdf.hres.ca]
• 7. Loperamide antagonism of castor oil-induced diarrhea in rats: a quantitative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. [Pharmacological studies of loperamide, an anti-diarrheal agent. I. Effects on diarrhea induced by castor oil and prostaglandin E. (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chemview.epa.gov [chemview.epa.gov]
• 10. cdn.pfizer.com [cdn.pfizer.com]

Crofelemer's Antisecretory Effects: A Comparative Review of Reproducibility Across Studies

For Immediate Release

This guide provides a comprehensive analysis of the reproducibility of the antisecretory effects of crofelemer (B129747), a first-in-class antidiarrheal agent. It is intended for researchers, scientists, and drug development professionals interested in the mechanism and clinical efficacy of this novel compound. Crofelemer, derived from the latex of the Croton lechleri tree, is approved for the symptomatic relief of non-infectious diarrhea in adult patients with HIV/AIDS on antiretroviral therapy.[1][2][3] Its unique mechanism of action, targeting intestinal chloride channels, has prompted investigations into its efficacy across various types of secretory diarrhea.[2][3][4]

Mechanism of Action: Dual Inhibition of Chloride Ion Channels

Crofelemer exerts its antisecretory effect by acting locally in the gastrointestinal tract with minimal systemic absorption.[4][5] It simultaneously inhibits two distinct chloride channels on the luminal side of enterocytes: the cystic fibrosis transmembrane conductance regulator (CFTR) and the calcium-activated chloride channel (CaCC).[3][4][5] In secretory diarrheas, the overstimulation of these channels leads to excessive secretion of chloride ions, followed by sodium and water, into the intestinal lumen, resulting in watery stools.[3][4] By blocking CFTR and CaCC, crofelemer reduces the efflux of chloride ions, thereby decreasing water loss and improving stool consistency.[4][5]

Crofelemer's dual inhibition of CFTR and CaCC channels.

Reproducibility of Antisecretory Effects in Clinical Studies

The antisecretory effects of crofelemer have been evaluated in multiple clinical trials for various indications. This section summarizes the quantitative data from key studies to assess the reproducibility of its efficacy.

Non-Infectious Diarrhea in Patients with HIV/AIDS

The pivotal ADVENT trial, a phase 3, randomized, double-blind, placebo-controlled study, established the efficacy of crofelemer for this indication.[6][7]

Table 1: Efficacy of Crofelemer in Non-Infectious Diarrhea in HIV/AIDS Patients (ADVENT Trial)

Efficacy Endpoint	Crofelemer (125 mg twice daily)	Placebo	p-value
Clinical Response*	17.6%	8.0%	0.01 (one-sided)[6]
Change from baseline in number of daily watery bowel movements	Greater improvement	-	0.04[6]
Change from baseline in daily stool consistency score	Greater improvement	-	0.02[6]

*Clinical response was defined as ≤2 watery stools per week for ≥2 of the 4 weeks of the placebo-controlled phase.[6]

Diarrhea-Predominant Irritable Bowel Syndrome (IBS-D)

Studies of crofelemer in patients with IBS-D have shown mixed results, with some analyses suggesting a benefit in certain patient subgroups.

Table 2: Efficacy of Crofelemer in Diarrhea-Predominant Irritable Bowel Syndrome (IBS-D)

Study Population	Efficacy Endpoint	Crofelemer (125 mg twice daily)	Placebo	p-value
Women with IBS-D	FDA abdominal pain monthly responders (Months 1-2)	58.3%	45.0%	0.030[8][9]
Women with IBS-D	FDA abdominal pain monthly responders (3 months)	54.2%	42.5%	0.037[8][9]
Men and Women with IBS-D	Improvement in stool consistency (primary endpoint)	No significant improvement	No significant improvement	N/A[10][11]

Traveler's Diarrhea

Crofelemer has also been investigated for the treatment of traveler's diarrhea, demonstrating a reduction in the duration of symptoms. One study noted that crofelemer reduced the duration of diarrhea by 8.1, 8.4, and 6.1 hours at dosages of 125, 250, and 500 mg four times a day, respectively.[9]

In Vitro Studies: Quantifying Channel Inhibition

The mechanism of crofelemer has been elucidated through in vitro studies that have quantified its inhibitory effects on CFTR and CaCC.

Table 3: In Vitro Inhibition of Chloride Channels by Crofelemer

Channel	Cell Line	Measurement	IC₅₀	Maximum Inhibition
CFTR	T84	Short-circuit current	~7 µM[12][13]	~60%[12]
CaCC (TMEM16A)	T84	Short-circuit current	~6.5 µM[12][13]	>90%[12][13]

Experimental Protocols

ADVENT Trial (Non-Infectious Diarrhea in HIV/AIDS)

This phase 3, multicenter, randomized, double-blind, placebo-controlled trial utilized a two-stage design.[6][7]

Workflow of the ADVENT clinical trial.

• Patient Population: HIV-seropositive patients on stable antiretroviral therapy with a history of diarrhea for at least one month.[1]

• Intervention: Patients were randomized to receive crofelemer (125 mg, 250 mg, or 500 mg twice daily) or placebo.[6][7]

• Primary Efficacy Endpoint: The percentage of patients who achieved a clinical response, defined as having two or fewer watery stools per week during at least two of the four weeks of the placebo-controlled phase.[6][7]

In Vitro Chloride Channel Inhibition Studies

These studies typically utilize human intestinal epithelial cell lines, such as T84 cells, to measure the effect of crofelemer on chloride secretion.

• Cell Culture: T84 cells are cultured on permeable supports to form a polarized monolayer.

• Short-Circuit Current Measurement: An Ussing chamber is used to measure the short-circuit current, which is an indicator of net ion transport across the epithelial monolayer.

• Channel Activation: Chloride secretion is stimulated using agonists for CFTR (e.g., forskolin) and CaCC (e.g., ATP).

• Inhibition Assay: Crofelemer is added to the luminal side of the cell monolayer, and the reduction in the stimulated short-circuit current is measured to determine the inhibitory concentration (IC₅₀) and maximal inhibition.[14]

Conclusion

The antisecretory effects of crofelemer, mediated by the dual inhibition of CFTR and CaCC chloride channels, are reproducible across multiple studies. Clinical trial data, particularly from the pivotal ADVENT trial, consistently demonstrate its efficacy in reducing watery stools and improving stool consistency in patients with non-infectious diarrhea associated with HIV/AIDS. While results in other indications like IBS-D are more nuanced, they suggest potential benefits in specific patient populations. The in vitro data provides a clear and reproducible mechanistic basis for the observed clinical effects. This body of evidence supports the consistent antisecretory action of crofelemer.

References

• 1. clinician.nejm.org [clinician.nejm.org]
• 2. Crofelemer for the treatment of chronic diarrhea in patients living with HIV/AIDS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Crofelemer for the treatment of chronic diarrhea in patients living with HIV/AIDS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Crofelemer - Wikipedia [en.wikipedia.org]
• 5. What is the mechanism of Crofelemer? [synapse.patsnap.com]
• 6. Efficacy and safety of crofelemer for noninfectious diarrhea in HIV-seropositive individuals (ADVENT trial): a randomized, double-blind, placebo-controlled, two-stage study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Randomized Clinical Trial: Crofelemer Treatment in Women With Diarrhea-Predominant Irritable Bowel Syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Evaluation of crofelemer in the treatment of diarrhea-predominant irritable bowel syndrome patients | RTI [rti.org]
• 11. researchgate.net [researchgate.net]
• 12. Crofelemer, an antisecretory antidiarrheal proanthocyanidin oligomer extracted from Croton lechleri, targets two distinct intestinal chloride channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Recent advances and new perspectives in targeting CFTR for therapy of cystic fibrosis and enterotoxin-induced secretory diarrheas - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Crofelemer, an Antisecretory Antidiarrheal Proanthocyanidin Oligomer Extracted from Croton lechleri, Targets Two Distinct Intestinal Chloride Channels - PMC [pmc.ncbi.nlm.nih.gov]

Crofelemer vs. Standard of Care for Non-Infectious Diarrhea in HIV/AIDS Patients: A Comparative Analysis

A detailed examination of the cost-effectiveness, clinical efficacy, and treatment protocols of Crofelemer (B129747) in comparison to standard therapeutic options for non-infectious diarrhea in adult patients with HIV/AIDS on antiretroviral therapy.

Non-infectious diarrhea is a prevalent and burdensome symptom for many individuals living with HIV/AIDS, often stemming from antiretroviral therapy (ART).[1][2] This comparison guide provides a comprehensive analysis of Crofelemer (brand name Mytesi), a novel antidiarrheal agent, against the standard of care, which typically includes antimotility agents such as loperamide (B1203769). This guide is intended for researchers, scientists, and drug development professionals to facilitate an objective evaluation of these treatment options.

Executive Summary

Crofelemer presents a targeted mechanism of action for secretory diarrhea, offering a different therapeutic approach compared to the symptomatic relief provided by traditional antimotility agents.[1][3][4] While clinical data from the ADVENT trial demonstrates Crofelemer's efficacy in reducing watery bowel movements and improving stool consistency, a direct comparative cost-effectiveness analysis against the standard of care remains a notable gap in the published literature.[5] The decision to use Crofelemer may therefore depend on a variety of factors, including patient-specific clinical characteristics, treatment history, and insurance coverage.

Data Presentation: Quantitative Comparison

The following tables summarize the available quantitative data for Crofelemer and the standard of care. It is important to note that direct head-to-head comparative studies on cost-effectiveness are limited.

Table 1: Clinical Efficacy

Metric	Crofelemer (125 mg twice daily)	Standard of Care (Loperamide)	Placebo
Clinical Response Rate (ADVENT Trial)	17.6% of patients achieved clinical response (≤2 watery stools/week for ≥2 of 4 weeks)[5]	Data from direct comparative trials in this population is not readily available.	8.0% of patients achieved clinical response[5]
Change in Daily Watery Bowel Movements	Statistically significant greater change from baseline compared to placebo (P = .04)[5]	Effective in reducing stool frequency.[6][7]	-
Change in Daily Stool Consistency Score	Statistically significant greater change from baseline compared to placebo (P = .02)[5]	Improves stool consistency.[6]	-
Long-term Response (ADVENT Extension Phase)	40% to 56% of patients were weekly responders at weeks 11 to 24[5]	Data from long-term comparative trials is not readily available.	-

Table 2: Safety and Tolerability

Adverse Event Profile	Crofelemer	Standard of Care (Loperamide)
Common Adverse Events	Upper respiratory tract infection, bronchitis, cough, flatulence, increased bilirubin.[8] Safety profile comparable to placebo.[4][5]	Constipation, dizziness, drowsiness, dry mouth.
Serious Adverse Events	Minimal, as it is not systemically absorbed.[1][3][4]	Can include abdominal pain, distension, and in rare cases, paralytic ileus.
Drug Interactions	No clinically significant drug-drug interactions have been identified.[9]	Known interactions with several medications.

Table 3: Cost Information

Treatment	Estimated Retail Price (per month)	Patient Assistance Programs
Crofelemer (Mytesi)	Approximately $643 for 60 tablets.[3]	Copay savings programs and patient assistance programs are available for eligible patients, potentially reducing out-of-pocket costs to as little as $0.[10][11][12]
Standard of Care (Loperamide)	Varies, but generally low-cost as an over-the-counter medication.	Not typically applicable.

Experimental Protocols

ADVENT Trial (Crofelemer)

The pivotal clinical trial for Crofelemer was the ADVENT trial, a randomized, double-blind, placebo-controlled, two-stage study.[5]

• Objective: To determine the optimal dose, efficacy, and safety of crofelemer for non-infectious diarrhea in HIV-seropositive individuals.[5]

• Design:

  • Stage 1: 196 patients were randomized to receive crofelemer at doses of 125 mg, 250 mg, or 500 mg twice daily, or a placebo. The 125 mg twice-daily dose was selected for the next stage.[5]

  • Stage 2: 180 new patients were randomized to receive either crofelemer 125 mg twice daily or a placebo for 4 weeks.[5]

  • Both stages included a 20-week placebo-free extension phase.[5]

• Primary Efficacy Endpoint: The percentage of patients who achieved a clinical response, defined as having two or fewer watery stools per week for at least two of the four weeks of the placebo-controlled phase.[5]

• Inclusion Criteria: HIV-positive adults on stable antiretroviral therapy with a history of diarrhea for one month or more.[13]

• Exclusion Criteria: Patients with infectious causes of diarrhea.

Loperamide Clinical Trials (Standard of Care)

While not specific to the HIV population with non-infectious diarrhea, numerous studies have evaluated loperamide for chronic diarrhea. The general methodology of these trials is as follows:

• Design: Typically double-blind, placebo-controlled, crossover or parallel-group studies.[4][6][7]

• Participants: Patients with chronic diarrhea from various etiologies.

• Intervention: Loperamide administered at varying doses (e.g., an initial 4 mg dose followed by 2 mg after each unformed stool, not exceeding 16 mg per day).[14]

• Primary Endpoints: Reduction in stool frequency, improvement in stool consistency, and overall patient assessment of treatment efficacy.[6][7]

Mandatory Visualizations

Crofelemer's Mechanism of Action

Caption: Crofelemer inhibits both CFTR and CaCC channels in the intestinal lumen.

Cost-Effectiveness Analysis Workflow

Caption: A conceptual workflow for conducting a cost-effectiveness analysis.

References

• 1. Crofelemer for the treatment of chronic diarrhea in patients living with HIV/AIDS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. prescriptionhope.com [prescriptionhope.com]
• 4. A double-blind trial of loperamide in the treatment of chronic diarrhoea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [PDF] Crofelemer for the treatment of chronic diarrhea in patients living with HIV/AIDS | Semantic Scholar [semanticscholar.org]
• 6. Long-term survey of the treatment of diarrhoea with loperamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. gut.bmj.com [gut.bmj.com]
• 8. Good HIV-Related Diarrhea Control With 20 to 24 Weeks of Crofelemer [natap.org]
• 9. clinicaltrials.eu [clinicaltrials.eu]
• 10. mytesi.com [mytesi.com]
• 11. accessnewswire.com [accessnewswire.com]
• 12. hcp.mytesi.com [hcp.mytesi.com]
• 13. Noninfectious Diarrhea in HIV Seropositive Individuals: a Review of Prevalence Rates, Etiology, and Management in the Era of Combination Antiretroviral Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pdf.hres.ca [pdf.hres.ca]

Crofelemer in the Management of Non-Infectious Diarrhea in HIV-Positive Adults: A Comparative Analysis

For Immediate Release

This guide provides a comprehensive comparison of Crofelemer with other therapeutic options for the management of non-infectious diarrhea in adults with HIV/AIDS on antiretroviral therapy (ART). This document is intended for researchers, scientists, and drug development professionals, offering a meta-analysis of available clinical trial data, detailed experimental protocols, and a review of the mechanisms of action.

Crofelemer is an FDA-approved prescription treatment that has been shown to provide significant relief for a condition that can be a persistent and distressing side effect of HIV and its treatment.[1] Diarrhea in this patient population is not only a matter of discomfort but can also impact adherence to life-saving antiretroviral medications.[2]

Mechanism of Action: A Novel Approach

Crofelemer, derived from the sap of the Croton lechleri tree, presents a unique mechanism of action. It functions as a dual inhibitor of two chloride ion channels in the gastrointestinal tract: the cystic fibrosis transmembrane conductance regulator (CFTR) and the calcium-activated chloride channels (CaCC).[3][4][5] By blocking these channels, Crofelemer reduces the secretion of chloride ions and, consequently, water into the intestinal lumen.[3][4][5] This action normalizes stool consistency and frequency without affecting gut motility.[6]

Clinical Efficacy: The ADVENT Trial

The pivotal clinical evidence for Crofelemer's efficacy comes from the ADVENT trial, a large, two-stage, randomized, double-blind, placebo-controlled study.[7][8][9] The trial enrolled 376 HIV-positive patients on stable ART who were experiencing chronic, non-infectious diarrhea.[8][9]

In this study, a significantly greater proportion of patients receiving Crofelemer 125 mg twice daily achieved a clinical response compared to placebo.[7][9] A clinical response was defined as having two or fewer watery stools per week.[7][9]

Quantitative Data Summary

Treatment Group	Clinical Response Rate	p-value
Crofelemer 125 mg BID	17.6%	0.01
Placebo	8.0%
Source: ADVENT Trial Data[9]

Furthermore, re-analysis of the ADVENT trial data indicated that a substantial clinical benefit, defined as a 50% or greater reduction in watery stools, was achieved by a larger percentage of patients over a 20- to 24-week period.[10] After 20 weeks of treatment, 50% of patients reported a complete resolution of watery stools.[10]

Comparison with Alternative Treatments

While Crofelemer is the only FDA-approved treatment specifically for non-infectious diarrhea in adults with HIV on ART, other agents are used off-label.[1] These include antimotility agents like loperamide (B1203769) and diphenoxylate-atropine, and antisecretory agents such as octreotide (B344500).

Treatment	Mechanism of Action	Efficacy in HIV-Associated Diarrhea	Key Adverse Events
Crofelemer	Inhibition of CFTR and CaCC chloride channels	Statistically significant improvement in stool consistency and frequency in a large, randomized controlled trial.[9]	Upper respiratory tract infection, bronchitis, cough, flatulence.[10]
Loperamide	Opioid-receptor agonist; slows intestinal motility	Limited clinical trial data in the HIV population; some evidence of efficacy from a retrospective chart review.[5][8]	Constipation, abdominal cramping, potential for drug interactions with some ARTs.[5]
Diphenoxylate-Atropine	Opioid-receptor agonist (diphenoxylate) and anticholinergic (atropine); slows intestinal motility	Very limited data in the HIV population; one small trial showed no benefit in loperamide-unresponsive patients.[5]	Constipation, risk of abuse, anticholinergic side effects (dry mouth, flushing).[5][11]
Octreotide	Somatostatin analog; inhibits secretion of various hormones and reduces intestinal fluid secretion	Mixed results from several small trials; some studies show a response in a subset of patients, particularly those with refractory diarrhea.	Nausea, abdominal pain, injection site reactions.
Psyllium/Fiber Supplements	Bulk-forming agents; absorb water in the intestine	Limited evidence and not generally recommended for secretory diarrhea.	Bloating, gas.

It is crucial to note the lack of head-to-head clinical trials directly comparing Crofelemer with these alternatives in the HIV population. The evidence for alternatives is often anecdotal or from small, older studies with varying methodologies.[5]

Experimental Protocols

ADVENT Trial Methodology

The ADVENT trial was a two-stage, randomized, double-blind, placebo-controlled study.

• Stage 1: Patients were randomized to receive one of three doses of Crofelemer (125 mg, 250 mg, or 500 mg twice daily) or a placebo for four weeks. The 125 mg twice-daily dose was identified as the optimal dose to carry forward.

• Stage 2: A new cohort of patients was randomized to receive either Crofelemer 125 mg twice daily or a placebo for four weeks.

• Open-Label Extension: Following the placebo-controlled phase, patients could enter a 20-week open-label phase where all participants received Crofelemer.

The primary endpoint was the proportion of patients achieving a clinical response, defined as ≤2 watery stools per week for at least two of the four weeks in the placebo-controlled phase.[9]

Visualizing the Data

Crofelemer Mechanism of Action

References

• 1. ClinicalTrials.gov [clinicaltrials.gov]
• 2. What is the mechanism of Elotuzumab? [synapse.patsnap.com]
• 3. researchgate.net [researchgate.net]
• 4. Effect of octreotide on refractory AIDS-associated diarrhea. A prospective, multicenter clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Noninfectious Diarrhea in HIV Seropositive Individuals: a Review of Prevalence Rates, Etiology, and Management in the Era of Combination Antiretroviral Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Multicenter trial of octreotide in patients with refractory acquired immunodeficiency syndrome-associated diarrhea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pilot study of sandostatin (octreotide) therapy of refractory HIV-associated diarrhea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ajmc.com [ajmc.com]
• 9. natap.org [natap.org]
• 10. academic.oup.com [academic.oup.com]
• 11. oncolink.org [oncolink.org]

Benchmarking Crofelemer's Activity Against Novel Chloride Channel Modulators: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the activity of Crofelemer with novel modulators of the cystic fibrosis transmembrane conductance regulator (CFTR) and calcium-activated chloride channel (CaCC), TMEM16A. The information is compiled from preclinical and clinical studies to assist researchers and drug development professionals in evaluating these compounds for secretory diarrhea and other related conditions.

Executive Summary

Crofelemer, a botanical drug derived from the sap of the Croton lechleri tree, is a first-in-class antidiarrheal agent.[1] It functions by inhibiting two key intestinal chloride channels: CFTR and TMEM16A (also known as Ano1).[1][2][3][4][5][6][7][8][9] This dual-inhibitory mechanism reduces chloride and water secretion into the intestinal lumen, thereby alleviating diarrhea without affecting gut motility.[2][10] Crofelemer is approved for the symptomatic relief of non-infectious diarrhea in adults with HIV/AIDS on antiretroviral therapy.[3][8][10][11] In recent years, a number of novel synthetic and natural compounds have emerged as potent and selective modulators of CFTR and TMEM16A. This guide benchmarks the activity of Crofelemer against these novel modulators, presenting quantitative data, detailed experimental protocols, and visual representations of key pathways and workflows.

Quantitative Comparison of Chloride Channel Modulators

The following tables summarize the half-maximal inhibitory concentration (IC50) values for Crofelemer and a selection of novel chloride channel modulators against their respective target channels, CFTR and TMEM16A. It is important to note that these values are derived from various studies and experimental conditions may differ.

Table 1: Inhibitory Activity against TMEM16A (CaCC)

Compound	Chemical Class	IC50 (µM)	Cell Line/System	Assay Method	Reference
Crofelemer	Proanthocyanidin Oligomer	~6.5	FRT cells expressing human TMEM16A	Whole-cell patch clamp	[4]
N066-0059	Not Specified	0.24	Calu-3 (human lung adenocarcinoma)	Short-circuit current	[1][8]
N066-0060	Not Specified	0.41	Calu-3 (human lung adenocarcinoma)	Short-circuit current	[1][8]
N066-0067	Not Specified	0.48	Calu-3 (human lung adenocarcinoma)	Short-circuit current	[1][8]
Ani9	Aminophenylthiazole	9.0	Calu-3 (human lung adenocarcinoma)	Short-circuit current	[1][8]
Dehydroandrographolide	Diterpenoid Lactone	Not specified, but potent	FRT cells expressing human TMEM16A	Whole-cell patch clamp
Matrine	Quinolizidine Alkaloid	27.94	Not specified	Patch clamp
Luteolin	Flavonoid	9.5	Not specified	Whole-cell patch clamp
Galangin	Flavonoid	4.5	Not specified	Whole-cell patch clamp
Quercetin	Flavonoid	13.7	Not specified	Whole-cell patch clamp
Fisetin	Flavonoid	12.0	Not specified	Whole-cell patch clamp
Shikonin	Naphthoquinone	1.5 - 6.5	HT-29 cells / Mouse colon	Short-circuit current / Fluorescence quenching	[12]
Plumbagin	Naphthoquinone	~12.46	FRT cells expressing TMEM16A	Fluorescence quenching	[13]
Thymol	Monoterpenoid Phenol	Not specified, but effective	Mouse model	In vivo studies	[5][6]
Liquiritigenin	Flavanone	Not specified, but effective	HEK293T cells expressing TMEM16A	Whole-cell patch clamp

Table 2: Inhibitory Activity against CFTR

Compound	Chemical Class	IC50 (µM)	Cell Line/System	Assay Method	Reference
Crofelemer	Proanthocyanidin Oligomer	~7	FRT cells expressing human CFTR	Short-circuit current	[4]
CFTRinh-172	Thiazolidinone	~0.2 - 4	FRT cells expressing CFTR	Short-circuit current	[10]
GlyH-101	Glycine Hydrazide	~5	Not specified	Not specified	[14]
Plumbagin	Naphthoquinone	Not specified, but effective	HT-29 cells / Mouse colon	Short-circuit current	[13]
Folipastatin	Natural Product	Not specified, but effective	Human colonoids	Not specified

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of action and experimental procedures, the following diagrams are provided in Graphviz DOT language.

Caption: Mechanism of Crofelemer and novel inhibitors on intestinal chloride secretion.

Caption: General workflow for in vitro testing of chloride channel inhibitors.

Experimental Protocols

The following are generalized protocols for the key experimental assays used to evaluate the activity of chloride channel modulators. Specific parameters may vary between laboratories and studies.

Ussing Chamber Assay for Short-Circuit Current (Isc) Measurement

This assay measures ion transport across an epithelial cell monolayer. It is considered a gold standard for assessing the function of channels like CFTR.[15][16][17][18][19]

Objective: To determine the effect of a test compound on CFTR- or TMEM16A-mediated chloride secretion.

Materials:

• Epithelial cells (e.g., Fischer Rat Thyroid (FRT) cells stably expressing human CFTR or TMEM16A, or primary human bronchial epithelial cells) cultured on permeable supports (e.g., Transwells®).

• Ussing chamber system with electrodes.

• Ringer's solution (or other appropriate physiological buffer).

• Channel activators: Forskolin and IBMX (for CFTR), ATP or a calcium ionophore (for TMEM16A).

• Channel inhibitors: Test compound (Crofelemer or novel modulator), and a known inhibitor for positive control (e.g., CFTRinh-172).

• Epithelial sodium channel (ENaC) blocker (e.g., Amiloride).

Procedure:

• Mount the permeable support with the confluent cell monolayer in the Ussing chamber, separating the apical and basolateral chambers.

• Add Ringer's solution to both chambers and maintain at 37°C, gassed with 95% O2/5% CO2.

• Measure the baseline transepithelial voltage and resistance. Clamp the voltage to 0 mV to measure the short-circuit current (Isc).

• Add Amiloride to the apical chamber to block ENaC-mediated sodium absorption, isolating the chloride current.

• To measure CFTR activity, add Forskolin and IBMX to the basolateral chamber to stimulate cAMP production and activate CFTR. To measure TMEM16A activity, add ATP or a calcium ionophore to the apical chamber to increase intracellular calcium.

• Once a stable stimulated Isc is achieved, add the test compound at various concentrations to the apical chamber.

• Record the inhibition of the Isc.

• As a final step, a maximal dose of a known inhibitor can be added to confirm the identity of the channel.

Data Analysis:

• Calculate the percentage of inhibition of the stimulated Isc at each concentration of the test compound.

• Plot the concentration-response curve and determine the IC50 value.

Whole-Cell Patch Clamp Assay

This technique allows for the direct measurement of ion flow through individual channels in the cell membrane.[11][20][21][22]

Objective: To characterize the inhibitory effect of a test compound on the chloride currents of CFTR or TMEM16A at the single-cell level.

Materials:

• Cells expressing the target channel (e.g., HEK293T cells transiently transfected with CFTR or TMEM16A).

• Patch clamp rig with amplifier, micromanipulator, and data acquisition system.

• Glass micropipettes.

• Extracellular (bath) solution and intracellular (pipette) solution with defined ionic compositions.

• Channel activators and inhibitors as in the Ussing chamber assay.

Procedure:

• Plate the transfected cells on coverslips.

• Place a coverslip in the recording chamber on the microscope stage and perfuse with the extracellular solution.

• Pull a glass micropipette and fill it with the intracellular solution.

• Under microscopic guidance, approach a single cell with the micropipette and form a high-resistance seal (gigaohm seal) with the cell membrane.

• Rupture the membrane patch to achieve the whole-cell configuration, allowing electrical access to the cell's interior.

• Clamp the cell membrane potential at a holding potential (e.g., -60 mV).

• Apply voltage steps to elicit channel currents.

• Activate the target channel by including an activator in the pipette solution (for intracellular activation) or by perfusing it in the bath solution.

• Once stable currents are recorded, perfuse the bath with the extracellular solution containing the test compound at various concentrations.

• Record the changes in the current amplitude.

Data Analysis:

• Measure the peak current amplitude before and after the application of the test compound.

• Calculate the percentage of inhibition for each concentration.

• Generate a concentration-response curve to determine the IC50 value.

Discussion and Future Directions

Crofelemer has established itself as a clinically effective and safe treatment for certain types of secretory diarrhea through its dual inhibition of CFTR and TMEM16A.[10][14] The quantitative data presented in this guide indicates that several novel small molecule inhibitors of TMEM16A, such as N066-0059, and CFTR, such as CFTRinh-172, exhibit higher potency (lower IC50 values) in in vitro assays compared to Crofelemer.

However, a direct comparison of efficacy in a clinical setting for secretory diarrhea is lacking.[10] The therapeutic advantage of Crofelemer may lie in its unique properties as a large, non-absorbable oligomeric proanthocyanidin, which confines its action to the gastrointestinal lumen, minimizing systemic side effects.[9] In contrast, the systemic absorption and potential off-target effects of novel small molecule inhibitors need to be carefully evaluated. Some CFTR inhibitors, for instance, have been shown to have off-target effects on other ion channels.[23]

Future research should focus on head-to-head preclinical studies of Crofelemer and novel modulators in animal models of secretory diarrhea. Such studies would provide a more direct comparison of their in vivo efficacy and safety profiles. Furthermore, investigating the potential for synergistic effects by combining low doses of different chloride channel modulators could be a promising therapeutic strategy. The development of novel, non-absorbable inhibitors with high potency and selectivity for both CFTR and TMEM16A remains a key objective in the quest for improved treatments for secretory diarrheas.

References

• 1. Identification of novel TMEM16A blockers through integrated virtual screening, molecular dynamics, and experimental studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CFTR inhibitors for treating diarrheal disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CFTR chloride channel drug discovery--inhibitors as antidiarrheals and activators for therapy of cystic fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. A Natural TMEM16A Inhibitor with Conformational Lock Mechanism: Thymol Reverses Secretory Diarrhea via Chloride Flux Regulation and Antiinflammatory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Drug-induced secretory diarrhea: A role for CFTR - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. CFTR Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The Calcium-Activated Chloride Channel TMEM16A is Inhibitied by Liquiritigenin - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Shikonin Inhibits Intestinal Calcium-Activated Chloride Channels and Prevents Rotaviral Diarrhea [frontiersin.org]
• 13. Plumbagin Prevents Secretory Diarrhea by Inhibiting CaCC and CFTR Channel Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Recent advances and new perspectives in targeting CFTR for therapy of cystic fibrosis and enterotoxin-induced secretory diarrheas - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Assays of CFTR Function In Vitro, Ex Vivo and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Inhibition mechanism of the chloride channel TMEM16A by the pore blocker 1PBC - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Effect of apical chloride concentration on the measurement of responses to CFTR modulation in airway epithelia cultured from nasal brushings - PMC [pmc.ncbi.nlm.nih.gov]
• 18. cff.org [cff.org]
• 19. df6sxcketz7bb.cloudfront.net [df6sxcketz7bb.cloudfront.net]
• 20. Frontiers | Ca2+ Dependence of Volume-Regulated VRAC/LRRC8 and TMEM16A Cl– Channels [frontiersin.org]
• 21. docs.axolbio.com [docs.axolbio.com]
• 22. rupress.org [rupress.org]
• 23. Pharmacological inhibitors of the cystic fibrosis transmembrane conductance regulator exert off-target effects on epithelial cation channels - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of Crofelemer: A Guide for Laboratory Professionals

I. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle crofelemer (B129747) with appropriate personal protective equipment (PPE). According to its Material Safety Datasheet (MSDS), crofelemer is considered non-hazardous, non-toxic, and non-flammable. However, it is harmful if swallowed, and its full toxicological properties have not been completely investigated.[3]

Recommended Personal Protective Equipment:

• Eye Protection: Wear safety glasses. If splashing is possible, chemical goggles are recommended.[3]

• Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[3]

• Respiratory Protection: In case of insufficient ventilation or potential for airborne particles, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[3]

• Body Protection: Wear appropriate protective clothing to minimize skin contact.[3]

In the event of a spill, immediately clean the area while wearing protective equipment. Sweep up the material and place it into a suitable, labeled container for disposal.[3]

II. Regulatory Framework for Pharmaceutical Waste

The disposal of pharmaceutical waste in the United States is governed by a multi-tiered regulatory system. It is crucial to understand the roles of the primary federal agencies, as state and local regulations may impose more stringent requirements.

Regulatory Body	Key Regulations and Responsibilities	Relevance to Crofelemer Disposal
Environmental Protection Agency (EPA)	The Resource Conservation and Recovery Act (RCRA) governs the management of hazardous waste.[4][5] Subpart P of RCRA provides specific guidelines for managing hazardous waste pharmaceuticals at healthcare facilities.[6]	Determines if crofelemer waste is classified as hazardous and dictates the appropriate disposal methods. Prohibits the sewering of hazardous pharmaceutical waste.[6]
Drug Enforcement Administration (DEA)	The Controlled Substances Act regulates the disposal of controlled substances to prevent diversion and abuse.[5]	Crofelemer is not currently listed as a controlled substance, so DEA regulations for disposal are not applicable.
Occupational Safety and Health Administration (OSHA)	The Hazard Communication Standard requires proper labeling and communication of chemical hazards and mandates employee training on safe handling.[5]	Ensures that laboratory personnel are aware of the potential hazards of crofelemer and are trained in its safe handling and disposal.

III. Step-by-Step Disposal Procedure for Crofelemer

The following procedure is a general guideline based on best practices for pharmaceutical waste management. Always consult your institution's Environmental Health and Safety (EHS) department for specific protocols.

Step 1: Waste Characterization Determine if the crofelemer waste is classified as hazardous. Under RCRA, a pharmaceutical waste can be considered hazardous if it is specifically listed or if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[5] The MSDS for crofelemer states that it is non-hazardous.[3] However, it is the responsibility of the waste generator to make the final determination.[7]

Step 2: Segregation of Waste Properly segregate crofelemer waste from other waste streams.

• Non-Hazardous Pharmaceutical Waste: If confirmed as non-hazardous, collect in a designated container, often blue or white, for non-RCRA pharmaceutical waste.

• Hazardous Pharmaceutical Waste: If determined to be hazardous, it must be collected in a designated black container for RCRA hazardous waste.

• Sharps: Any sharps contaminated with crofelemer, such as needles or syringes, should be placed in a designated sharps container for pharmaceutical waste.[8]

Step 3: Container Management and Labeling Use secure, leak-proof containers that are clearly labeled with the contents (e.g., "Crofelemer Waste," "Non-Hazardous Pharmaceutical Waste"). Ensure containers are kept closed when not in use.

Step 4: Storage Store the accumulated waste in a secure, designated area away from incompatible materials.[9] Storage time limits for hazardous waste are dictated by the generator's status under RCRA.

Step 5: Disposal Arrange for the disposal of the waste through your institution's approved hazardous or medical waste contractor.

• Incineration: This is the most common and required method for hazardous pharmaceutical waste.[6]

• Landfill: Non-hazardous solid waste may be disposed of in a landfill, but this requires a special waste approval from the receiving facility.[10]

• Sewer Disposal: An older environmental assessment for crofelemer suggested that minimal quantities could be disposed of in sewer systems.[1] However, the 2019 EPA Subpart P rule prohibits the sewering of hazardous waste pharmaceuticals.[6] Given the evolving regulations, it is best to avoid sewer disposal unless explicitly approved by your EHS department and local wastewater treatment authority.

Step 6: Documentation Maintain accurate records of waste characterization, generation, and disposal, as required by your institution and regulatory agencies.

IV. Experimental Protocols

No specific experimental protocols for the disposal of crofelemer were identified in the available resources. The disposal procedure itself is an operational protocol guided by regulatory compliance rather than experimental methodology.

V. Crofelemer Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of crofelemer in a laboratory setting.

A logical workflow for the proper disposal of crofelemer waste.

References

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. investing.com [investing.com]
• 3. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 4. sdmedwaste.com [sdmedwaste.com]
• 5. getbiomed.com [getbiomed.com]
• 6. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 7. uspmsds.com [uspmsds.com]
• 8. nhsdorset.nhs.uk [nhsdorset.nhs.uk]
• 9. sds.staples.com [sds.staples.com]
• 10. michigan.gov [michigan.gov]

Essential Safety and Handling of Crofelemer for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring safe handling of investigational compounds like Crofelemer is paramount. This guide provides immediate and essential safety protocols, personal protective equipment (PPE) recommendations, and disposal plans to minimize risk and ensure a secure laboratory environment.

Hazard Identification and Personal Protective Equipment

Crofelemer is classified as harmful if swallowed.[1] The toxicological properties of the material have not been fully investigated, warranting cautious handling to prevent direct contact with the skin or eyes and to avoid inhalation.[1]

Personal Protective Equipment (PPE):

To ensure safety, the following personal protective equipment is recommended when handling Crofelemer:

Protection Type	Recommended Equipment	Details
Eye Protection	Safety glasses and chemical goggles	To be worn if there is a possibility of splashing.[1]
Skin Protection	Appropriate protective gloves and clothing	Essential to prevent skin exposure.[1]
Respiratory Protection	NIOSH/MSHA or European Standard EN 149 approved full-facepiece airline respirator	To be used in positive pressure mode with emergency escape provisions.[1]

Engineering Controls:

Adequate general or local exhaust ventilation should be used to maintain airborne concentrations below permissible exposure limits.[1]

Safe Handling and Storage Procedures

Proper handling and storage are critical to maintaining the integrity of Crofelemer and the safety of laboratory personnel.

Handling:

• Wash hands thoroughly after handling.[1]

• Remove and wash contaminated clothing before reuse.[1]

• Avoid contact with eyes, skin, and clothing.[1]

• Prevent ingestion and inhalation of the compound.[1]

Storage:

• Store in a well-closed container.[1]

• Keep the medication in the container it came in, tightly closed, and out of reach of children.[2]

• Store at room temperature, away from excess heat and moisture.[2][3][4] Do not store in the bathroom.[2][5]

Emergency Procedures and First Aid

In the event of exposure or a spill, immediate and appropriate action must be taken.

First Aid Measures:

Exposure Route	First Aid Procedure
Eyes	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1]
Skin	Flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes.[1]
Ingestion	Do NOT induce vomiting. If the individual is conscious and alert, rinse their mouth and have them drink 2-4 cupfuls of milk or water.[1] In case of overdose, call a poison control helpline.[2]
Inhalation	Remove the individual from exposure and move them to fresh air immediately.[1]

Accidental Release Measures: In case of a spill or leak, immediately clean it up while observing the precautions outlined in the Personal Protective Equipment section. The spilled material should be swept up and placed into a suitable container for disposal.[1]

Disposal Plan

Unneeded or expired Crofelemer should be disposed of in a manner that prevents accidental ingestion by pets, children, or other individuals.[2] Do not flush this medication down the toilet.[2][5] It is recommended to use a medicine take-back program.[2] Consult with your institution's environmental health and safety department for specific guidance on chemical waste disposal.

Toxicological Data

The following table summarizes the available acute toxicity data for Crofelemer.

Test	Species	Route	Dose
Draize test	Rabbit	Eye	100 mg/24H (Moderate)
LD50	Mouse	Oral	300 mg/kg
LD50	Rabbit	Oral	3200 mg/kg
LD50	Rat	Oral	980 mg/kg

Data sourced from the Crofelemer Material Safety Datasheet.[1]

Experimental Workflow for Handling Crofelemer

The following diagram outlines the standard workflow for handling Crofelemer in a laboratory setting, from preparation to disposal.

References

• 1. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 2. saintlukeskc.org [saintlukeskc.org]
• 3. Crofelemer (oral route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]
• 4. drugs.com [drugs.com]
• 5. Crofelemer: Uses, Side Effects & Dosage | Healio [healio.com]